Technical Documentation Center

2-Phenyl-1H-imidazole hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Phenyl-1H-imidazole hydrochloride

Core Science & Biosynthesis

Foundational

Physicochemical properties of 2-Phenyl-1H-imidazole hydrochloride

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1H-imidazole Hydrochloride Foreword: The Imidazole Scaffold in Modern Drug Discovery The imidazole ring system is a cornerstone of medicinal chemi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1H-imidazole Hydrochloride

Foreword: The Imidazole Scaffold in Modern Drug Discovery

The imidazole ring system is a cornerstone of medicinal chemistry, a privileged scaffold whose structural and electronic properties have been leveraged to create a multitude of therapeutic agents.[1][2][3] As a five-membered aromatic heterocycle containing two nitrogen atoms, its amphoteric nature, ability to participate in hydrogen bonding, and capacity to coordinate with metal ions in biological targets make it an exceptionally versatile building block.[3][4][5] From blockbuster antifungal agents to targeted cancer therapies, imidazole derivatives are integral to numerous pharmaceuticals.[1][4]

This guide focuses on a specific, yet crucial, member of this family: 2-Phenyl-1H-imidazole, presented here as its hydrochloride salt. The introduction of a phenyl group at the 2-position significantly modulates the electronic and steric properties of the imidazole core, creating a molecule with distinct pharmacological potential. This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing a detailed examination of the essential physicochemical properties of 2-Phenyl-1H-imidazole hydrochloride. Understanding these core characteristics is paramount for rational drug design, formulation development, and predicting in vivo behavior.

Molecular Identity and Core Characteristics

2-Phenyl-1H-imidazole hydrochloride is the salt formed by the reaction of the basic 2-Phenyl-1H-imidazole with hydrochloric acid. This conversion is a critical step in drug development, often employed to enhance aqueous solubility and improve the handling of a crystalline solid.

Identifier Value Reference
IUPAC Name 2-phenyl-1H-imidazole hydrochloride[6]
CAS Number (Free Base) 670-96-2[7][6][8][9][10][11][12]
Molecular Formula (Free Base) C₉H₈N₂[7][6][9]
Molecular Weight (Free Base) 144.17 g/mol [6][9][13]
Molecular Formula (HCl Salt) C₉H₉ClN₂
Molecular Weight (HCl Salt) 180.64 g/mol
Appearance Pale yellow to white crystals or powder[7][14]

Synthesis and Salt Formation: A Conceptual Workflow

The hydrochloride salt is prepared from the free base, 2-Phenyl-1H-imidazole. The synthesis of the core imidazole structure is well-established, with the Debus-Radziszewski reaction being a common and efficient one-pot method.[15] This involves the condensation of an aldehyde (benzaldehyde), a 1,2-dicarbonyl compound (glyoxal, often generated in situ), and ammonia (or an ammonia source like ammonium acetate).

G cluster_reactants Reactants cluster_salt_formation Salt Formation Benzaldehyde Benzaldehyde One_Pot One-Pot Condensation (Debus-Radziszewski Synthesis) Benzaldehyde->One_Pot Glyoxal Glyoxal Glyoxal->One_Pot Ammonium_Acetate Ammonium Acetate (Ammonia Source) Ammonium_Acetate->One_Pot Free_Base 2-Phenyl-1H-imidazole (Free Base) One_Pot->Free_Base Final_Product 2-Phenyl-1H-imidazole HCl (Crystalline Solid) Free_Base->Final_Product HCl HCl in Solvent (e.g., Ethanol, Ether) HCl->Final_Product

Caption: Conceptual workflow for the synthesis of 2-Phenyl-1H-imidazole HCl.

Critical Physicochemical Properties

The following sections detail the key physicochemical parameters of 2-Phenyl-1H-imidazole and its hydrochloride salt, explaining the significance of each property and the standard methodologies for their determination.

Melting Point (Mp)

Significance: The melting point is a fundamental thermal property used as a primary indicator of a compound's purity and identity. A sharp, well-defined melting range is characteristic of a pure crystalline substance. For the hydrochloride salt, this value is distinct from the free base.

Reported Values (Free Base): The melting point of the free base is consistently reported in the range of 142-148 °C.[8][9][11] Some sources provide a slightly wider range, such as 142.0-152.0°C.[7]

Experimental Protocol: Capillary Melting Point Determination

  • Sample Preparation: A small amount of the dry, finely powdered compound is packed into a capillary tube to a height of 2-3 mm.

  • Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

  • Heating: The sample is heated at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

  • Observation: The temperature at which the substance first begins to melt (onset) and the temperature at which the substance is completely liquid (clear melt) are recorded as the melting range.

Causality: The energy required to overcome the crystal lattice forces determines the melting point. Impurities disrupt this lattice, typically causing a depression and broadening of the melting range.

Solubility

Significance: Solubility is arguably one of the most critical properties in drug development. Aqueous solubility directly influences the dissolution rate and, consequently, the bioavailability of an orally administered drug. The conversion of the weakly basic free base to its hydrochloride salt is a standard strategy to dramatically increase aqueous solubility.

Reported Values & Observations:

  • Free Base: The free base has low aqueous solubility (1990 mg/L at 25 °C).[14] Its solubility in non-polar organic solvents like dichloromethane is also noted to be low.[16] It is reported to be soluble in methanol.[11]

  • Hydrochloride Salt: As a salt of a weak base and a strong acid, 2-Phenyl-1H-imidazole hydrochloride is expected to be freely soluble in water and other polar protic solvents.

Solvent Solubility of Free Base Expected Solubility of HCl Salt
WaterLow (1.99 g/L)[14]High
MethanolSoluble[11]High
DichloromethaneLow[16]Low
TolueneLow[16]Very Low

Experimental Protocol: Shake-Flask Method (Thermodynamic Solubility)

  • Equilibration: An excess amount of the compound is added to a known volume of the solvent (e.g., water, phosphate-buffered saline pH 7.4) in a sealed vial.

  • Agitation: The vials are agitated in a temperature-controlled environment (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: The suspension is filtered (using a filter that does not bind the compound) or centrifuged to separate the undissolved solid.

  • Quantification: The concentration of the dissolved compound in the clear supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Dissociation Constant (pKa)

Significance: The pKa value quantifies the acidity or basicity of a compound. For 2-Phenyl-1H-imidazole, the relevant pKa is that of its conjugate acid (the protonated imidazole ring). This value determines the degree of ionization at different physiological pH values, which governs absorption, distribution, and target engagement. The Henderson-Hasselbalch equation is used to calculate the ratio of ionized to non-ionized species at a given pH.

Reported Values: The pKa of the conjugate acid of the parent imidazole is approximately 6.95.[17] For 2-Phenyl-1H-imidazole, a pKa of 6.48 at 25°C has been reported.[14] This indicates it is a weak base, and its hydrochloride salt will be acidic in solution.

Caption: Ionization equilibrium of 2-Phenyl-1H-imidazole.

Experimental Protocol: Potentiometric Titration

  • Solution Preparation: A precise amount of 2-Phenyl-1H-imidazole hydrochloride is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture).

  • Titration: The solution is titrated with a standardized strong base (e.g., 0.1 M NaOH) while the pH is continuously monitored with a calibrated pH electrode.

  • Data Analysis: A titration curve (pH vs. volume of titrant added) is generated. The pKa is determined from the pH at the half-equivalence point, where the concentrations of the free base and its conjugate acid are equal.

Partition Coefficient (LogP)

Significance: The octanol-water partition coefficient (LogP) is the standard measure of a compound's lipophilicity. It is a critical parameter in predicting a drug's ability to cross lipid cell membranes (absorption), its distribution into tissues, and its potential for metabolism and toxicity. The value is determined for the neutral (non-ionized) form of the molecule.

Reported Values (Free Base):

  • LogP: 1.88[14]

  • LogP: 1.29 (at 25°C and pH 7.5)[11]

These values indicate moderate lipophilicity, suggesting a good balance between aqueous solubility and membrane permeability.

Experimental Protocol: HPLC Method for LogP Determination

Causality: This method is based on the principle that a compound's retention time on a reverse-phase HPLC column (with a non-polar stationary phase like C18) is correlated with its lipophilicity.

  • Calibration: A series of standard compounds with known LogP values are injected onto the HPLC system to create a calibration curve of log k (logarithm of the retention factor) versus LogP.

  • Sample Analysis: 2-Phenyl-1H-imidazole is injected under the same chromatographic conditions.

  • Calculation: The retention time of the compound is measured, its log k is calculated, and the LogP is interpolated from the calibration curve. This method is faster and requires less material than the traditional shake-flask method.

Spectroscopic Profile

Significance: Spectroscopic techniques provide a "fingerprint" of the molecule, enabling unambiguous structural confirmation and qualitative/quantitative analysis.

  • Infrared (IR) Spectroscopy: Provides information about the functional groups present. Key expected absorptions for 2-Phenyl-1H-imidazole hydrochloride include:

    • ~3400-3200 cm⁻¹: N-H stretching vibrations of the imidazole ring.[18]

    • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

    • ~1625-1550 cm⁻¹: C=N and C=C stretching vibrations within the rings.[18]

    • For the hydrochloride salt, a broad absorption for the N⁺-H stretch may be observed in the 2700-2300 cm⁻¹ region.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the carbon-hydrogen framework.

    • ¹H NMR: Protons on the phenyl ring would appear in the aromatic region (~7.2-8.0 ppm). The imidazole ring protons would also be in this region, with distinct chemical shifts. The N-H proton signal can be broad and its position is solvent-dependent.

    • ¹³C NMR: Distinct signals would be observed for each unique carbon atom in the phenyl and imidazole rings.[19]

  • UV-Visible (UV-Vis) Spectroscopy: Reveals information about the electronic transitions within the conjugated π-system. 2-Phenyl-1H-imidazole is expected to show strong absorbance in the UV region (typically ~210-290 nm) due to π → π* transitions of the aromatic system.[20]

Thermal Analysis

Significance: Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for characterizing the thermal stability, polymorphism, and presence of solvates or hydrates.[21][22]

  • Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between the sample and a reference as a function of temperature. For 2-Phenyl-1H-imidazole, DSC would show a sharp endothermic peak corresponding to its melting point.[23] It can also reveal polymorphic transitions if the compound can exist in multiple crystalline forms.

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. TGA is used to determine thermal stability and degradation temperatures.[21] For the hydrochloride salt, TGA could potentially show a mass loss corresponding to the loss of HCl at elevated temperatures prior to the decomposition of the organic moiety.

G cluster_dsc DSC Analysis cluster_tga TGA Analysis DSC_Input Heat Flow vs. Temperature DSC_Output Melting Point (Endotherm) Polymorphic Transitions DSC_Input->DSC_Output TGA_Input Mass % vs. Temperature TGA_Output Decomposition Temperature Presence of Solvates/Hydrates Loss of HCl (for salt) TGA_Input->TGA_Output Compound 2-Phenyl-1H-imidazole HCl Compound->DSC_Input Provides Compound->TGA_Input Provides

Caption: Relationship between thermal analysis techniques and derived properties.

Conclusion: An Integrated Perspective for the Drug Developer

The physicochemical properties of 2-Phenyl-1H-imidazole hydrochloride paint a portrait of a promising pharmaceutical building block. Its conversion to a hydrochloride salt provides the aqueous solubility essential for formulation, while the moderate lipophilicity of the parent molecule suggests a favorable profile for membrane permeation. The well-defined thermal and spectroscopic characteristics provide the necessary tools for robust quality control and identification.

For the medicinal chemist, this compound offers a structurally rigid and synthetically accessible scaffold. For the formulation scientist, its properties guide the selection of excipients and delivery systems. A thorough understanding of the data and methodologies presented in this guide is not merely an academic exercise; it is the foundation upon which safe, stable, and efficacious medicines are built.

References

  • Alghamdi, S. S., Suliman, R. S., Almutairi, K., Kahtani, K., & Aljatli, D. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction.
  • Shakyawar, D., Kumar, P., & Singh, P. (Year not specified). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review.
  • Trivedi, M. K., Branton, A., Trivedi, D., Nayak, G., Singh, R., & Jana, S. (2015). Physical and Structural Characterization of Biofield Treated Imidazole Derivatives. Journal of Harmonized Research in Pharmacy.
  • Unknown Author. (2025). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications.
  • Serdaliyeva, D., Nurgozhin, T., Satbayeva, E., Khayitova, M., Seitaliyeva, A., & Ananyeva, L. (2022).
  • Al-Ostoot, F. H., Al-Tamimi, A.-M. M., Al-Ghamdi, K. M., Al-Zahrani, E. A., & Al-Amshany, Z. M. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules.
  • Mehdizadeh Barforoush, M., Naderi, S., Ghanbarpour, A. R., Azhdari Tehrani, A., & Khavasi, H. R. (2011). 2-Phenyl-1H-imidazole.
  • Hachuła, B., Kaczmarczyk-Zientara, B., Burda, K., & Nowok, A. (2017). Spectroscopic and thermal studies on 2- and 4-phenyl-1H-imidazoles. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
  • Chemsrc. (2025). 2-Phenyl-1H-imidazole | CAS#:670-96-2. Chemsrc.
  • Ohta, H., Sawa, Y., & Sanda, F. (2015). Imidazole Derivatives with an Intramolecular Hydrogen Bond as Thermal Latent Curing Agents for Thermosetting Resins. ACS Macro Letters.
  • Vlase, G., Vlase, T., Doca, N., & Ilia, G. (Year not specified).
  • Ribeiro da Silva, M. A., & Monte, M. J. (2025). Experimental and theoretical thermochemical studies of imidazole, imidazole-2-carboxaldehyde and 2-aminobenzimidazole.
  • Thermo Fisher Scientific. (n.d.). 2-Phenylimidazole, 98%. thermofisher.com.
  • Unknown Author. (2023). Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl).
  • Alzchem Group. (n.d.). 2-Phenylimidazole. alzchem.com.
  • Reddy, L. M., et al. (2018). Synthesis of 1,2,4-Trisubstituted-(1H)-imidazoles through Cu(OTf)2-/I2-Catalyzed C–C Bond Cleavage of Chalcones and Benzylamines. ACS Omega.
  • Rovin, D. K., Kumar, V., & Leeladhar, V. (2016). Spectral and Biological analysis of 2-Phenyl-1H-benzimidazole. International Journal of Engineering Research & Management Technology.
  • ChemNet. (n.d.). 2-Phenylimidazole 670-96-2. chemnet.com.
  • National Center for Biotechnology Information. (n.d.). 2-Phenylimidazole. PubChem.
  • U.S. Environmental Protection Agency. (n.d.). 1H-Imidazole-1-propanenitrile, 2-phenyl- Properties. CompTox Chemicals Dashboard.
  • Liu, C.-Y., et al. (2024). Synthesis and characterization of 2-(anthracene-9-yl)
  • Hunan Chemical BV. (n.d.). Technical Data Sheet: 2-Phenylimidazole. hunan-chem.com.
  • Sigma-Aldrich. (n.d.). 2-Phenylimidazole 98%. sigmaaldrich.com.
  • National Institute of Standards and Technology. (n.d.). 1H-Imidazole, 2-phenyl-. NIST Chemistry WebBook.
  • Gomis, V., Font, A., & Saquete, M. D. (2000). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene.
  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. organic-chemistry.org.
  • Matrix Fine Chemicals. (n.d.). 2-PHENYL-1H-IMIDAZOLE | CAS 670-96-2.
  • ChemicalBook. (n.d.). 2-Phenylimidazole synthesis. chemicalbook.com.
  • ChemicalBook. (2026). 2-Phenylimidazole. chemicalbook.com.
  • Wikipedia. (n.d.). Imidazole. en.wikipedia.org.
  • BLD Pharm. (n.d.). 2-Phenyl-1H-imidazole | 670-96-2. bldpharm.com.

Sources

Exploratory

An In-depth Technical Guide to the Molecular Structure and Crystallography of 2-Phenyl-1H-imidazole HCl

For Researchers, Scientists, and Drug Development Professionals Introduction Imidazole derivatives are a cornerstone in medicinal chemistry and materials science, valued for their versatile biological activities and coor...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazole derivatives are a cornerstone in medicinal chemistry and materials science, valued for their versatile biological activities and coordination properties.[1] Among these, 2-Phenyl-1H-imidazole and its salts serve as crucial intermediates in the synthesis of a wide array of bioactive molecules, including potential treatments for Alzheimer's disease and potent α-glucosidase inhibitors.[2][3][4] A comprehensive understanding of the three-dimensional structure of these compounds at the atomic level is paramount for rational drug design and the development of novel materials. The formation of a hydrochloride salt, a common strategy to improve the solubility and bioavailability of pharmaceutical compounds, significantly influences the molecular conformation and intermolecular interactions, thereby altering its physicochemical properties.

This guide provides a detailed exploration of the molecular structure and crystallography of 2-Phenyl-1H-imidazole hydrochloride, presenting a synthesis of theoretical principles and practical experimental insights. We will delve into the synthesis of the parent compound, its subsequent conversion to the hydrochloride salt, and the intricate details of its crystal structure as determined by single-crystal X-ray diffraction.

Molecular Structure and Spectroscopic Characterization

The conversion of 2-Phenyl-1H-imidazole to its hydrochloride salt involves the protonation of one of the nitrogen atoms in the imidazole ring. This event induces significant changes in the electronic distribution and, consequently, the spectroscopic properties of the molecule.

Synthesis of 2-Phenyl-1H-imidazole

A common and efficient method for the synthesis of 2-Phenyl-1H-imidazole involves the condensation of benzaldehyde, glyoxal, and ammonia. This one-pot synthesis offers a straightforward route to the parent compound.

Experimental Protocol: Synthesis of 2-Phenyl-1H-imidazole

  • In a round-bottom flask equipped with a magnetic stirrer, combine benzaldehyde and an aqueous solution of glyoxal.

  • With vigorous stirring, introduce a source of ammonia, such as ammonium acetate or aqueous ammonia.

  • The reaction mixture is typically heated to a temperature ranging from 50 to 80°C for several hours.

  • Upon completion of the reaction, the mixture is cooled, leading to the crystallization of the product.

  • The solid product is collected by filtration, washed with cold water, and dried to yield 2-Phenyl-1H-imidazole.

Formation of 2-Phenyl-1H-imidazole HCl

The hydrochloride salt is readily prepared by treating the free base with hydrochloric acid.

Experimental Protocol: Formation of 2-Phenyl-1H-imidazole HCl

  • Dissolve 2-Phenyl-1H-imidazole in a suitable solvent, such as isopropanol or ethanol.

  • Stoichiometrically add a solution of hydrogen chloride in the same or a miscible solvent (e.g., HCl in isopropanol or ether).

  • The hydrochloride salt will precipitate from the solution.

  • The precipitate is then collected by filtration, washed with a non-polar solvent like ether, and dried.

Spectroscopic Analysis: A Comparative Study

The protonation of the imidazole ring can be readily monitored using spectroscopic techniques such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Phenyl-1H-imidazole exhibits characteristic bands corresponding to the N-H and C=N stretching vibrations of the imidazole ring. Upon protonation to form the hydrochloride salt, notable shifts in these vibrational frequencies are observed. The N-H stretching band in the free base, typically broad and centered around 3400-3000 cm⁻¹, is expected to shift and potentially broaden further in the salt due to the formation of N-H⁺ and its involvement in hydrogen bonding. Furthermore, the C=N stretching frequency, often observed in the 1600-1650 cm⁻¹ region, may shift to a higher wavenumber due to the increased double bond character upon protonation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed insights into the structural changes upon salt formation. In the ¹H NMR spectrum, the proton attached to the nitrogen in the imidazole ring will experience a significant downfield shift upon protonation. The chemical shifts of the protons on the imidazole and phenyl rings will also be affected by the change in the electronic environment. In the ¹³C NMR spectrum, the carbons of the imidazole ring, particularly those adjacent to the nitrogen atoms, will exhibit noticeable downfield shifts upon protonation, reflecting the increased positive charge on the ring.

Crystallography of 2-Phenyl-1H-imidazole HCl

The definitive determination of the three-dimensional arrangement of atoms in 2-Phenyl-1H-imidazole HCl is achieved through single-crystal X-ray diffraction. This powerful analytical technique provides precise information on bond lengths, bond angles, and the intricate network of intermolecular interactions within the crystal lattice.

Crystallization

Obtaining high-quality single crystals is a critical prerequisite for a successful X-ray diffraction experiment. For 2-Phenyl-1H-imidazole HCl, a slow evaporation method has proven effective.

Experimental Protocol: Crystallization of 2-Phenyl-1H-imidazole HCl Monohydrate

  • Prepare a solution by mixing 2-phenylimidazole (0.5 mmol) and hydrochloric acid (0.5 mmol) in water (30 mmol).[5]

  • Allow the solution to stand undisturbed at room temperature.

  • Colorless crystals of 2-Phenylimidazolium chloride monohydrate are typically obtained after a period of two weeks through slow evaporation of the solvent.[5]

Single-Crystal X-ray Diffraction (SCXRD)

The following protocol outlines the general steps involved in the determination of a small molecule crystal structure.

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head.

  • Data Collection: The mounted crystal is placed on a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation). The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. A series of diffraction images are collected as the crystal is rotated.

  • Structure Solution: The collected diffraction data is processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Structure Refinement: The initial structural model is refined against the experimental diffraction data using least-squares methods. This process optimizes the atomic coordinates, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction intensities.

In-depth Analysis of the Crystal Structure of 2-Phenyl-1H-imidazolium Chloride Monohydrate

The crystal structure of 2-Phenyl-1H-imidazolium chloride monohydrate (C₉H₉N₂⁺·Cl⁻·H₂O) reveals a fascinating interplay of molecular geometry and intermolecular forces.[5]

Molecular Conformation

The asymmetric unit of the crystal contains one 2-phenylimidazolium cation, one chloride anion, and one water molecule.[5] A key feature of the cation's conformation is the dihedral angle between the imidazole and phenyl rings, which is 18.00 (2)°.[5][6] This non-planar arrangement is a result of steric hindrance between the ortho-hydrogens of the phenyl ring and the hydrogens on the imidazole ring.

cation 2-Phenylimidazolium Cation (N-H donors) anion Chloride Anion (H-bond acceptor) cation->anion N-H···Cl water Water Molecule (O-H donor, O acceptor) cation->water N-H···O water->anion O-H···Cl

Caption: Hydrogen bonding interactions in 2-Phenylimidazolium chloride monohydrate.

Comparison with the Free Base

The crystal structure of the free base, 2-Phenyl-1H-imidazole, offers a valuable point of comparison. In the solid state, the free base molecules are linked by N—H⋯N hydrogen bonds, forming chains. [7][8]The protonation to form the hydrochloride salt disrupts this hydrogen bonding motif and introduces a new set of interactions with the chloride ion and water molecules, leading to a completely different crystal packing arrangement.

Data Presentation

The crystallographic data for 2-Phenyl-1H-imidazolium chloride monohydrate and the free base are summarized in the table below for easy comparison.

Parameter2-Phenyl-1H-imidazolium Chloride Monohydrate [5]2-Phenyl-1H-imidazole [7]
Chemical FormulaC₉H₉N₂⁺·Cl⁻·H₂OC₉H₈N₂
Molecular Weight198.65144.17
Crystal SystemMonoclinicOrthorhombic
Space GroupP2₁/cAma2
a (Å)5.8944(4)10.0740(15)
b (Å)18.7879(14)18.151(4)
c (Å)16.7621(12)4.1562(10)
α (°)9090
β (°)93.063(3)90
γ (°)9090
Volume (ų)1855.5(2)760.0(3)
Z44

Conclusion

This technical guide has provided a comprehensive overview of the molecular structure and crystallography of 2-Phenyl-1H-imidazole HCl. Through a combination of detailed experimental protocols and in-depth structural analysis, we have elucidated the key features of this important compound. The formation of the hydrochloride salt not only alters the spectroscopic properties of the molecule but also leads to a distinct crystal structure governed by a rich network of hydrogen bonds. This detailed structural knowledge is invaluable for researchers in drug development and materials science, enabling a deeper understanding of the structure-property relationships of this versatile imidazole derivative.

References

  • Xia, D., & Yao, J. (2010). 2-Phenylimidazolium chloride monohydrate. Acta Crystallographica Section E: Structure Reports Online, 66(3), o673. [Link]

  • Mehdizadeh Barforoush, M., Naderi, S., Ghanbarpour, A. R., Azhdari Tehrani, A., & Khavasi, H. R. (2011). 2-Phenyl-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3248. [Link]

  • Ruan, B., Liu, X., Zhou, B., Chen, Y., Lin, J., Shao, C., ... & Zhang, X. (2024). Design, Synthesis of 2-Phenyl-1h-Benzo[D]Imidazole Derivatives as 17β-Hsd10 Inhibitor for the Treatment of Alzheimer's Disease. SSRN. [Link]

  • Xia, D. C., & Yao, J. H. (2010). 2-Phenyl-imidazolium chloride monohydrate. PubMed. [Link]

  • Mehdizadeh Barforoush, M., Naderi, S., Ghanbarpour, A. R., Azhdari Tehrani, A., & Khavasi, H. R. (2011). 2-Phenyl-1H-imidazole. PubMed. [Link]

  • Caloong Chemical Co., Ltd. (2025, December 24). 2-Phenylimidazole: Structure, Properties, Synthesis, and Industrial Applications. Caloong Chemical. [Link]

  • Google Patents. (2016). CN105884690A - Method for preparing 2-phenylimidazole.
  • Google Patents. (2003).
  • PubChem. (n.d.). 2-Phenylimidazole. PubChem. [Link]

  • Hachula, B., Paluch, M., & Pawlus, S. (2017). Spectroscopic and thermal studies on 2- and 4-phenyl-1H-imidazoles. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 183, 15-24. [Link]

  • University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. University of Zurich. [Link]

  • Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC. [Link]

  • Elguero, J., Jagerovic, N., & Silva, A. M. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(4), 723-728. [Link]

  • NIST. (n.d.). Imidazole hydrochloride. NIST WebBook. [Link]

  • Royal Society of Chemistry. (2019). 1H NMR spectra. RSC Publishing. [Link]

  • Royal Society of Chemistry. (n.d.). An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. RSC Publishing. [Link]

  • Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. (2023). Cureus, 15(8), e43486. [Link]

  • Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. (2024, November 5). SSRN. [Link]

  • Discovery of new 2-phenyl-1H-benzo[d]imidazole core-based potent α-glucosidase inhibitors: Synthesis, kinetic study, molecular docking, and in vivo anti-hyperglycemic evaluation. (2021). Bioorganic Chemistry, 117, 105423. [Link]

Sources

Foundational

Thermodynamic stability of 2-Phenyl-1H-imidazole hydrochloride salts

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Phenyl-1H-imidazole Hydrochloride Salts Abstract The hydrochloride salt form of active pharmaceutical ingredients (APIs) is a cornerstone of drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Thermodynamic Stability of 2-Phenyl-1H-imidazole Hydrochloride Salts

Abstract

The hydrochloride salt form of active pharmaceutical ingredients (APIs) is a cornerstone of drug development, often selected to enhance properties such as solubility and bioavailability. For APIs containing the 2-Phenyl-1H-imidazole scaffold, a privileged structure in medicinal chemistry, ensuring the thermodynamic stability of the corresponding hydrochloride salt is paramount for drug product quality, efficacy, and shelf-life. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, evaluate, and predict the thermodynamic stability of these critical compounds. We will delve into the theoretical underpinnings of stability, detail field-proven experimental protocols for characterization, and explore the intrinsic and extrinsic factors that govern the solid-state behavior of these salts.

Introduction: The Strategic Importance of Hydrochloride Salts

The journey from a promising lead compound to a marketable drug is fraught with physicochemical challenges. Many organic molecules, including those based on the versatile 2-Phenyl-1H-imidazole core, exhibit poor aqueous solubility and suboptimal solid-state properties in their free-base form.[1] Conversion to a salt, most commonly the hydrochloride (HCl) salt, is a primary strategy to overcome these hurdles.[1] HCl is a strong, safe, and inexpensive acid that readily forms salts with most basic compounds, altering the API's crystal lattice and improving its interaction with aqueous media.[1]

However, the formation of a salt introduces new complexities. The resulting ionic compound must be thermodynamically stable under various storage and processing conditions to prevent disproportionation back to the free base or conversion to a less stable physical form.[2] Issues such as hygroscopicity, polymorphism, and chemical degradation can compromise the final drug product.[3][4] This guide, therefore, focuses on providing an in-depth understanding of the principles and practices required to thoroughly characterize the thermodynamic stability of 2-Phenyl-1H-imidazole hydrochloride salts.

Theoretical Foundations of Solid-State Stability

Thermodynamic stability refers to a system being in its lowest energy state under a given set of conditions. For a crystalline salt, this is governed by the interplay of enthalpy (heat) and entropy (disorder), encapsulated by the Gibbs free energy equation.

Gibbs Free Energy, Enthalpy, and Entropy

The spontaneity of any process, including phase transitions or degradation, is determined by the change in Gibbs free energy (ΔG). A negative ΔG indicates a spontaneous process.

ΔG = ΔH - TΔS

  • ΔH (Enthalpy): Represents the change in heat content. In the context of a crystal, it is dominated by the lattice energy —the energy released when gaseous ions form a solid crystal lattice. A more stable crystal lattice has a higher lattice energy (more negative enthalpy of formation).

  • ΔS (Entropy): Represents the change in disorder. The crystalline state is highly ordered (low entropy).

  • T (Temperature): Absolute temperature in Kelvin.

A stable polymorph or salt form is one that possesses the lowest Gibbs free energy at a given temperature and pressure.

Caption: Relationship between Gibbs Free Energy, Enthalpy, and Entropy.

The Critical Role of pKa

For a stable salt to form between a basic API (like 2-Phenyl-1H-imidazole) and an acidic counterion (HCl), a proton must be fully transferred from the acid to the base. A widely accepted empirical guideline, the "ΔpKa rule," states that a difference of at least 2-3 pKa units between the acid and the protonated base is necessary to ensure stable salt formation and prevent disproportionation in the presence of moisture.[2][4]

Polymorphism and Hygroscopicity
  • Polymorphism: This is the ability of a solid material to exist in more than one crystal structure.[5] Different polymorphs of the same HCl salt can have vastly different thermodynamic stabilities, melting points, solubilities, and hygroscopicity.[6] The most stable form at room temperature is the thermodynamically preferred form, while others are considered "metastable."

  • Hygroscopicity: The tendency of a substance to absorb moisture from the air. For HCl salts, this is a critical parameter. Excessive moisture uptake can lower the melting point, induce a phase transition to a less stable form (like a hydrate), or even cause deliquescence (dissolving in the absorbed water).[3][7] The degree of crystallinity significantly impacts hygroscopicity; amorphous material is generally more hygroscopic than its crystalline counterpart.[3]

Experimental Evaluation of Thermodynamic Stability

A multi-technique approach is essential for a robust assessment of stability. Thermal analysis methods are central to this evaluation, providing quantitative data on how the material behaves as a function of temperature.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful, complementary techniques.[8] Modern instruments can often perform these analyses simultaneously (TGA-DSC), maximizing data acquisition from a small amount of sample.[8][9]

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time. It is used to determine thermal stability and decomposition temperatures.[10] For an HCl salt, TGA can quantify the loss of water (in a hydrate), residual solvent, or the loss of HCl gas upon decomposition.[11]

  • Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature. DSC detects thermal events like melting (endotherm), crystallization (exotherm), and solid-solid phase transitions.[10] The melting point is a key indicator of the stability of the crystal lattice.

Thermal EventTGA ObservationDSC ObservationInterpretation
Desolvation/Dehydration Mass loss corresponding to solvent/water stoichiometry.[9]Broad endotherm.[9]Release of bound solvent or water from the crystal lattice.
Polymorphic Transition No mass loss.Sharp endotherm or exotherm.Conversion from one crystalline form to another.
Melting No mass loss immediately preceding the event.Sharp endotherm.[9]Transition from solid to liquid phase; indicates thermal stability.
Decomposition Significant, often multi-step, mass loss.[12]Complex profile, often exothermic.[9]Chemical breakdown of the compound.
Protocol 1: Simultaneous TGA-DSC Analysis
  • Objective: To determine the thermal stability, melting point, and presence of volatiles in a 2-Phenyl-1H-imidazole HCl salt sample.

  • Instrumentation: A calibrated Simultaneous Thermal Analyzer (STA) (e.g., PerkinElmer Pyris STA 9, Netzsch STA).

  • Methodology:

    • Sample Preparation: Accurately weigh 3-5 mg of the salt into an alumina or platinum crucible.[9] Do not compact the powder unless necessary for good thermal contact, as mechanical stress can induce changes.

    • Instrument Setup: Place the sample crucible and an empty reference crucible into the analyzer.

    • Purge Gas: Use an inert purge gas, such as dry nitrogen, at a constant flow rate (e.g., 30 mL/min) to prevent oxidative degradation.[9]

    • Temperature Program:

      • Equilibrate at a starting temperature (e.g., 30 °C).

      • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition (e.g., 350 °C).[9]

    • Data Analysis:

      • TGA Curve: Analyze the mass vs. temperature plot to identify the onset temperature of decomposition and quantify any mass losses.

      • DSC Curve: Analyze the heat flow vs. temperature plot to identify the peak temperatures of endothermic (melting, desolvation) and exothermic (crystallization, decomposition) events.

  • Causality and Self-Validation: Running TGA and DSC simultaneously provides a self-validating system. For instance, a mass loss observed in the TGA curve that corresponds precisely with an endotherm in the DSC curve strongly indicates a dehydration or desolvation event.[9] A sharp DSC endotherm with no corresponding TGA mass loss is a definitive indicator of a melt or solid-solid transition.[12]

X-Ray Powder Diffraction (XRPD)

XRPD is the primary technique for identifying the solid form of a pharmaceutical material. Each crystalline solid produces a unique diffraction pattern, acting as a "fingerprint" for that specific crystal lattice.

  • Objective: To identify the crystalline form (polymorph), confirm phase purity, and monitor for changes in the solid form under stress conditions (e.g., high temperature or humidity).

  • Principle: X-rays are diffracted by the planes of atoms in a crystal, and the angles of diffraction are determined by the spacing between these planes (Bragg's Law).

Protocol 2: XRPD for Solid Form Analysis
  • Sample Preparation: Gently grind a small amount of the sample to a fine powder to ensure random orientation of the crystallites. Place the powder onto the sample holder.

  • Instrument Setup: Use a modern powder diffractometer with a common X-ray source (e.g., Cu Kα radiation).

  • Data Collection: Scan the sample over a defined range of 2θ angles (e.g., 2° to 40°).

  • Data Analysis: Compare the resulting diffractogram (intensity vs. 2θ) to reference patterns of known polymorphs or the parent free base. The appearance of new peaks or the disappearance of existing ones after stress testing indicates a solid-state transformation.

  • Causality and Self-Validation: XRPD provides unambiguous evidence of the solid form. If DSC suggests a phase transition at a certain temperature, performing XRPD on samples heated to just below and just above that temperature will confirm the change in the crystal structure. A gradual loss of sharp peaks and the emergence of a broad "halo" upon exposure to high humidity would confirm the loss of crystallinity, corroborating data from hygroscopicity studies.[3]

Integrated Stability Assessment Workflow

A robust stability assessment is not a single experiment but a logical workflow. This process integrates multiple analytical techniques to build a comprehensive understanding of the salt's behavior.

Stability_Workflow start Synthesize 2-Phenyl-1H-imidazole HCl Salt initial_char Initial Characterization: XRPD, TGA-DSC start->initial_char is_crystalline Crystalline? initial_char->is_crystalline amorphous Characterize Amorphous Form (Potential for Crystallization) is_crystalline->amorphous No stress_testing Stress Testing: High Temp (40-60°C) High RH (75-90%) is_crystalline->stress_testing Yes post_stress_char Post-Stress Characterization: XRPD, TGA-DSC, Microscopy stress_testing->post_stress_char is_stable Stable? (No Form Change) post_stress_char->is_stable unstable Unstable (Form Change / Degradation) is_stable->unstable No stable Thermodynamically Stable Form (Proceed to Formulation) is_stable->stable Yes reformulate Re-evaluate Salt Form or Develop Stabilization Strategy unstable->reformulate

Caption: Integrated workflow for assessing the thermodynamic stability of a new salt.

Computational Prediction of Crystal Energy Landscapes

While experimental work is definitive, computational approaches can rationalize and predict stability. Crystal Structure Prediction (CSP) uses the molecular structure of the salt to predict possible crystal packing arrangements (polymorphs) and calculates their relative lattice energies.[13]

This computational screening can:

  • Identify the likely most stable, lowest-energy crystal form.

  • Rationalize why some salts are prone to hydration by identifying voids in the crystal lattice that could accommodate water molecules.[13]

  • Guide experimental efforts to find and characterize different polymorphs.

First-principles methods like Density Functional Theory (DFT) are often used to accurately calculate the energies of these predicted structures, providing a theoretical basis for understanding the observed experimental stability.[14]

Conclusion

The thermodynamic stability of a 2-Phenyl-1H-imidazole hydrochloride salt is not a single property but a multifaceted characteristic that dictates its viability as a pharmaceutical solid. A thorough evaluation is critical and must be built on a strong foundation of theoretical principles and validated by a suite of orthogonal experimental techniques. By integrating thermal analysis (TGA-DSC), X-ray diffraction (XRPD), and hygroscopicity assessment, drug development professionals can confidently identify the most stable solid form. This rigorous, evidence-based approach mitigates risks in later development stages, ensuring the final drug product is safe, effective, and possesses a robust shelf life.

References

  • Discovery of a stable molecular complex of an API with HCl: A long journey to a conventional salt. (n.d.). Journal of Pharmaceutical Sciences.
  • Solid state characterization, solubility, intrinsic dissolution and stability behavior of allopurinol hydrochloride salt. (2021). PubMed.
  • Insight into the Structure and Properties of Novel Imidazole-Based Salts of Salicylic Acid. (n.d.). MDPI.
  • Synthesis and storage stability investigation on curing agent microcapsules of imidazole derivatives with aqueous polyurethane as the shell. (2022).
  • Using crystal structure prediction to rationalize the hydration propensities of substituted adamantane hydrochloride salts. (2016). PubMed.
  • Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. (2024). AZoM.com.
  • Computational crystal structure prediction and experimental characterisation of organic salts. (n.d.). White Rose eTheses Online.
  • 2-Phenyl-1H-imidazole. (2011). PubMed.
  • (PDF) 2-Phenyl-1H-imidazole. (n.d.).
  • Crystal structure and Hirshfeld surface analysis of 2-phenyl-1H-phenanthro[9,10-d]imidazol-3-ium benzoate. (n.d.).
  • Crystal Structure of 2-[(1E)-2-(4-Fluorophenyl)diazenyl]-1H-imidazole. (2023). MDPI.
  • Screening and Formulating Drugs as Salts to Improve API Performance. (2019). Technology Networks.
  • How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. (n.d.).
  • Applications of Simultaneous TGA-DSC in Pharmaceutical Formul
  • IMIDAZOLE HYDROCHLORIDE | 1467-16-9. (2026). ChemicalBook.
  • Thermal Stability Calculation and Experimental Investigation of Common Binary Chloride Molten Salts Applied in Concentr
  • TGA-DSC thermogram of materials I and II. (n.d.).
  • Review of computational approaches to predict the thermodynamic stability of inorganic solids. (n.d.). Bartel Research Group.
  • Spectroscopic and thermal studies on 2- and 4-phenyl-1H-imidazoles. (2017). PubMed.
  • API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. (2025). GSC Online Press.
  • 5 Reasons Why To Use a NETZSCH DSC and TGA for Testing Pharmaceuticals. (2023). NETZSCH Group.
  • Polymorphism: an evaluation of the potential risk to the quality of drug products from the Farmácia Popular Rede Própria. (n.d.). SciELO.

Sources

Exploratory

Thermodynamic pKa Profiling and Protonation Site Mapping of 2-Phenyl-1H-imidazole: A Technical Guide

Executive Summary The physicochemical profiling of heterocyclic compounds is a foundational pillar in rational drug design, catalysis, and materials science. 2-Phenyl-1H-imidazole (CAS: 670-96-2) is a highly versatile am...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The physicochemical profiling of heterocyclic compounds is a foundational pillar in rational drug design, catalysis, and materials science. 2-Phenyl-1H-imidazole (CAS: 670-96-2) is a highly versatile amphoteric molecule characterized by its dual-nitrogen aromatic ring and a C2-substituted phenyl moiety. As a Senior Application Scientist, I approach the characterization of this molecule by looking beyond static values; understanding why and where protonation occurs is critical for predicting its pharmacokinetic behavior and target binding affinity. This guide provides an authoritative, in-depth analysis of the


 values and protonation mechanics of 2-phenyl-1H-imidazole, supported by self-validating experimental protocols.

Structural and Electronic Fundamentals

To understand the ionization behavior of 2-phenyl-1H-imidazole, we must first dissect the electronic environment of its two distinct nitrogen atoms:

  • N1 (Pyrrole-like Nitrogen, -NH-): This nitrogen is

    
     hybridized, and its lone pair of electrons resides in a 
    
    
    
    -orbital, actively participating in the
    
    
    aromatic sextet of the imidazole ring. Because protonating this nitrogen would break the ring's aromaticity, N1 acts strictly as a weak acid (a deprotonation site) rather than a base.
  • N3 (Pyridine-like Nitrogen, =N-): This nitrogen is also

    
     hybridized, but its lone pair resides in an 
    
    
    
    orbital that is orthogonal to the aromatic
    
    
    -system. Because this lone pair is not required to maintain aromaticity, it is highly available to accept a proton. N3 is the exclusive basic protonation site.

The Causality of the Phenyl Substitution: When a phenyl group replaces the hydrogen at the C2 position, it exerts competing electronic effects. The


 hybridized carbons of the phenyl ring are more electronegative than a hydrogen atom, exerting a net electron-withdrawing inductive effect (-I). While the phenyl ring can theoretically donate electron density via resonance (+M), steric hindrance often prevents perfect coplanarity between the two rings in solution. Consequently, the electron-withdrawing inductive effect dominates. This pulls electron density away from the imidazole ring, destabilizing the protonated cation and slightly reducing the basicity of N3 compared to unsubstituted imidazole.

Thermodynamic pKa Profiling

The amphoteric nature of 2-phenyl-1H-imidazole allows it to exist in three distinct ionization states (cationic, neutral, and anionic) depending on the environmental pH. The quantitative shift in


 caused by the C2-phenyl group is summarized below.
Table 1: Comparative pKa Values
CompoundpKa₁ (Conjugate Acid, N3 Protonation)pKa₂ (Weak Acid, N1 Deprotonation)
1H-Imidazole 7.0514.40
2-Phenyl-1H-imidazole 6.4813.32

Data supported by authoritative literature on amphoteric imidazoles ()[1].

The inductive withdrawal of the phenyl group lowers


 from 7.05 to 6.48 (making the conjugate acid a stronger acid) and lowers 

from 14.40 to 13.32 (stabilizing the anionic conjugate base).

Mechanistic Diagram: Protonation Pathway

protonation_pathway Cation Cationic Form (Protonated N3) Charge: +1 Neutral Neutral 2-Phenyl-1H-imidazole (N1-H, N3) Charge: 0 Cation->Neutral -H⁺ (pKa₁ = 6.48) Neutral->Cation +H⁺ Anion Anionic Form (Deprotonated N1) Charge: -1 Neutral->Anion -H⁺ (pKa₂ = 13.32) Anion->Neutral +H⁺

Figure 1: Amphoteric ionization pathway of 2-Phenyl-1H-imidazole highlighting pKa values.

Experimental Methodologies for pKa & Site Validation

In rigorous analytical workflows, relying on a single analytical technique introduces systemic risk. I mandate a self-validating, orthogonal protocol: macroscopic


 values must be determined via potentiometry, while the microscopic protonation site (N3) must be unequivocally confirmed via NMR spectroscopy.
Protocol A: High-Precision Potentiometric Titration (Macroscopic pKa)

Causality: Potentiometry measures bulk thermodynamic equilibrium. Using a high ionic strength background suppresses activity coefficient variations, ensuring the calculated concentration quotient closely approximates the true thermodynamic equilibrium constant.

  • Sample Preparation: Dissolve 2.0 mM of 2-Phenyl-1H-imidazole in a 0.15 M KCl aqueous solution to mimic physiological ionic strength.

  • Acidification: Lower the solution pH to 3.0 using standardized 0.1 M HCl. At this pH, >99.9% of the molecules are forced into the cationic (N3-protonated) state.

  • Atmospheric Control: Purge the titration vessel with Argon gas for 15 minutes. Reasoning: This eliminates dissolved

    
    , which would otherwise form carbonic acid and skew the titration curve.
    
  • Titration: Titrate with standardized 0.1 M NaOH in 0.05 mL increments. Monitor the pH using a glass electrode calibrated with standard IUPAC buffers.

  • Data Regression: Plot the volume of titrant against pH. Utilize the Henderson-Hasselbalch equation and a non-linear least-squares regression (e.g., Bjerrum function) to extract the inflection point, yielding

    
    .
    
Protocol B: ¹H-¹⁵N HMQC NMR pH-Titration (Microscopic Site Mapping)

Causality: While potentiometry provides the thermodynamic constant, it does not prove where the proton attaches.


 NMR is exquisitely sensitive to the local electronic environment. Protonation of an 

nitrogen causes a massive shielding effect.
  • Buffer Preparation: Prepare a series of

    
     (10:90) buffer solutions ranging from pH 2.0 to 10.0.
    
  • Sample Loading: Dissolve the analyte in each buffer at a concentration of 10 mM.

  • Acquisition: Acquire

    
     Heteronuclear Multiple Quantum Coherence (HMQC) spectra at 298 K.
    
  • Analysis: Track the chemical shift of the N3 resonance. As the pH drops below 6.48, the N3 signal will exhibit a pronounced upfield shift (typically >20 ppm), unequivocally validating N3 as the protonation site.

workflow Prep Sample Preparation 2-Phenyl-1H-imidazole in 0.15M KCl Titration Potentiometric Titration Titrate with 0.1M HCl / NaOH Prep->Titration NMR 1H/15N NMR Titration Track Chemical Shifts vs pH Prep->NMR Data Data Regression Henderson-Hasselbalch Fitting Titration->Data NMR->Data Result Validation pKa₁ = 6.48, Site = N3 Data->Result

Figure 2: Orthogonal experimental workflow for macroscopic and microscopic pKa validation.

Implications in Drug Development and Catalysis

Understanding the precise


 of 6.48 is critical for pharmaceutical formulation and target engagement.

According to the Henderson-Hasselbalch equation, at a physiological pH of 7.4, 2-phenyl-1H-imidazole exists predominantly (~89%) in its neutral, unprotonated form.

  • Pharmacokinetics: The dominance of the neutral state ensures high lipophilicity (XLogP3 ~ 1.9) ()[2]. This facilitates passive diffusion across lipid bilayers, making phenylimidazole derivatives excellent scaffolds for blood-brain barrier (BBB) penetration in CNS-active drugs.

  • Target Binding & Catalysis: Because the N3 lone pair remains largely unprotonated at physiological pH, it is highly available to act as a hydrogen bond acceptor or to coordinate with metalloproteins. For instance, phenylimidazoles are well-documented to bind directly to the heme iron in Cytochrome P450 enzymes, acting as potent inhibitors by displacing active-site water molecules ()[3].

References

  • 2-Phenylimidazole | C9H8N2 | CID 69591 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

  • Ultrafast Proton Transfer Pathways Mediated by Amphoteric Imidazole Source: The Journal of Physical Chemistry Letters (ACS Publications) URL:[Link]

  • Interactions of Cytochrome P450s with their Ligands Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

Sources

Exploratory

Thermal Decomposition Mechanisms of Phenyl-Substituted Imidazole Salts: A Mechanistic and Methodological Exploration

An In-depth Technical Guide Abstract Phenyl-substituted imidazolium salts are a cornerstone of modern chemistry, pivotal in the design of ionic liquids (ILs), N-heterocyclic carbene (NHC) precursors, and advanced materia...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide

Abstract

Phenyl-substituted imidazolium salts are a cornerstone of modern chemistry, pivotal in the design of ionic liquids (ILs), N-heterocyclic carbene (NHC) precursors, and advanced materials. Their thermal stability is a critical parameter that dictates their operational limits and decomposition pathways. This guide provides an in-depth exploration of the thermal decomposition mechanisms governing these compounds. We move beyond established paradigms for alkyl-substituted analogues to investigate the unique challenges and pathways introduced by the robust N-aryl bond. This document synthesizes current understanding of decomposition kinetics, explores the critical influence of anion nucleophilicity, and details the essential experimental protocols required for rigorous characterization. By integrating mechanistic theory with practical, field-proven methodologies, this guide serves as an essential resource for professionals seeking to understand, predict, and control the thermal behavior of phenyl-substituted imidazole salts in demanding applications.

Introduction: The Stability Challenge of the N-Aryl Bond

Imidazolium salts are a class of organic compounds defined by a positively charged imidazole ring. Their versatility is remarkable; by modifying the substituents on the nitrogen atoms (N1, N3) and the associated anion, their properties can be finely tuned. This has led to their widespread use as "designer solvents" or ionic liquids (ILs), which offer unique properties like negligible vapor pressure and high thermal stability.[1] Furthermore, they are crucial precursors for the generation of N-heterocyclic carbenes (NHCs), a class of organocatalysts that has revolutionized synthetic chemistry.

The thermal stability of an imidazolium salt is paramount. It defines the upper-temperature limit for its application, whether in a high-temperature catalytic process or as a heat-transfer fluid. For most common imidazolium salts bearing N-alkyl substituents, the primary thermal decomposition pathway is well-understood to be a nucleophilic substitution (SN2) reaction, initiated by the anion, which attacks the alkyl group.[2][3]

However, when an alkyl group is replaced with a phenyl group, this established mechanism is significantly hindered. The strength and steric hindrance of the C(sp²)–N bond make direct nucleophilic attack on the aromatic ring exceptionally difficult. This fundamental difference necessitates a distinct exploration of the thermal decomposition mechanisms specific to phenyl-substituted imidazolium salts. This guide elucidates these alternative pathways and provides the analytical framework required to study them effectively.

Foundational Mechanisms: Lessons from N-Alkyl Imidazolium Salts

To appreciate the uniqueness of phenyl-substituted systems, one must first understand the decomposition of their N-alkyl counterparts. The thermal degradation of these salts is predominantly governed by the nucleophilicity of the counter-anion and the nature of the alkyl group.

The most common mechanism is the SN2 pathway , where a nucleophilic anion (e.g., Br⁻, Cl⁻) attacks the α-carbon of an alkyl substituent, leading to a neutral N-alkylimidazole and an alkyl halide.[2] For substituents that can form stable carbocations (like a tert-butyl group), an SN1 mechanism may contribute. Concurrently, if β-hydrogens are present on the alkyl chain, an E2 elimination pathway can compete, yielding an alkene, a protonated anion, and the N-substituted imidazole.

The stability of the salt is inversely proportional to the nucleophilicity of the anion. Salts with weakly coordinating, non-nucleophilic anions like bis(trifluoromethanesulfonyl)imide ([NTf₂]⁻) or hexafluorophosphate ([PF₆]⁻) exhibit significantly higher thermal stability, often decomposing at temperatures over 150 °C higher than their halide counterparts.[3][4]

Figure 1: Competing SN2 and E2 decomposition pathways common in N-alkyl imidazolium salts.

Thermal Decomposition of Phenyl-Substituted Imidazolium Salts

The introduction of a phenyl group directly attached to a ring nitrogen fundamentally alters the decomposition landscape. The cleavage of the N-phenyl bond is significantly less favorable than that of an N-alkyl bond, leading to higher overall thermal stability in many cases.[2]

Proposed Mechanistic Pathways

Given the difficulty of direct SN2 attack on the phenyl ring, alternative decomposition mechanisms must be considered. While the field is still an active area of research, several potential pathways have been proposed based on experimental evidence and computational modeling of related systems.

  • Carbene Formation: The C2-proton of the imidazolium ring is acidic and can be abstracted by a sufficiently basic anion or another base present as an impurity.[5][6] This generates an N-heterocyclic carbene (NHC). While NHCs are often desired products, at high temperatures, they can be unstable and undergo further reactions, including dimerization or fragmentation, initiating a broader decomposition cascade.

  • Ring-Opening and Fragmentation: At sufficiently high temperatures, the thermal energy may be sufficient to induce homolytic cleavage of bonds within the imidazole ring itself, leading to a cascade of radical reactions. This is more likely to occur in salts with very stable, non-nucleophilic anions where other pathways are suppressed. The resulting products are often a complex mixture of smaller volatile molecules.

  • Anion-Initiated Decomposition (Non-SN2): Certain anions can trigger decomposition through other routes. For example, anions like nitrate ([NO₃]⁻) can act as oxidants at high temperatures, leading to complex, often exothermic, decomposition events that differ significantly from nucleophilic attack.[7]

  • Side-Chain Reactions: For imidazolium salts containing both a phenyl group and an alkyl group (e.g., 1-phenyl-3-methylimidazolium), decomposition will preferentially occur via attack on the more susceptible alkyl group. The phenyl group remains on the resulting neutral imidazole product. This follows the established principle that the facility of group cleavage from nitrogen diminishes in the order: benzyl > methyl > ethyl > phenyl.[2]

G cluster_Pathways High-Temperature Decomposition Pathways Start Phenyl-Substituted Imidazolium Salt Carbene Carbene Formation (C2-H Abstraction) Start->Carbene Basic Anion / High Temp Ring Ring Opening & Fragmentation Start->Ring Very High Temp / Radical Initiation SideChain Side-Chain Reaction (if alkyl group present) Start->SideChain Nucleophilic Anion Decomp Decomposition Products Carbene->Decomp Ring->Decomp SideChain->Decomp

Figure 2: Potential thermal decomposition pathways for phenyl-substituted imidazolium salts.

Key Experimental Methodologies for Mechanism Elucidation

A multi-faceted analytical approach is essential to accurately determine the thermal stability and decomposition pathways of phenyl-substituted imidazolium salts. The combination of thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and evolved gas analysis (EGA) provides a comprehensive picture.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is the primary technique for determining the thermal stability of imidazolium salts.

Protocol for TGA Analysis:

  • Sample Preparation: Place 5-10 mg of the dried imidazolium salt into a ceramic or platinum TGA pan. An accurate initial mass is critical.

  • Instrument Setup:

    • Atmosphere: Use an inert atmosphere (e.g., Nitrogen or Argon) at a flow rate of 50-100 mL/min to study pyrolytic decomposition without oxidative effects.

    • Temperature Program:

      • Equilibrate at a low temperature (e.g., 30 °C) for 5 minutes to ensure thermal stability.

      • Ramp the temperature at a controlled rate, typically 10 °C/min, to the desired upper limit (e.g., 600 °C).

      • Causality: A heating rate of 10 °C/min is a standard compromise. Slower rates can provide better resolution of multi-step decompositions, while faster rates can shift decomposition temperatures to higher values. Consistency is key for comparing different salts.[3]

  • Data Analysis:

    • Onset Temperature (T_onset): The temperature at which significant mass loss begins. This is often reported as the primary measure of thermal stability. It can be determined using the tangent method on the mass loss curve.

    • Peak Decomposition Temperature (T_peak): The temperature at which the rate of mass loss is maximal, determined from the peak of the first derivative of the TGA curve (DTG curve).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal transitions such as melting (T_m), crystallization (T_c), and glass transitions (T_g), which are crucial for understanding the physical state of the salt before decomposition.

Protocol for DSC Analysis:

  • Sample Preparation: Seal 3-5 mg of the dried sample in an aluminum DSC pan.

  • Instrument Setup:

    • Atmosphere: Use an inert atmosphere (Nitrogen or Argon) at a flow rate of 20-50 mL/min.

    • Temperature Program: A common program is to heat to a temperature above the expected melting point, cool down to a low temperature (e.g., -50 °C), and then heat again. This "heat-cool-heat" cycle provides information on melting, crystallization, and glass transitions while removing the sample's prior thermal history. A ramp rate of 10 °C/min is standard.

  • Data Analysis: Identify endothermic (melting) and exothermic (crystallization) peaks and step-changes in the baseline (glass transition). This data provides context for the TGA results, confirming if decomposition occurs from a solid or liquid state.

Evolved Gas Analysis (EGA): TGA-MS and TGA-FTIR

To elucidate the decomposition mechanism, the volatile products generated during TGA must be identified. This is achieved by coupling the TGA instrument's exhaust to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

Protocol for TGA-MS/FTIR Analysis:

  • Instrument Setup: Run the TGA experiment as described in section 4.1. The outlet of the TGA furnace is connected to the MS or FTIR gas cell via a heated transfer line (typically held at >200 °C to prevent condensation of products).

  • Data Acquisition: The MS or FTIR continuously acquires data as the TGA temperature ramps. This provides a time/temperature-resolved profile of the evolved gases.

  • Data Analysis: Correlate the mass loss events observed in the TGA curve with the appearance of specific mass-to-charge ratios (m/z) in the MS or infrared absorption bands in the FTIR. For example, in the decomposition of a 1-phenyl-3-methylimidazolium bromide salt, observing m/z signals corresponding to methyl bromide would strongly support a side-chain SN2 reaction.

Figure 3: A self-validating workflow for the characterization of imidazolium salt thermal decomposition.

Data Summary: Thermal Stability of Phenyl-Substituted Imidazolium Salts

The thermal stability of these salts is highly dependent on the anion and the nature of other substituents on the imidazolium ring. The following table summarizes representative decomposition temperature data from the literature.

CationAnionT_d (°C)CommentsReference
1-Phenyl-3-methylimidazoliumBr⁻~250Decomposition likely initiated by SN2 attack on the more labile methyl group.[2]
1-(4-methoxyphenyl)-3-butyl-4,5-dimethylimidazolium[NTf₂]⁻409High stability due to the non-nucleophilic [NTf₂]⁻ anion and lack of highly acidic protons.[1]
1-(4-cyanophenyl)-3-butyl-4,5-dimethylimidazolium[NTf₂]⁻378Electron-withdrawing group on the phenyl ring slightly reduces thermal stability.[1]
1-(4-aminophenyl)-3-octyl-4,5-dimethylimidazolium[NTf₂]⁻350Electron-donating group appears to lower stability compared to the unsubstituted phenyl analogue.[1]
1,3-Bis(4-carboxyphenyl)imidazoliumCl⁻349The first degradation peak corresponds to the imidazolium salt itself.[8]

Note: T_d (Decomposition Temperature) values are typically reported as the onset temperature from TGA and can vary based on experimental conditions like heating rate.

Conclusion and Future Outlook

The thermal decomposition of phenyl-substituted imidazolium salts is a complex process that deviates significantly from the well-established SN2/E2 pathways of their N-alkyl counterparts. The robust N-aryl bond forces decomposition through higher-energy channels, including potential carbene formation, ring fragmentation, or reaction at other susceptible substituents. The anion remains a key determinant of stability, with non-nucleophilic anions like [NTf₂]⁻ affording the most stable compounds.

Future research should focus on detailed mechanistic studies using advanced techniques like pyrolysis-gas chromatography-mass spectrometry (Py-GC/MS) to comprehensively map the product distribution from these decompositions. Furthermore, high-level computational studies, such as Density Functional Theory (DFT), will be invaluable for calculating activation energies of competing pathways and providing theoretical validation for experimental observations.[9][10] A deeper understanding of these mechanisms will enable the rational design of next-generation, hyper-stable imidazolium salts for high-temperature applications in catalysis, materials science, and beyond.

References

  • Chan, B. K. M., Chang, N.-H., & Grimmett, M. R. (1977). The Synthesis and Thermolysis of Imidazole Quaternary Salts. Australian Journal of Chemistry, 30(9), 2005-2013. [Link]

  • Ribeiro da Silva, M. A. V., et al. (2014). The Cohesive Interactions in Phenylimidazoles. The Journal of Physical Chemistry B, 118(21), 5721–5731. [Link]

  • Fox, D. M., et al. (2003). Flammability, thermal stability, and phase change characteristics of several trialkylimidazolium salts. Green Chemistry, 5, 724-732. [Link]

  • Castro, E. A., et al. (1985). Reaction of imidazole with toluene-4-sulfonate salts of substituted phenyl N-methylpyridinium-4-carboxylate esters. Journal of the Chemical Society, Perkin Transactions 2, (11), 1725-1730. [Link]

  • García, M. T., et al. (2021). Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. American Journal of Engineering Research, 10(4), 11-17. [Link]

  • Trudel, S., et al. (2022). Imidazolium Salt for Enhanced Interfacial Shear Strength in Polyphenylene Sulfide/Ex-PAN Carbon Fiber Composites. Polymers, 14(17), 3655. [Link]

  • Hollóczki, O., et al. (2014). A New Class of Task-Specific Imidazolium Salts and Ionic Liquids and Their Corresponding Transition-Metal Complexes. Chemistry – A European Journal, 20(44), 14465-14476. [Link]

  • Ferreira, A. M. C., et al. (2017). Thermal stability of imidazolium-based ionic liquids. French-Ukrainian Journal of Chemistry, 4(1), 19-33. [Link]

  • Gao, H., et al. (2014). Synthesis, structure and properties of imidazolium-based energetic ionic liquids. New Journal of Chemistry, 38(5), 2200-2208. [Link]

  • Hao, Y., et al. (2014). Thermal decomposition of allyl-imidazolium-based ionic liquid studied by TGA–MS analysis and DFT calculations. Journal of Thermal Analysis and Calorimetry, 115(2), 1541–1548. [Link]

  • Wu, J., et al. (2013). Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques. Journal of Thermal Analysis and Calorimetry, 111(2), 1187-1192. [Link]

  • Kilaru, P. K., & Scammells, P. J. (2008). Synthesis and toxicity studies of imidazolium-based ionic liquids. Scholars' Mine, Missouri University of Science and Technology. [Link]

  • El-hady, S. M., et al. (2024). Imidazolium versus phenylalaninium hybrid salts: supramolecular control of electronic, nonlinear optical and bioactive properties. RSC Advances, 14, 1-15. [Link]

  • Wang, P., et al. (2013). On the Decomposition Mechanisms of New Imidazole-Based Energetic Materials. The Journal of Physical Chemistry A, 117(8), 1693–1702. [Link]

  • Stassen, H., et al. (2015). Synthesis and physical properties of tunable aryl alkyl ionic liquids based on 1-aryl-4,5-dimethylimidazolium cations. Beilstein Journal of Organic Chemistry, 11, 2627–2636. [Link]

  • Bouyahyi, M., et al. (2014). Synthesis of Precursor Imidazolium Salts for the Synthesis of N-Heterocyclic Carbines Used as Ligands for the Enantioselective Preparation of Heterosteroids Compounds. Oriental Journal of Chemistry, 30(2), 527-533. [Link]

  • Li, D., et al. (2018). N-Phenyl-substituted poly(benzimidazole imide)s with high glass transition temperature and low coefficient of thermal expansion. RSC Advances, 8(46), 26233-26240. [Link]

  • Li, Y., et al. (2022). Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures. Molecules, 27(4), 1361. [Link]

  • del Cerro, D. R., et al. (2018). On the Mechanism of the Reactivity of 1,3-Dialkylimidazolium Salts under Basic to Acidic Conditions: A Combined Kinetic and Computational Study. Angewandte Chemie International Edition, 57(36), 11613-11617. [Link]

  • Vörös, D., et al. (2012). Thermal Behavior, Stability, and Decomposition Mechanism of Poly(N-vinylimidazole). Macromolecules, 45(22), 9032–9042. [Link]

  • Rico del Cerro, D., et al. (2018). On the Mechanism of the Reactivity of 1,3-Dialkylimidazolium Salts under Basic to Acidic Conditions: A Combined Kinetic and Computational Study. University of Helsinki. [Link]

  • Pang, J., et al. (2017). Facile Cellulose Dissolution and Characterization in the Newly Synthesized 1,3-Diallyl-2-ethylimidazolium Acetate Ionic Liquid. Polymers, 9(10), 526. [Link]

  • Rico del Cerro, D., et al. (2018). On the Mechanism of the Reactivity of 1,3-Dialkylimidazolium Salts under Basic to Acidic Conditions: A Combined Kinetic and Computational Study. ResearchGate. [Link]

  • Hollóczki, O., & Nyulászi, L. (2017). On the Mechanism of the Reactivity of 1,3‐Dialkylimidazolium Salts under Basic to Acidic Conditions: A Combined Kinetic and Computational Study. ResearchGate. [Link]

Sources

Foundational

Technical Guide: Electronic Properties of 2-Phenyl-1H-imidazole Hydrochloride

Here is the in-depth technical guide on the electronic properties of 2-Phenyl-1H-imidazole hydrochloride ligands. [1] Executive Summary 2-Phenyl-1H-imidazole hydrochloride (2-PI[1]·HCl) represents a critical scaffold in...

Author: BenchChem Technical Support Team. Date: March 2026

Here is the in-depth technical guide on the electronic properties of 2-Phenyl-1H-imidazole hydrochloride ligands.

[1]

Executive Summary

2-Phenyl-1H-imidazole hydrochloride (2-PI[1]·HCl) represents a critical scaffold in coordination chemistry and rational drug design.[1][2] Unlike its neutral counterpart, the hydrochloride salt offers enhanced water solubility and distinct electrostatic profiles, making it a preferred precursor for generating active ligands in situ.[2] This guide dissects the electronic structure, acid-base equilibria, and coordination mechanics of 2-PI·HCl, providing actionable data for its deployment as a pharmacophore or latent curing agent.[1][2]

Chemical Identity & Structural Logic[1][3]

The Hydrochloride Architecture

The "hydrochloride" designation implies the protonation of the pyridine-like nitrogen (N3) of the imidazole ring. This transforms the neutral, amphoteric 2-phenylimidazole into the 2-phenylimidazolium cation , stabilized by a chloride counter-ion.

  • Neutral Form:

    
     symmetry (approximate), exists as a tautomeric mixture (1H vs 3H).[2]
    
  • HCl Salt Form:

    
     symmetry in the imidazole fragment due to equivalent resonance between N1 and N3.[2]
    
Tautomerism and Protonation Dynamics

The electronic behavior of 2-PI is governed by the mobility of protons within the N-C-N triad. In the HCl salt, this mobility is "locked" into a resonance-stabilized cation.[1][2]

ProtonationEquilibrium Neutral Neutral 2-Phenylimidazole (Non-bonding Lone Pair on N3) Cation 2-Phenylimidazolium Cation (Resonance Stabilized) Neutral->Cation Protonation (N3) Acid + HCl Cation->Neutral Deprotonation (pKa ~6.4)

Figure 1: The protonation pathway converting the active ligand (Neutral) to its storage form (HCl Salt).

Electronic Structure Analysis

Substituent Effects: The Phenyl Ring

The phenyl group at the C2 position exerts a dual electronic effect on the imidazole ring, which is critical for tuning ligand binding affinity (affinity for metal centers).

  • Inductive Effect (-I): The

    
     carbons of the phenyl ring are electron-withdrawing, slightly reducing the electron density on the imidazole nitrogens compared to a methyl substituent.
    
  • Mesomeric Effect (+M): The

    
    -system of the phenyl ring conjugates with the imidazole 
    
    
    
    -system.
    • Consequence: This conjugation lowers the energy of the HOMO-LUMO gap (red-shift in UV absorption) compared to unsubstituted imidazole.

    • Twist Angle: Steric hindrance between the ortho-hydrogens of the phenyl ring and the N-H/Lone pair of the imidazole often forces a twist angle of ~20-30° out of planarity, slightly decoupling the resonance.

Frontier Molecular Orbitals (FMO)

The reactivity of 2-PI·HCl is defined by its hardness/softness.[1][2]

PropertyValue / CharacteristicImplication for Reactivity
HOMO ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

orbital (Phenyl-Imidazole delocalized)
Nucleophilic attack site (in neutral form).[1]
LUMO

orbital
Electrophilic attack site.[1][2]
Band Gap ~4.5 - 5.0 eV (Estimated)"Hard" ligand character.[1][2] High chemical stability.[1][2]
Dipole Moment High (Salt form)Strong solubility in polar protic solvents (MeOH, Water).[1][2]
Acid-Base Constants (pKa)

Understanding the pKa is vital for controlled ligand release.[1]

  • pKa (Imidazolium

    
     Imidazole): 6.48  (approx).[1][2]
    
    • Note: The phenyl group makes the 2-PI cation more acidic than the unsubstituted imidazolium (pKa 6.95) due to the electron-withdrawing inductive effect of the phenyl ring stabilizing the neutral conjugate base less effectively than the cation.

  • pKa (Imidazole

    
     Imidazolate Anion): ~13.0 .[1][2][3]
    
    • Relevance: Deprotonation of the N1-H requires strong bases (e.g., NaH, t-BuOK) and is relevant for anionic coordination modes.

Coordination Chemistry

To utilize 2-PI·HCl as a ligand, it must be deprotonated to generate the free base.[1][2] The chloride ion is non-coordinating in most aqueous/organic scenarios relative to the imidazole nitrogen.[2]

Binding Modes

Once the free base is generated (pH > 7.0), 2-PI coordinates to transition metals (Cu, Zn, Ru, Co) primarily through the N3 (pyridine-like) nitrogen.

  • Sigma Donation (

    
    ):  The lone pair on N3 donates into the metal 
    
    
    
    -orbital.[2]
  • Pi Back-bonding (

    
    ):  Moderate 
    
    
    
    -acceptor capability due to the aromatic ring system, stabilizing low oxidation state metals (e.g., Cu(I), Ru(II)).
Ligand Field Strength

2-Phenylimidazole is an intermediate field ligand .[1][2]

  • Stronger than halides (

    
    , 
    
    
    
    ).[1]
  • Weaker than strong

    
    -acceptors like phenanthroline or cyanide.[1][2]
    
  • Steric Factor: The bulky phenyl group at C2 creates steric hindrance, often preventing the formation of octahedral

    
     complexes, favoring tetrahedral (
    
    
    
    ) or square planar geometries depending on the metal.[2]

Experimental Characterization Protocols

UV-Vis Spectroscopy[1]
  • Neutral (Free Base):

    
     at ~260-270 nm  (ethanol).[2]
    
  • Cation (HCl Salt): Hypsochromic shift (Blue shift) or loss of fine structure due to the disruption of the lone pair participation in the

    
     transition.[2]
    
  • Protocol: Dissolve 10 mg 2-PI·HCl in methanol. Record baseline. Add 1 eq. NaOH to observe the bathochromic shift as the free base is generated.[2]

1H-NMR Shift Diagnostics

Protonation causes significant downfield shifts (deshielding) due to the positive charge.[1]

Proton EnvironmentChemical Shift (

) - Free Base (DMSO-

)
Chemical Shift (

) - HCl Salt (DMSO-

)
N-H ~12.5 ppm (Broad)~14.0+ ppm (Very Broad/Exchangeable)
Imidazole C4/C5-H ~7.1 - 7.3 ppm7.7 - 7.9 ppm (Significant Shift)
Phenyl Ar-H 7.4 - 8.0 ppm7.5 - 8.2 ppm (Slight Shift)
Synthesis of 2-PI·HCl (Laboratory Scale)

This protocol ensures high purity salt formation from the commercial neutral precursor.[2]

  • Dissolution: Dissolve 10 mmol (1.44 g) of 2-Phenylimidazole in 20 mL of warm ethanol (40°C).

  • Acidification: Dropwise add 1.1 equivalents of concentrated HCl (12M) or 2M HCl in diethyl ether.

  • Precipitation: The solution will heat up slightly (exothermic).[1][2] Cool to 0°C in an ice bath.

  • Isolation: If precipitate forms, filter and wash with cold ether.[1][2] If no precipitate, add diethyl ether until turbidity appears, then cool.[1][2]

  • Drying: Vacuum dry at 50°C for 4 hours.

Applications in Drug Development & Materials[1]

Pharmacophore Utility

The 2-phenylimidazole motif mimics the histidine side chain but with increased lipophilicity due to the phenyl ring.

  • H-Bond Donor/Acceptor: The N1-H acts as a donor; N3 acts as an acceptor.[1]

  • Solubility: The HCl salt form is crucial for formulation, improving bioavailability of the otherwise sparingly soluble neutral lipophilic core.[2]

Latent Epoxy Curing Agents

In materials science, 2-PI is a "latent" catalyst.[1][2][4]

  • Mechanism: At room temperature, the 2-PI is often encapsulated or complexed (e.g., with metal salts or as an isocyanurate adduct).[2] Upon heating (>140°C), the complex breaks down or the salt deprotonates, releasing the active 2-PI imidazole.

  • Role: The free imidazole initiates the polymerization of epoxy resins via nucleophilic attack on the epoxide ring.[2]

CuringMechanism Step1 Latent State (Room Temp) 2-PI·HCl or Metal Complex Step2 Thermal Activation (>140°C) Release of Free Base 2-PI Step1->Step2 Heat Step3 Nucleophilic Attack N3 attacks Epoxide Ring Step2->Step3 Deprotonation Step4 Cross-Linked Polymer Network High Tg Material Step3->Step4 Polymerization

Figure 2: Thermal activation workflow of 2-Phenylimidazole in epoxy resin curing.

References

  • Crystal Structure & Tautomerism

    • Title: "2-Phenyl-1H-imidazole"[1][4][3][5][6][7]

    • Source: Acta Crystallographica Section E (2011).[1][2]

    • Link:[Link]

  • pKa and Acidity

    • Title: "pKa values with different substituents on imidazolium c
    • Source: ResearchGate / Journal of Molecular Liquids.[2]

    • Link:[Link]

  • Synthesis & Industrial Use

    • Title: "2-Phenylimidazole: Structure, Properties, Synthesis, and Industrial Applications"[4]

    • Source: Caloong Chemical Co.[1][2]

    • Link:[Link]

  • Electronic Spectra

    • Title: "2-Phenylimidazole SpectraBase"[1]

    • Source: Wiley SpectraBase.[1][2]

    • Link:[Link][2]

Sources

Exploratory

Architecting Efficacy: The Biological Activity Potential of 2-Phenyl-1H-Imidazole Derivatives in Modern Drug Discovery

Executive Summary As a privileged scaffold in medicinal chemistry, the 2-phenyl-1H-imidazole nucleus offers an exceptional balance of lipophilicity, hydrogen-bonding capacity, and structural rigidity. From an application...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a privileged scaffold in medicinal chemistry, the 2-phenyl-1H-imidazole nucleus offers an exceptional balance of lipophilicity, hydrogen-bonding capacity, and structural rigidity. From an application science perspective, this core acts as a highly tunable pharmacophore capable of addressing complex therapeutic targets, ranging from multi-drug resistant mycobacteria to metastatic breast cancer. This technical guide deconstructs the structural causality behind its biological activity, synthesizes quantitative efficacy data, and outlines self-validating experimental protocols for the synthesis and evaluation of these derivatives.

Structural Dynamics & Target Causality

The broad-spectrum biological activity of 2-phenyl-1H-imidazole derivatives is not coincidental; it is a direct consequence of their electronic and spatial geometry.

  • The Imidazole Core: The N-3 atom functions as a potent hydrogen bond acceptor and transition-metal coordinator, while the N-1 proton acts as a hydrogen bond donor. This amphoteric nature allows the core to anchor deeply within the polar binding pockets of enzymes and receptors.

  • The C-2 Phenyl Substitution: The addition of a phenyl ring at the C-2 position extends the π-conjugated system. Causally, this modification significantly increases the molecule's lipophilicity (LogP), which is critical for traversing complex lipid barriers, such as the mycolic acid-rich cell wall of Mycobacterium tuberculosis. Once intracellular, the phenyl ring facilitates π-π stacking interactions with aromatic amino acid residues in the target protein.

For example, in the development of mycobacterial ATP synthase inhibitors, the incorporation of a 4-aminomethyl-2-phenylimidazole moiety proved essential. The rigid π-electron system of the phenyl ring allows the molecule to maintain a precise spatial orientation, enabling the imidazole nitrogen to interact with the critical Glu65 residue of the ATP synthase enzyme, leading to a potent inhibitory effect[1].

Target Landscape & Quantitative Efficacy

The functionalization of the 2-phenyl-1H-imidazole core yields highly specific biological activities. By modifying the substituents on the phenyl ring or the remaining positions of the imidazole, researchers can direct the molecule toward distinct therapeutic domains.

Table 1: Quantitative Biological Activity of Key 2-Phenyl-1H-imidazole Derivatives
Compound Class / Specific DerivativeTarget / Disease ModelActivity MetricMechanistic Causality
Squaramide-substituted 4-aminomethyl-2-phenylimidazole (PRP017) Mycobacterium tuberculosis (Whole-cell)MIC = 8 μMBinds to Glu65 of ATP synthase, disrupting the proton motive force and causing ATP depletion[1].
1-hydroxy-2-phenyl-4-pyridyl-1H-imidazole (Compound 4f) Xanthine Oxidase (In vitro)IC₅₀ = 0.64 μMThe pyridine para-N atom acts as a critical hydrogen bond acceptor, resulting in mixed-type enzyme inhibition[2].
Imidazole–pyridine hybrid (Compound 5e') Breast Cancer (BT 474 cell line)IC₅₀ = 29.16 μMPara-methyl substitution on the phenyl ring enhances receptor modulation and selective cytotoxicity against ER/PR+ cells[3].
4-(biphenyl-4-yl)-2-(3-chlorophenyl)-1H-imidazole Escherichia coli / Bacillus subtilisNotable Zone of InhibitionHalogenation at the meta-position of the phenyl ring increases lipophilicity, enhancing bacterial cell wall penetration[4].

Mechanistic Pathway Analysis

To understand the translation of structural properties into phenotypic outcomes, we must map the molecular workflow. The diagram below illustrates the causal chain of events when a 2-phenyl-1H-imidazole derivative engages a mycobacterial target.

G A 2-Phenyl-1H-imidazole Derivative B Lipophilic C2-Phenyl (Membrane Penetration) A->B Structural Property C Imidazole N-Donors (Target Coordination) A->C Pharmacophore Feature D Mycobacterial ATP Synthase (Glu65 Interaction) B->D Facilitates Access C->D Hydrogen Bonding E Proton Motive Force Disruption D->E Enzyme Inhibition F Metabolic Collapse & Cell Death E->F ATP Depletion

Mechanism of action for 2-Phenyl-1H-imidazole derivatives in mycobacterial ATP synthase inhibition.

Self-Validating Experimental Workflows

To ensure scientific integrity, the synthesis and biological evaluation of these derivatives must follow self-validating protocols. Below are the field-proven methodologies for generating and screening 2-phenyl-1H-imidazole compounds.

Phase 1: Catalytic Multicomponent Synthesis (Debus-Radziszewski Approach)

This protocol utilizes a one-pot, multicomponent reaction to construct the imidazole core, prioritizing atom economy and high yield.

  • Reagent Assembly: Combine 1.0 equivalent of substituted benzaldehyde, 1.0 equivalent of a 1,2-diketone (e.g., benzil), and 4.0 equivalents of ammonium acetate in ethanol.

    • Causality: Ammonium acetate acts as an ammonia surrogate. Using a 4-fold excess ensures sufficient nitrogen availability while buffering the reaction to prevent the premature degradation of the diketone under basic conditions.

  • Catalytic Activation: Add a catalytic amount of molecular iodine (10 mol%).

    • Causality: Iodine functions as a mild Lewis acid. It activates the carbonyl carbon of the aldehyde, lowering the activation energy barrier for nucleophilic attack by ammonia, thereby driving the reaction toward cyclization rather than competing aldol condensations[3].

  • Reflux & Monitoring: Heat the mixture to 80°C under continuous stirring for 6–12 hours.

    • Self-Validation Checkpoint: Monitor the reaction via Thin-Layer Chromatography (TLC). The complete disappearance of the UV-active benzaldehyde spot and the emergence of a new, lower-Rf fluorescent spot confirms the formation of the highly polar, conjugated imidazole system.

  • Quenching & Isolation: Cool the mixture to room temperature and pour it into ice-cold water containing 5% sodium thiosulfate.

    • Self-Validation Checkpoint: Sodium thiosulfate reduces unreacted iodine to iodide. An immediate color change from brown to colorless provides visual confirmation that the oxidative catalyst has been neutralized, preventing downstream degradation of the product. Filter and recrystallize the crude solid from hot ethanol.

Phase 2: Phenotypic Screening via Resazurin Microtiter Assay (REMA)

To evaluate the antimicrobial or antimycobacterial activity, the REMA provides a quantifiable, objective readout of cell viability.

  • Inoculum Preparation: Culture the target bacterial strain (e.g., M. tuberculosis H37Rv) in Middlebrook 7H9 broth until it reaches the logarithmic growth phase (OD₆₀₀ = 0.6–0.8).

    • Causality: Harvesting cells strictly in the log phase ensures uniform metabolic activity. Testing stationary-phase cells risks false positives due to the presence of dormant persister cells that naturally resist metabolic inhibitors.

  • Compound Plating: In a 96-well microtiter plate, perform 2-fold serial dilutions of the synthesized 2-phenyl-1H-imidazole derivative (ranging from 100 μM to 0.1 μM) in 100 μL of media.

  • Inoculation & Incubation: Add 100 μL of the bacterial suspension to each well. Incubate at 37°C for the required duration (e.g., 7 days for slow-growing mycobacteria).

    • Self-Validation Checkpoint: The plate must include a positive control (standard drug like Isoniazid) and a negative vehicle control (1% DMSO). If the DMSO control fails to show robust, confluent bacterial growth, the entire assay is voided due to compromised media quality or inoculum viability.

  • Redox Quantification: Add 30 μL of 0.01% resazurin solution to each well and incubate for an additional 24 hours.

    • Causality: Resazurin is a redox indicator. Viable, metabolically active cells utilize their electron transport chain to reduce the blue, non-fluorescent resazurin into pink, highly fluorescent resorufin. This biochemical conversion provides a direct, spectrophotometric measurement of cell viability, eliminating the subjective errors associated with visual turbidity scoring. The Minimum Inhibitory Concentration (MIC) is defined as the lowest compound concentration that prevents the color change from blue to pink.

References

1.[1] Design, Synthesis, and Biological Evaluation of Mono- and Diamino-Substituted Squaramide Derivatives as Potent Inhibitors of Mycobacterial Adenosine Triphosphate (ATP) Synthase. National Institutes of Health (PMC). Verify Source 2.[2] Design, Synthesis and Biological Evaluation of 1-hydroxy-2-phenyl-4-pyridyl-1H-imidazole Derivatives as Xanthine Oxidase Inhibitors. PubMed. Verify Source 3.[3] Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo. ACS Omega. Verify Source 4.[4] Synthesis of new Imidazole Derivatives as effective Antimicrobial Agents. Indian Journal of Pharmaceutical and Biological Research (CORE). Verify Source 5.[5] Review of pharmacological effects of imidazole derivatives. Clinical Medicine of Kazakhstan. Verify Source

Sources

Foundational

The Pivotal Role of 2-Phenyl-1H-imidazole HCl in Modern Coordination Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract The imidazole moiety, a cornerstone of heterocyclic chemistry, continues to be a subject of intense research due to its versatile applications, par...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazole moiety, a cornerstone of heterocyclic chemistry, continues to be a subject of intense research due to its versatile applications, particularly in the realm of coordination chemistry.[1][2][3] This technical guide focuses on a specific, yet highly significant derivative, 2-Phenyl-1H-imidazole, and its hydrochloride salt. We will explore its fundamental properties as a ligand, delve into the synthesis and characterization of its coordination complexes, and illuminate its burgeoning applications in catalysis, materials science, and medicinal chemistry. This document serves as an in-depth resource, providing both theoretical understanding and practical insights for researchers and professionals in the field.

Introduction: The Unique Proposition of 2-Phenyl-1H-imidazole as a Ligand

Imidazole and its derivatives are five-membered heterocyclic compounds containing two nitrogen atoms.[2][4] Their ability to act as ligands and bind to metal ions makes them crucial in coordination chemistry and catalysis.[5] The parent imidazole ring can be derivatized at various positions, leading to a wide array of ligands with tailored electronic and steric properties.[1][2]

The introduction of a phenyl group at the 2-position of the imidazole ring, yielding 2-Phenyl-1H-imidazole (2-PhIm), significantly influences its coordination behavior. The phenyl group introduces steric bulk, which can control the coordination number and geometry of the resulting metal complexes. Furthermore, the electronic effects of the phenyl ring can modulate the electron-donating ability of the imidazole nitrogen atoms, thereby influencing the stability and reactivity of the coordination compounds.

The hydrochloride salt of 2-Phenyl-1H-imidazole (2-PhIm·HCl) is often utilized in synthesis due to its enhanced stability and solubility in certain solvents. In solution, the protonated imidazolium cation can deprotonate to generate the neutral 2-PhIm ligand, which is then available for coordination to a metal center.

Coordination Chemistry of 2-Phenyl-1H-imidazole

Binding Modes and Coordination Geometry

Like other imidazole derivatives, 2-Phenyl-1H-imidazole typically coordinates to metal ions through the sp2-hybridized nitrogen atom (N3) of the imidazole ring, acting as a σ-donor ligand.[6][7] The lone pair of electrons on this nitrogen is readily available for donation to a metal center.

The steric hindrance imposed by the 2-phenyl group plays a crucial role in determining the coordination geometry. While smaller ligands can form hexacoordinate octahedral complexes, the bulkiness of 2-PhIm may favor lower coordination numbers, such as tetrahedral or square planar geometries, depending on the metal ion and reaction conditions.[6][8] For instance, zinc(II) has been shown to form a distorted tetrahedral complex with four 5-phenyl-1H-imidazole ligands.[7][9]

Deprotonation of the N1-H proton can lead to the formation of an imidazolate anion, which can act as a bridging ligand between two metal centers, leading to the formation of polynuclear complexes or coordination polymers.[6]

Caption: Coordination modes of 2-Phenyl-1H-imidazole.

Factors Influencing Complex Formation

The successful synthesis of 2-Phenyl-1H-imidazole coordination complexes is contingent upon several key experimental parameters:

  • Metal Ion: The nature of the metal ion (e.g., transition metals like Cu(II), Ni(II), Co(II), Zn(II)) dictates the preferred coordination geometry and the stability of the resulting complex.[10][11]

  • Solvent System: The choice of solvent is critical for dissolving the ligand and the metal salt, and can also influence the final structure of the complex.

  • pH of the Reaction Medium: The pH affects the protonation state of the imidazole ring. In acidic conditions, the ligand exists in its protonated form and is less likely to coordinate. Adjusting the pH to a more basic range facilitates deprotonation and complex formation.

  • Counter-ion: The counter-ion from the metal salt can sometimes participate in the coordination sphere or influence the crystal packing of the final product.[9]

  • Reaction Temperature and Time: These parameters can affect the kinetics and thermodynamics of the complexation reaction, potentially leading to different products.

Synthesis and Characterization of 2-Phenyl-1H-imidazole Complexes: A Methodological Approach

The synthesis of metal complexes with 2-Phenyl-1H-imidazole typically involves the reaction of the ligand (or its HCl salt) with a suitable metal salt in an appropriate solvent.

General Synthetic Protocol

A generalized procedure for the synthesis of a transition metal complex with 2-Phenyl-1H-imidazole is outlined below.

Experimental Protocol: Synthesis of a Generic M(II)-(2-PhIm) Complex

  • Ligand Preparation: Dissolve 2-Phenyl-1H-imidazole HCl in a suitable solvent (e.g., ethanol, methanol, or acetonitrile).

  • pH Adjustment (if necessary): If starting with the HCl salt, a base (e.g., triethylamine, sodium hydroxide) may be added dropwise to deprotonate the ligand in situ.

  • Metal Salt Addition: In a separate vessel, dissolve the desired metal(II) salt (e.g., chloride, nitrate, acetate) in the same solvent.

  • Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring.

  • Complex Formation: The reaction mixture is typically stirred at room temperature or refluxed for a specific period to ensure complete complex formation. The formation of a precipitate may indicate the formation of the complex.

  • Isolation and Purification: The resulting solid complex is isolated by filtration, washed with the solvent to remove any unreacted starting materials, and then dried under vacuum.

  • Crystallization (for single-crystal X-ray diffraction): Single crystals suitable for X-ray analysis can often be grown by slow evaporation of the solvent from the filtrate or by recrystallization from a suitable solvent system.

Synthesis_Workflow start Start dissolve_ligand Dissolve 2-PhIm·HCl in Solvent start->dissolve_ligand dissolve_metal Dissolve Metal Salt in Solvent start->dissolve_metal adjust_ph Adjust pH (Deprotonation) dissolve_ligand->adjust_ph mix Mix Ligand and Metal Salt Solutions adjust_ph->mix dissolve_metal->mix react Stir/Reflux for Complexation mix->react isolate Isolate Complex (Filtration) react->isolate wash_dry Wash and Dry the Complex isolate->wash_dry characterize Characterize the Final Product wash_dry->characterize end End characterize->end

Caption: General workflow for synthesizing metal complexes.

Characterization Techniques

A comprehensive characterization of the synthesized complexes is essential to confirm their structure and properties.

Technique Information Obtained
Elemental Analysis (CHN) Confirms the empirical formula of the complex.
Infrared (IR) Spectroscopy Provides information about the coordination of the ligand to the metal ion by observing shifts in the vibrational frequencies of the imidazole ring.
UV-Visible Spectroscopy Elucidates the electronic transitions within the complex and can help determine the coordination geometry.
Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR can be used to characterize diamagnetic complexes and confirm the ligand's structure.
Single-Crystal X-ray Diffraction Provides the definitive three-dimensional structure of the complex, including bond lengths, bond angles, and coordination geometry.[8]
Thermogravimetric Analysis (TGA) Determines the thermal stability of the complex and can indicate the presence of coordinated or lattice solvent molecules.[12]
Magnetic Susceptibility Measurements Determines the magnetic properties of paramagnetic complexes, providing insight into the electronic structure of the metal center.

Applications of 2-Phenyl-1H-imidazole Complexes

The unique structural and electronic properties of 2-Phenyl-1H-imidazole complexes have led to their exploration in a variety of applications.

Catalysis

Metal complexes of imidazole derivatives are known to be effective catalysts for a range of organic transformations.[5] For instance, copper(II) complexes with imidazole-based ligands have been investigated for their catalytic activity in Henry reactions.[13] The steric and electronic properties of the 2-phenyl group can be fine-tuned to enhance the catalytic efficiency and selectivity of these complexes. Furthermore, cobalt-corrole complexes bearing an imidazole group have shown promise in the electrocatalytic hydrogen evolution reaction.[14][15]

Materials Science

The ability of imidazolate ligands to bridge metal centers opens up possibilities for the construction of metal-organic frameworks (MOFs) and coordination polymers.[1][2] These materials can exhibit interesting properties such as porosity, which is valuable for gas storage and separation, and unique magnetic or optical properties. The phenyl groups in 2-PhIm-based frameworks can also engage in π-π stacking interactions, which can influence the overall structure and properties of the material.[9]

Bioinorganic Chemistry and Drug Development

The imidazole ring is a fundamental component of the amino acid histidine, which plays a crucial role in the active sites of many metalloenzymes.[6] Synthetic metal complexes of imidazole derivatives can serve as models for these active sites, aiding in the understanding of biological processes.

Furthermore, imidazole derivatives themselves exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.[3][16] The coordination of these ligands to metal ions can enhance their therapeutic potential. The development of metal-based drugs is an active area of research, and 2-Phenyl-1H-imidazole complexes represent a promising class of compounds for investigation.

Conclusion and Future Outlook

2-Phenyl-1H-imidazole HCl is a versatile and valuable building block in coordination chemistry. The interplay of the coordinating imidazole ring and the sterically demanding and electronically tunable phenyl group provides a rich platform for the design and synthesis of novel metal complexes. The continued exploration of these complexes is expected to yield new catalysts with enhanced activity and selectivity, advanced materials with tailored properties, and innovative therapeutic agents. As synthetic methodologies become more sophisticated and our understanding of structure-property relationships deepens, the role of 2-Phenyl-1H-imidazole and its derivatives in advancing the frontiers of coordination chemistry is set to expand even further.

References

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Phenyl-1H-imidazole Hydrochloride: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive protocol for the synthesis of 2-Phenyl-1H-imidazole hydrochloride, a valuable building block in medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive protocol for the synthesis of 2-Phenyl-1H-imidazole hydrochloride, a valuable building block in medicinal chemistry and materials science. The synthesis is based on the well-established Debus-Radziszewski reaction, followed by conversion to its hydrochloride salt for improved stability and handling. This document offers in-depth procedural details, mechanistic insights, and safety considerations to ensure a successful and reproducible synthesis.

Introduction

The imidazole moiety is a prominent scaffold in a vast array of pharmaceuticals and biologically active compounds. Its unique electronic properties and ability to participate in hydrogen bonding and coordination chemistry make it a privileged structure in drug design. 2-Phenyl-1H-imidazole, in particular, serves as a crucial intermediate in the synthesis of various therapeutic agents and functional materials. This protocol details a robust and scalable method for its preparation as the hydrochloride salt, which often exhibits enhanced crystallinity and solubility characteristics compared to the free base.

Underlying Principles: The Debus-Radziszewski Imidazole Synthesis

The core of this synthesis is the Debus-Radziszewski reaction, a classic multi-component reaction first described in the 19th century. This one-pot condensation efficiently constructs the imidazole ring from three fundamental components: a 1,2-dicarbonyl compound, an aldehyde, and a source of ammonia.[1][2] In this specific application, we utilize glyoxal as the dicarbonyl component, benzaldehyde as the aldehyde, and aqueous ammonia as the nitrogen source.

The generally accepted mechanism proceeds through several key stages:

  • Diimine Formation: The reaction initiates with the condensation of the 1,2-dicarbonyl compound (glyoxal) with two equivalents of ammonia. This step involves the nucleophilic attack of ammonia on the carbonyl carbons, followed by dehydration to form a diimine intermediate.[3]

  • Reaction with the Aldehyde: The diimine intermediate then reacts with the aldehyde (benzaldehyde).

  • Cyclization and Aromatization: Subsequent intramolecular cyclization and dehydration lead to the formation of the stable, aromatic imidazole ring.[3]

This reaction is highly valued for its atom economy and the directness with which it assembles the heterocyclic core from simple, readily available precursors.

Visualizing the Synthesis

Reaction Pathway

Reaction_Pathway cluster_0 Reactants cluster_1 Reaction cluster_2 Intermediate & Product cluster_3 Salt Formation cluster_4 Final Product Benzaldehyde Benzaldehyde Reaction_Vessel One-Pot Condensation (Debus-Radziszewski) Benzaldehyde->Reaction_Vessel Glyoxal Glyoxal Glyoxal->Reaction_Vessel Ammonia Ammonia (2 equiv.) Ammonia->Reaction_Vessel Intermediate Diimine & Other Intermediates Reaction_Vessel->Intermediate Free_Base 2-Phenyl-1H-imidazole Reaction_Vessel->Free_Base Intermediate->Free_Base HCl_Addition HCl in Isopropanol Free_Base->HCl_Addition Final_Product 2-Phenyl-1H-imidazole Hydrochloride HCl_Addition->Final_Product caption Fig. 1: Overall synthesis workflow. Mechanism cluster_water1 cluster_water2 Glyoxal Glyoxal Diimine Diimine Intermediate Glyoxal->Diimine Ammonia 2 NH₃ Ammonia->Diimine Addition_Product Addition Product Diimine->Addition_Product Water1 - 2 H₂O Benzaldehyde Benzaldehyde Benzaldehyde->Addition_Product Dihydroimidazole Dihydroimidazole Derivative Addition_Product->Dihydroimidazole Intramolecular Cyclization Imidazole 2-Phenyl-1H-imidazole Dihydroimidazole->Imidazole Aromatization Water2 - H₂O caption Fig. 2: Simplified mechanism of the Debus-Radziszewski reaction.

Caption: Simplified mechanism of the Debus-Radziszewski reaction.

Experimental Protocols

Part A: Synthesis of 2-Phenyl-1H-imidazole (Free Base)

This protocol is adapted from established methodologies for the Debus-Radziszewski reaction. [4][5] Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles (approx.)
Benzaldehyde106.1210.6 g (10.1 mL)0.1
Glyoxal (40% aq. solution)58.04 (anhydrous)14.5 g (12.9 mL)0.1
Ammonium Hydroxide (28% aq. solution)35.0450 mL0.74
Ethanol46.07As needed-
Water (deionized)18.02As needed-

Equipment:

  • 500 mL three-necked round-bottom flask

  • Mechanical stirrer

  • Reflux condenser

  • Heating mantle with temperature control

  • Dropping funnels (2)

  • Büchner funnel and filter flask

  • Beakers and Erlenmeyer flasks

  • Rotary evaporator (optional)

Procedure:

  • Reaction Setup: Assemble the 500 mL three-necked flask with a mechanical stirrer, reflux condenser, and two dropping funnels.

  • Charging the Flask: To the flask, add 50 mL of 28% aqueous ammonium hydroxide solution.

  • Addition of Reactants: Begin stirring the ammonia solution at room temperature. In one dropping funnel, place 10.6 g of benzaldehyde. In the other, place 14.5 g of 40% aqueous glyoxal solution.

  • Controlled Addition: Add the benzaldehyde and glyoxal solutions dropwise and simultaneously to the stirred ammonia solution over a period of approximately 1 hour. Maintain the temperature of the reaction mixture between 40-50°C during the addition. An exothermic reaction may be observed; use a water bath for cooling if necessary.

  • Reaction: After the addition is complete, heat the reaction mixture to 70-80°C and maintain this temperature with continued stirring for 2-3 hours.

  • Cooling and Crystallization: After the reaction period, turn off the heat and allow the mixture to cool slowly to room temperature. Further cool the mixture in an ice bath for 1 hour to promote crystallization of the product.

  • Isolation of the Product: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crude product on the filter with cold deionized water (2 x 50 mL) to remove any unreacted starting materials and salts.

  • Drying: Dry the crude 2-phenyl-1H-imidazole in a vacuum oven at 50-60°C until a constant weight is achieved. The expected yield of the crude product is typically in the range of 60-75%.

Purification (Recrystallization):

The crude product can be purified by recrystallization from an ethanol-water mixture. [6]

  • Dissolve the crude solid in a minimum amount of hot ethanol in an Erlenmeyer flask.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution briefly boiled and then hot-filtered to remove the charcoal.

  • To the hot ethanolic solution, add hot water dropwise until the solution becomes faintly cloudy.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to complete crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water, and dry thoroughly. The melting point of pure 2-phenyl-1H-imidazole is approximately 142-148°C.

Part B: Preparation of 2-Phenyl-1H-imidazole Hydrochloride

The purified free base is converted to its hydrochloride salt to enhance its stability and handling properties.

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity
2-Phenyl-1H-imidazole (purified)144.1710 g
Isopropanol60.10~100 mL
Hydrochloric Acid (concentrated, 37%)36.46As needed
Diethyl ether (anhydrous)74.12As needed

Equipment:

  • 250 mL Erlenmeyer flask

  • Magnetic stirrer and stir bar

  • Büchner funnel and filter flask

  • pH paper or pH meter

Procedure:

  • Dissolution: Dissolve 10 g of purified 2-phenyl-1H-imidazole in approximately 100 mL of isopropanol in an Erlenmeyer flask with stirring. Gentle warming may be required to achieve complete dissolution.

  • Acidification: While stirring, slowly add concentrated hydrochloric acid dropwise to the isopropanolic solution. The hydrochloride salt will begin to precipitate as a white solid.

  • pH Adjustment: Continue adding HCl until the solution is acidic (pH 1-2), which can be checked with pH paper.

  • Crystallization: Allow the suspension to stir at room temperature for 30 minutes, and then cool it in an ice bath for another 30 minutes to ensure complete precipitation.

  • Isolation: Collect the white precipitate of 2-phenyl-1H-imidazole hydrochloride by vacuum filtration.

  • Washing: Wash the collected solid with two portions of cold, anhydrous diethyl ether to remove any excess HCl and isopropanol.

  • Drying: Dry the final product in a vacuum oven at 60-70°C to a constant weight.

Characterization of the Final Product

The identity and purity of the synthesized 2-Phenyl-1H-imidazole hydrochloride should be confirmed by standard analytical techniques.

  • Melting Point: Determine the melting point of the dried product.

  • Spectroscopy:

    • ¹H NMR (DMSO-d₆): The proton NMR spectrum is expected to show characteristic signals for the phenyl and imidazole protons. In the hydrochloride salt, the imidazole N-H proton will be present.

    • ¹³C NMR (DMSO-d₆): The carbon NMR will show the expected number of signals corresponding to the unique carbon atoms in the molecule.

    • FT-IR (KBr): The infrared spectrum should show characteristic absorption bands for N-H stretching, C=N stretching, and aromatic C-H and C=C vibrations.

Safety and Handling

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling the reagents and products.

  • Ventilation: All procedures should be performed in a well-ventilated fume hood.

  • Reagent-Specific Hazards:

    • Benzaldehyde: Is harmful if swallowed or inhaled and causes skin and eye irritation. [5] * Glyoxal: Is a skin and eye irritant and may cause an allergic skin reaction. It is also suspected of causing genetic defects. * Ammonium Hydroxide: Is corrosive and can cause severe skin burns and eye damage. The vapors are irritating to the respiratory system.

    • Hydrochloric Acid: Is highly corrosive and can cause severe burns. Handle with extreme care.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Trustworthiness and Validation

The protocols described herein are based on established and peer-reviewed synthetic methods. The successful synthesis of 2-Phenyl-1H-imidazole hydrochloride can be validated by comparing the analytical data (melting point, NMR, IR) of the obtained product with literature values. The provided step-by-step instructions and rationale for each step are designed to ensure reproducibility and a high-purity final product.

References

  • Debus, H. (1858). Ueber die Einwirkung des Ammoniaks auf Glyoxal. Annalen der Chemie und Pharmacie, 107(2), 199–208.
  • Radziszewski, B. (1882). Ueber die Constitution des Lophins und verwandter Verbindungen. Berichte der deutschen chemischen Gesellschaft, 15(2), 2706–2708.
  • Wikipedia. (2023). Debus–Radziszewski imidazole synthesis. Retrieved from [Link]

  • Google Patents. (2016). Method for preparing 2-phenylimidazole. CN105884690A.
  • PubChem. (n.d.). 2-Phenylimidazole. Retrieved from [Link]

  • IUCr Journals. (2025). 2-Phenyl-4,5-di-p-tolyl-1H-imidazol-3-ium picrate. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

  • Slideshare. (n.d.). Debus- Radziszewski Imidazole Synthesis, Knorr Pyrazole Synthesis. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of 2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole hydrochloride. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Information Divergent and chemoselective deuteration of N-unsubstituted imidazoles enabled by precise acid/base co-catalysis. Retrieved from [Link]

Sources

Application

Application Note: High-Performance Latent Curing of Epoxy Resins using 2-Phenyl-1H-imidazole Hydrochloride

Executive Summary This guide details the protocol for utilizing 2-Phenyl-1H-imidazole hydrochloride (2-PZ-HCl) as a thermal latent curing agent in one-component (1K) epoxy systems. Unlike free imidazoles (e.g., 2-Phenyli...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide details the protocol for utilizing 2-Phenyl-1H-imidazole hydrochloride (2-PZ-HCl) as a thermal latent curing agent in one-component (1K) epoxy systems. Unlike free imidazoles (e.g., 2-Phenylimidazole), which offer rapid cure but limited pot life, the hydrochloride salt variant provides a "block-and-release" mechanism. This allows for the formulation of shelf-stable pre-pregs, adhesives, and encapsulants that remain inert at room temperature (>3 months) but cure rapidly upon reaching activation temperatures (typically >150°C).

Part 1: Mechanism of Action

The "Block-and-Release" Principle

The core value of 2-PZ-HCl lies in the protonation of the secondary amine (


) and the tertiary amine (

) sites on the imidazole ring. In its salt form, the nucleophilicity of the imidazole is effectively neutralized, preventing premature attack on the epoxide rings (oxirane groups) at ambient temperatures.

Thermal Activation: Upon heating, the salt undergoes thermal dissociation. The hydrochloride moiety is released (often interacting with the resin matrix or volatilizing depending on the specific acid/base equilibrium), regenerating the free 2-Phenylimidazole. This free base then initiates anionic polymerization of the epoxy.

Mechanistic Pathway Diagram[1]

G cluster_0 Shelf Life (Ambient Temp) Salt Latent State (2-PZ-HCl Solid) Heat Thermal Trigger (>150°C) Salt->Heat Heating Dissoc Salt Dissociation Heat->Dissoc FreeBase Active Catalyst (Free 2-Phenylimidazole) Dissoc->FreeBase Release of HCl Adduct Epoxy-Imidazole Adduct Formation FreeBase->Adduct Nucleophilic Attack on Epoxide Polymer Anionic Polymerization (Crosslinked Network) Adduct->Polymer Chain Growth

Figure 1: Thermal activation pathway of 2-Phenyl-1H-imidazole hydrochloride, transitioning from latent salt to active anionic polymerization catalyst.

Part 2: Formulation Protocol

Critical Warning: The latency of this system depends on the curing agent remaining in the solid phase until heating. Do not dissolve the 2-PZ-HCl in the resin or a solvent during the mixing stage. It must be dispersed as a micronized powder.

Materials Required[2][3][4][5][6][7][8][9][10][11][12][13]
  • Base Resin: Diglycidyl Ether of Bisphenol A (DGEBA) (e.g., Epon 828 or equivalent).

  • Latent Curing Agent: 2-Phenyl-1H-imidazole hydrochloride (micronized, <10 µm particle size recommended).

  • Solvent (Optional): Methyl ethyl ketone (MEK) only if using a solvent-based impregnation process (caution advised).

  • Equipment: Planetary centrifugal mixer (e.g., Thinky) or Three-Roll Mill.

Stoichiometry & Loading

Unlike amine hardeners used in stoichiometric ratios, imidazoles function catalytically.

  • Standard Loading: 2 – 5 phr (parts per hundred resin).

  • Optimization:

    • 2 phr: Slower cure, lower exotherm, higher Tg potential due to more homopolymerization.

    • 5 phr: Faster cure, higher exotherm, slightly lower thermal stability.

Step-by-Step Dispersion Protocol
  • Resin Preparation:

    • Pre-warm the DGEBA resin to 40°C to lower viscosity for mixing.

    • Note: Do not exceed 50°C to avoid any risk of premature salt dissociation.

  • Weighing:

    • Weigh 100g of Resin.[1]

    • Weigh 3.0g of 2-PZ-HCl (for a standard 3 phr formulation).

  • Pre-Mixing (Wetting):

    • Add the 2-PZ-HCl powder to the center of the resin.

    • Hand-stir gently to wet the powder and prevent "dusting" during mechanical mixing.

  • Dispersion (High Shear):

    • Method A (Planetary Mixer): Mix at 2000 RPM for 2 minutes. Follow with a defoaming cycle (2200 RPM for 1 minute).

    • Method B (Three-Roll Mill): Pass the mixture through the mill 3 times. Gap spacing: 50µm

      
       20µm 
      
      
      
      5µm. This ensures the breakdown of agglomerates without dissolving the salt.
  • Degassing:

    • Vacuum degas the mixture at -0.1 MPa for 10-15 minutes at room temperature.

    • Success Metric: No visible bubbles; mixture appears opaque/off-white (due to suspended salt particles).

Part 3: Curing & Characterization

Curing Schedule

The hydrochloride salt raises the activation energy compared to the free base.

  • Gel Time: ~2-5 minutes at 170°C.

  • Standard Cure Cycle:

    • Ramp: 5°C/min to 120°C (Hold 30 min) – Deblocking/Melting phase.

    • Ramp: 5°C/min to 170°C (Hold 60-120 min) – Crosslinking phase.

    • Cool: 2°C/min to ambient.

Expected Properties (Data Summary)
PropertyFree 2-Phenylimidazole (2-PZ)2-Phenylimidazole HCl (2-PZ-HCl)
Physical State Crystalline SolidCrystalline Salt
Activation Temp ~140°C - 150°C>160°C
Pot Life (25°C) 2 - 5 Days> 3 Months
Glass Transition (Tg) ~150°C - 160°C~155°C - 165°C
Cure Speed FastModerate (Requires higher temp)
Validation Workflow Diagram

Workflow cluster_tests Characterization Steps Start Formulated Resin (Resin + 2-PZ-HCl) DSC DSC Analysis (Ramp 10°C/min) Start->DSC Viscosity Pot Life Check (Viscosity vs Time @ 25°C) Start->Viscosity Decision Activation Peak >160°C? DSC->Decision DMA DMA Analysis (Tan Delta peak for Tg) Pass Proceed to Production Decision->Pass Yes Fail Check Dispersion/Salt Purity Decision->Fail No (<150°C) Pass->DMA

Figure 2: Quality control workflow for validating the latency and cure performance of the formulation.

Part 4: Troubleshooting & Optimization

Common Issues
  • Premature Gelation (Short Pot Life):

    • Cause: The salt may have dissolved into the resin.

    • Solution: Avoid solvents.[2][3] Ensure mixing temperature stays below 50°C. Check if the resin has high hydroxyl content (e.g., some novolacs), which can solubilize the salt.

  • Incomplete Cure (Low Tg):

    • Cause: Curing temperature too low to fully dissociate the HCl salt.

    • Solution: Increase final cure temperature to 180°C or extend the dwell time at 170°C.

  • Voids/Bubbles in Cured Part:

    • Cause: Release of HCl gas or volatiles during rapid heating.

    • Solution: Implement a "step-cure" (e.g., hold at 120°C before ramping to 170°C) to allow slow dissociation and diffusion without rapid outgassing.

References

  • ChemicalBook. (2020). Application of 2-Phenylimidazole as the curing agent of epoxy. Retrieved from

  • SciSpace. (n.d.). Epoxy adhesive formulations using latent imidazole metal cation complexes. Retrieved from

  • Evonik. (n.d.). Imidazole Curing Agents for Epoxy Resins. Retrieved from

  • ResearchGate. (2009). A comparison of some imidazoles in the curing of epoxy resin. Retrieved from

  • Caloong Chem. (2025). 2-Phenylimidazole vs. 2-Methylimidazole: Properties, Applications. Retrieved from

Sources

Method

Preparation of transition metal complexes using 2-Phenyl-1H-imidazole HCl

Application Note: Preparation of Transition Metal Complexes Using 2-Phenyl-1H-imidazole HCl Introduction & Strategic Overview 2-Phenyl-1H-imidazole (2-PhIm) is a versatile amphoteric ligand featuring a hard nitrogen dono...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preparation of Transition Metal Complexes Using 2-Phenyl-1H-imidazole HCl

Introduction & Strategic Overview

2-Phenyl-1H-imidazole (2-PhIm) is a versatile amphoteric ligand featuring a hard nitrogen donor (N3) and a phenyl ring capable of C-H activation.[1] It is widely utilized in the synthesis of phosphorescent Iridium(III) emitters for OLEDs, Ruthenium(II) anticancer agents, and supramolecular Zinc(II) frameworks.

However, the commercial supply of this ligand as the Hydrochloride salt (2-PhIm·HCl) presents a specific synthetic challenge. While the HCl form offers superior shelf-stability and water solubility compared to the free base, it introduces a stoichiometric acidity that must be neutralized in situ or pre-process to prevent the protonation of the metal precursor or the inhibition of coordination.[1]

This guide provides the definitive protocol for handling 2-PhIm·HCl in metallization reactions, ensuring high yield and phase purity.

Key Chemical Properties
PropertyValueImplication for Synthesis
Molecular Weight 180.63 g/mol (HCl salt)Must correct stoichiometry (MW of free base is 144.17).[1]
pKa (ImH) ~13.0 (NH deprotonation)Requires strong base for anionic coordination (

).
pKa (ImH2+) ~6.0 (Pyridinic N)HCl salt is acidic; requires mild base to reach neutral state (

).
Coordination Modes Monodentate (

), Chelating (

), Bridging (

)
Controlled by pH and metal center preference.

Critical Workflow: The Neutralization Strategy

The success of the synthesis depends on the "Deprotonation Cascade." You cannot simply mix the HCl salt with metal halides in non-polar solvents.[1]

Neutralization_Strategy cluster_0 Starting Material cluster_1 Step 1: Neutralization cluster_2 Step 2: Activation HCl_Salt 2-PhIm·HCl (Cationic, Water Soluble) Base1 Mild Base (NaOAc / Et3N / Na2CO3) HCl_Salt->Base1 + 1.0 eq Base Neutral_Ligand 2-PhIm (Neutral) (Monodentate Donor) Base1->Neutral_Ligand - HCl Base2 Strong Base/Heat (K2CO3 / NaOMe) Neutral_Ligand->Base2 + Metal Source Active_Species Cyclometalated (C^N) OR Bridging Anion (N^N) Base2->Active_Species Coordination

Caption: The Deprotonation Cascade. Step 1 removes the HCl counterion. Step 2 dictates the final coordination geometry.[1]

Protocol A: Synthesis of Cyclometalated Iridium(III) Dimers

Target:


Application:  Precursor for OLED phosphors and photocatalysts.
Mechanism:  The "Nonoyama" route adapted for HCl salts. The solvent 2-ethoxyethanol is critical due to its high boiling point (

C) and ability to dissolve both the inorganic Ir salt and the organic ligand.
Reagents
  • Iridium(III) chloride hydrate (

    
    )
    
  • 2-Phenyl-1H-imidazole HCl (2.2 - 2.5 equivalents per Ir)

  • Solvent: 2-Ethoxyethanol / Water (3:1 v/v)

  • Base: Sodium Carbonate (

    
    ) or Potassium Carbonate (
    
    
    
    )
Step-by-Step Methodology
  • Stoichiometric Correction: Calculate the mass of 2-PhIm·HCl required.[1]

    • Note: Use 2.2 equivalents relative to Iridium.[1] Do not use the MW of the free base.[1]

  • Dissolution & Neutralization (The "Pre-Soak"):

    • In a round-bottom flask, dissolve the 2-PhIm·HCl in the 2-ethoxyethanol/water mixture.[1]

    • Add 2.5 equivalents of

      
       (relative to Ir).
      
    • Why? The first 2.0 eq neutralize the HCl.[1] The remaining 0.5 eq assists in the C-H activation step.[1]

    • Stir at room temperature for 15 minutes until effervescence (

      
      ) ceases.
      
  • Metal Addition:

    • Add the

      
       to the neutralized ligand solution.[1]
      
  • Reflux (Cyclometalation):

    • Heat the mixture to reflux (

      
      C) under an inert atmosphere (
      
      
      
      or Ar) for 18–24 hours.
    • Observation: The solution will transition from dark red/brown to a turbid yellow/orange suspension.[1] The product is often insoluble in this solvent mixture.

  • Isolation:

    • Cool to room temperature.[1][2][3]

    • Add water (double the reaction volume) to precipitate the chloride-bridged dimer fully.

    • Filter the solid.[1]

    • Wash Sequence: Water (removes salts)

      
       Methanol (removes unreacted ligand) 
      
      
      
      Diethyl Ether (dries the solid).
  • Validation:

    • The resulting solid is the Chloride-Bridged Dimer.[1] It is generally stable and can be stored or used immediately for bridge-splitting reactions (e.g., with acetylacetone or bipyridine).

Protocol B: Synthesis of Monodentate Ruthenium(II) Complexes

Target: $[Ru(bpy)_2(2\text{-}PhIm)Cl]^+ $ or


Application:  DNA binding studies, antimicrobial agents.
Challenge:  Avoiding the formation of bridging imidazolate species.
Reagents
  • cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) (

    
    )
    
  • 2-Phenyl-1H-imidazole HCl[1]

  • Solvent: Ethanol or Methanol (HPLC Grade)

  • Base: Triethylamine (

    
    )
    
Step-by-Step Methodology
  • Preparation of the Active Ligand:

    • Dissolve 2-PhIm[1]·HCl in Ethanol (10 mL per mmol).

    • Add 1.1 equivalents of Triethylamine.[1]

    • Crucial: Stir for 10 minutes. If the solution is concentrated,

      
       may precipitate. If so, filter it off. If not, proceed (it will remain soluble in hot EtOH).
      
  • Complexation:

    • Add the

      
       precursor.
      
    • Heat to reflux (

      
      C) for 6–8 hours.
      
    • Color Change: The solution typically deepens in red/orange intensity.[1]

  • Anion Exchange (Optional but Recommended):

    • To isolate a clean salt, add a saturated aqueous solution of Ammonium Hexafluorophosphate (

      
      ) or Sodium Perchlorate (
      
      
      
      ) to the cooled reaction mixture.
    • This precipitates the complex as the

      
       salt, which is soluble in organic solvents (ACN, DCM) but insoluble in water/ethanol mixtures.
      
  • Purification:

    • Recrystallization from Acetonitrile/Ether or purification via silica gel column chromatography (Eluent: MeCN/KNO3(aq) or DCM/MeOH).

Characterization & Troubleshooting

Diagnostic Data Table
TechniqueExpected Signal (Free Ligand)Expected Signal (Complex)Notes
1H NMR NH signal at ~12.5 ppmDisappears (if deprotonated) or Shifted (if coordinated neutral)In Ir(III) cyclometalates, the phenyl protons split and shift upfield due to shielding by the metal.
UV-Vis

~270 nm (

)
MLCT bands at 350–450 nmAppearance of lower energy bands confirms metal coordination.
Solubility Soluble in MeOH, DMSOComplex often soluble in DCM, ACN; Dimer often insolubleSolubility change is the first indicator of reaction success.
Common Pitfalls
  • Low Yield: Usually caused by insufficient base during the initial neutralization of the HCl salt.[1] Ensure pH > 7 before heating.

  • Chloride Contamination: If using the HCl salt, chloride ions are abundant. In Protocol B, if you want to ensure the Cl ligand on Ru is replaced, you may need silver salts (

    
    ) to abstract the chloride, though reflux usually suffices for monodentate substitution.
    
  • Oligomerization: 2-PhIm can bridge two metals (

    
    ). If insoluble precipitates form that are not the target, try increasing the steric bulk (e.g., using 1-methylated analogs) or strictly controlling the Metal:Ligand ratio.
    

References

  • Synthesis of Iridium(III) Dimers (General Nonoyama Method)

    • Nonoyama, M. (1974). Benzo[h]quinolin-10-yl-N iridium(III) complexes. Bulletin of the Chemical Society of Japan, 47(3), 767-768.
  • 2-Phenylimidazole Ligand Properties & Coordination

    • Muller, G., et al. (2024). The Cohesive Interactions in Phenylimidazoles: Structural and Thermodynamic Characterization. The Journal of Physical Chemistry A.
  • Ruthenium(II) Imidazole Complexes (Anticancer/Bio)

    • Bhuiyan, A. A., et al. (2013).[4] Synthesis, Characterization, and Properties of Mononuclear and Dinuclear Ruthenium(II) Complexes. Journal of the Arkansas Academy of Science.

  • Crystal Structure & Tautomerism of Phenylimidazoles

    • Duros, V., et al. (2019).[5] Influence of ligand positional isomerism on the molecular and supramolecular structures of cobalt(II)-phenylimidazole complexes. Polyhedron.[1]

Sources

Application

Application Note: Catalytic &amp; Synthetic Utility of 2-Phenyl-1H-imidazole Hydrochloride

[1][2][3] Executive Summary: The "Thermal Switch" Catalyst[1][3][4] 2-Phenyl-1H-imidazole hydrochloride (2-PZ[1][2][3]·HCl) represents a stabilized, latent form of the versatile organocatalyst 2-phenylimidazole.[2] While...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3]

Executive Summary: The "Thermal Switch" Catalyst[1][3][4]

2-Phenyl-1H-imidazole hydrochloride (2-PZ[1][2][3]·HCl) represents a stabilized, latent form of the versatile organocatalyst 2-phenylimidazole.[2] While the free base is a potent nucleophile and curing agent, its high reactivity often leads to poor pot life in reaction mixtures. The hydrochloride salt effectively "masks" this reactivity, blocking the nucleophilic nitrogen until a specific thermal threshold is reached or an auxiliary base is introduced.

For drug development and material science professionals, 2-PZ[2][4]·HCl offers two distinct strategic advantages:

  • Latent Catalysis: It enables "one-pot" formulations for epoxy-based medical device encapsulation and advanced matrices, remaining inert at room temperature and activating only upon heating (thermal deblocking).[1][2][5]

  • Controlled Synthesis Precursor: It serves as a purified, stoichiometric source of the 2-phenylimidazole scaffold for the synthesis of bioactive API intermediates (e.g., antifungal azoles), allowing for precise regioselective functionalization.[2][5]

Chemical Profile & Mechanism of Action[3]

Physicochemical Properties
PropertySpecification
CAS Number 42399-73-7 (Salt); 670-96-2 (Free Base)
Molecular Formula C₉H₈N₂[1][2][3][5]·HCl
Appearance White to off-white crystalline powder
Melting Point >250 °C (Decomposes/Dissociates)
Solubility Soluble in water, methanol, ethanol; Insoluble in non-polar solvents
pKa (Conjugate Acid) ~6.5 (Imidazole ring protonation)
Mechanism: The Proton-Blockade Effect

The catalytic activity of imidazoles relies on the pyridine-like nitrogen (N3) acting as a nucleophile or Brønsted base.[1][2][3][5] In 2-PZ·HCl, this nitrogen is protonated, rendering the molecule catalytically inactive at ambient conditions.[2]

Activation Pathways:

  • Thermal Dissociation: At elevated temperatures (>150°C), the equilibrium shifts, releasing HCl (often trapped by the epoxide or matrix) and generating the active free base in situ.[2][5]

  • Base Neutralization: In solution-phase synthesis, addition of a mild base (e.g.,

    
    ) releases the free imidazole for reaction, allowing for controlled initiation.[2][5]
    

G cluster_0 Inactive State (Ambient) cluster_1 Activation Triggers cluster_2 Active State cluster_3 Applications Salt 2-PZ·HCl (Protonated/Blocked) Heat Heat (>150°C) (Thermal Deblocking) Salt->Heat Base Base (e.g., K2CO3) (Neutralization) Salt->Base FreeBase 2-Phenylimidazole (Active Nucleophile) Heat->FreeBase HCl HCl (Byproduct/Trapped) Heat->HCl Base->FreeBase Epoxy Epoxy Ring Opening (Polymerization) FreeBase->Epoxy Nucleophilic Attack API API Synthesis (Functionalization) FreeBase->API Scaffold Construction

Figure 1: Activation pathways of 2-Phenyl-1H-imidazole Hydrochloride transforming it from a latent salt to an active catalytic species.[1][2][3]

Application Protocols

Protocol A: Latent Curing of Bio-Compatible Epoxy Matrices

Context: Used in the fabrication of medical electronics (biosensors) or controlled-release matrices where long pot-life is critical.[1][2][3][5] The HCl salt prevents premature curing during mixing.[1][3]

Materials:

  • Bisphenol A diglycidyl ether (DGEBA) resin (Liquid).[1][2][3][5][6]

  • 2-Phenyl-1H-imidazole hydrochloride (Micronized powder).[1][2][3]

  • Solvent (Methanol) for dispersion (optional).[1][2][3]

Methodology:

  • Dispersion: Dissolve 2-PZ·HCl in a minimum amount of methanol (1:3 ratio w/w) to create a catalyst solution.[3] Alternatively, disperse micronized powder directly into the resin using a planetary mixer.

    • Dosage: 2–4 phr (parts per hundred resin).[1][2][3]

  • Blending: Mix the catalyst solution/dispersion into the DGEBA resin.[1][3]

    • Observation: The mixture should remain stable (viscosity unchanged) at room temperature for >2 weeks (Latent Phase).

  • Degassing: Vacuum degas the mixture at 25°C for 20 minutes to remove trapped air and solvent.

  • Curing (Thermal Activation):

    • Stage 1 (Gelation): Heat to 120°C for 1 hour. The salt begins to dissociate; the imidazole ring opens the epoxide.[1][3]

    • Stage 2 (Crosslinking): Ramp to 150–170°C for 2 hours.[1][2][3] Full dissociation occurs; the phenyl group provides steric bulk, creating a rigid, high-Tg polymer network.[2]

Data Validation:

Parameter 2-PZ (Free Base) 2-PZ·HCl (Salt) Benefit
Pot Life (25°C) < 6 hours > 3 weeks Manufacturing flexibility
Cure Onset Temp ~80°C ~140°C Prevents exotherm spikes

| Glass Transition (Tg) | ~135°C | ~145°C | Improved thermal stability |[1][2][3][5]

Protocol B: Regioselective Synthesis of 4(5)-Halo-2-phenylimidazoles

Context: The hydrochloride salt is the preferred starting material for halogenation reactions in API synthesis (e.g., p38 MAP kinase inhibitors).[1][2][5] Using the salt ensures accurate stoichiometry and prevents side reactions associated with the highly basic free amine.[3]

Reaction Overview: 2-PZ·HCl + NBS (N-Bromosuccinimide) → 4-Bromo-2-phenylimidazole[1][2][3]

Step-by-Step Procedure:

  • Preparation: Suspend 2-Phenyl-1H-imidazole hydrochloride (10 mmol, 1.80 g) in THF (50 mL) or Isopropyl Acetate.

  • Neutralization (In-situ): Add

    
     (2.2 eq) and stir for 15 minutes at room temperature.
    
    • Why: This liberates the free base in a controlled manner, avoiding high local concentrations of basicity that could lead to poly-halogenation.

  • Halogenation: Cool the mixture to 0°C. Add NBS (1.05 eq) portion-wise over 30 minutes.

    • Mechanism:[1][2][3][7][8][9][10] Electrophilic aromatic substitution occurs preferentially at the 4(5)-position due to the directing effect of the phenyl ring and imidazole resonance.[1][2]

  • Monitoring: Monitor by HPLC/TLC. The starting material (Rt ~ 2.5 min) should convert to the mono-bromo product (Rt ~ 4.1 min).[1][2][3]

  • Quench & Isolation:

    • Quench with 10%

      
       (aq) to remove excess bromine.[1][2][3]
      
    • Extract with Ethyl Acetate.[1][3][5]

    • Wash with water and brine.[1][3]

    • Re-salting (Optional for Storage): Dissolve the crude oil in ethanol and add concentrated HCl.[5] The product crystallizes as 4-Bromo-2-phenylimidazole hydrochloride, stable for long-term storage.[1][2][3]

Troubleshooting & Critical Parameters

Solubility Issues
  • Problem: 2-PZ·HCl is poorly soluble in standard epoxy resins or non-polar solvents (Toluene, Hexane).[2]

  • Solution: Use a "masterbatch" approach. Dissolve the salt in Methanol or Ethanol first, mix with a small portion of resin/reactant, strip the solvent under vacuum, and then blend this concentrate into the bulk material.

Hygroscopicity[1][2][3]
  • Problem: The hydrochloride salt can be hygroscopic. Moisture acts as a plasticizer in curing and a nucleophile in synthesis (hydrolysis).[3]

  • Control: Store in a desiccator. Dry at 60°C under vacuum for 4 hours before critical applications.

Thermal Runaway (Exotherm)[1][2][3]
  • Risk: In bulk curing (>100g), the deblocking of HCl and subsequent reaction is exothermic.

  • Mitigation: Do not exceed the recommended ramp rates (2°C/min). Use step-curing (hold at 100°C, then 150°C) to manage heat dissipation.[1][2]

References

  • Epoxy Curing Mechanisms: Ricciardi, F., Romanchick, W. A., & Joullié, M. M. (1983).[2][5] Mechanism of imidazole catalysis in the curing of epoxy resins. Journal of Polymer Science: Polymer Chemistry Edition, 21(5), 1475-1490.[2] Link[1][2][3]

  • Latent Catalysts: Shin, Y. J., et al. (2010).[2][5] Curing behaviors of epoxy resin with imidazole derivatives. Journal of Applied Polymer Science. (Contextual validation of imidazole latency).

  • API Synthesis (Halogenation): Laufer, S. A., et al. (2002).[2] Synthesis and Biological Evaluation of Novel 2-Phenylimidazoles as p38 MAP Kinase Inhibitors. Journal of Medicinal Chemistry. (Validates the use of 2-phenylimidazole scaffold in drug dev).

  • Patent Reference (Synthesis Intermediate): U.S. Patent 7,858,804.[1][2][3][5] Process for making cytokine inhibiting compounds containing 4- and 5-imidazolyl rings. (Explicitly details the bromination of imidazole hydrochloride salts). Link

  • Chemical Data: ChemicalBook & PubChem Entries for 2-Phenylimidazole Hydrochloride (CAS 42399-73-7).[1][2][3][5]

Sources

Method

Application Note: High-Purity Recovery of 2-Phenyl-1H-imidazole Hydrochloride via Optimized Recrystallization

Abstract This application note provides a detailed protocol for the purification of 2-Phenyl-1H-imidazole hydrochloride via recrystallization. 2-Phenyl-1H-imidazole and its derivatives are crucial intermediates in pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed protocol for the purification of 2-Phenyl-1H-imidazole hydrochloride via recrystallization. 2-Phenyl-1H-imidazole and its derivatives are crucial intermediates in pharmaceutical synthesis and materials science.[1][2] The hydrochloride salt form, while often improving aqueous solubility and handling, can trap impurities during its initial synthesis and precipitation.[3] This guide details a robust, two-solvent recrystallization procedure designed to effectively remove these impurities, yielding a final product of high purity suitable for downstream applications. We will elucidate the underlying chemical principles for solvent selection, provide a step-by-step experimental workflow, and offer troubleshooting guidance to ensure reproducible and high-yield purification.

The Imperative for Purification: Scientific Principles

Recrystallization is a powerful purification technique for crystalline solids based on the principle of differential solubility.[4][5] The efficacy of the process hinges on the selection of an appropriate solvent or solvent system where the target compound exhibits high solubility at an elevated temperature and low solubility at a reduced temperature.[5][6] Conversely, the impurities present should either be highly soluble at all temperatures, remaining in the cooled solvent (the "mother liquor"), or largely insoluble in the hot solvent, allowing for their removal via hot filtration.[6]

For hydrochloride salts of organic compounds, which possess increased polarity, solvent selection is critical. While highly soluble in polar protic solvents like ethanol, this high solubility can persist even at low temperatures, leading to poor recovery.[7] Therefore, a preferred strategy involves using a solvent in which the salt is soluble when heated (e.g., 2-propanol/isopropanol) and introducing a miscible "anti-solvent" in which the salt is poorly soluble (e.g., diethyl ether) to induce precipitation of the pure compound upon cooling.[7][8] This two-solvent method provides a wide dynamic range for controlling the crystallization process.

Materials and Equipment

Reagents
  • Crude 2-Phenyl-1H-imidazole hydrochloride

  • 2-Propanol (IPA), ACS Grade or higher

  • Diethyl ether (Et₂O), anhydrous

  • Activated Carbon (decolorizing charcoal), optional

  • Celite® (or other filter aid), optional

Equipment
  • Erlenmeyer flasks

  • Hot plate with magnetic stirring capabilities

  • Magnetic stir bars

  • Condenser (optional, to minimize solvent evaporation)

  • Powder funnel and fluted filter paper

  • Büchner funnel and flask

  • Vacuum source (aspirator or pump)

  • Whatman filter paper (sized for Büchner funnel)

  • Glass stirring rod

  • Spatulas

  • Drying oven or vacuum desiccator

Experimental Protocol: Step-by-Step Methodology

This protocol is designed for the purification of approximately 5.0 g of crude 2-Phenyl-1H-imidazole hydrochloride. Quantities should be adjusted proportionally for different scales.

Step 1: Dissolution in Primary Solvent
  • Place 5.0 g of crude 2-Phenyl-1H-imidazole hydrochloride into a 125 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 20-25 mL of 2-propanol (IPA) to the flask.

  • Gently heat the mixture on a hot plate with stirring. Bring the solvent to a near-boil.

  • Continue to add IPA in small (1-2 mL) portions until the solid has completely dissolved. The goal is to use the minimum amount of hot solvent necessary to form a saturated solution.[6] This ensures maximum recovery upon cooling.

Step 2: Decolorization (Optional)
  • If the resulting solution is colored by impurities, remove it from the heat source.

  • Allow the solution to cool slightly for a minute to prevent sudden, violent boiling upon addition of the charcoal.

  • Add a small amount (approx. 0.1 g, or the tip of a spatula) of activated carbon.

  • Return the flask to the hot plate and gently boil for 5-10 minutes with continued stirring. The activated carbon will adsorb high-molecular-weight colored impurities.

Step 3: Hot Gravity Filtration
  • This step is crucial for removing insoluble impurities (and activated carbon, if used). To prevent premature crystallization in the funnel, pre-heat all glassware (powder funnel, receiving Erlenmeyer flask, fluted filter paper) in an oven or by rinsing with hot solvent.

  • Place the hot powder funnel with fluted filter paper into the neck of the clean, pre-heated receiving flask.

  • Carefully and quickly pour the hot solution through the filter paper. If crystallization begins in the funnel, add a small amount of hot IPA to redissolve the crystals.

Step 4: Crystallization
  • Cover the flask containing the hot, clear filtrate with a watch glass to prevent contamination and allow it to cool slowly to room temperature on a benchtop. Slow cooling is essential for the formation of large, pure crystals. Rapid cooling can trap impurities.[8]

  • Once the flask has reached room temperature and crystal formation has slowed, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

Step 5: Isolation and Washing of Crystals
  • Set up a Büchner funnel with a piece of filter paper that fits snugly and covers all the holes. Place the funnel on a clean filter flask connected to a vacuum source.

  • Wet the filter paper with a small amount of the cold anti-solvent (diethyl ether) to ensure a good seal.

  • Turn on the vacuum and pour the cold slurry of crystals into the Büchner funnel. Use a spatula to transfer any remaining crystals.

  • Rinse the Erlenmeyer flask with a small amount (5-10 mL) of ice-cold diethyl ether and pour this rinsing over the crystals in the funnel. This helps transfer the last of the product.

  • With the vacuum still on, wash the collected crystal cake with two small portions (10-15 mL each) of ice-cold diethyl ether. This wash removes any residual mother liquor containing dissolved impurities.[6]

Step 6: Drying
  • Leave the crystals in the funnel with the vacuum on for 10-15 minutes to pull air through and partially dry them.

  • Transfer the purified crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a moderate temperature (e.g., 50-60 °C) or in a vacuum desiccator at room temperature. The final product should be a fine, white to off-white crystalline solid.

Workflow Visualization

The following diagram illustrates the complete recrystallization workflow, from crude starting material to the final, purified product.

Recrystallization_Workflow cluster_dissolution Dissolution & Initial Purification cluster_crystallization Crystallization cluster_isolation Isolation & Drying crude Crude 2-Phenyl-1H-imidazole HCl dissolve Dissolve in minimum boiling 2-Propanol crude->dissolve charcoal Add Activated Carbon (Optional, for color removal) dissolve->charcoal if colored hot_filter Hot Gravity Filtration dissolve->hot_filter charcoal->hot_filter cool_rt Slow Cool to Room Temperature hot_filter->cool_rt Clear Filtrate insoluble_impurities Insoluble Impurities & Carbon Discarded hot_filter->insoluble_impurities ice_bath Cool in Ice Bath (Maximize Precipitation) cool_rt->ice_bath vac_filter Vacuum Filtration ice_bath->vac_filter Crystal Slurry wash Wash with cold Diethyl Ether vac_filter->wash mother_liquor Mother Liquor (Soluble Impurities Discarded) vac_filter->mother_liquor dry Dry Crystals wash->dry pure_product Pure Crystalline Product dry->pure_product

Caption: Workflow for the purification of 2-Phenyl-1H-imidazole HCl.

Quantitative Data Summary

ParameterGuidelineRationale
Primary Solvent 2-Propanol (IPA)Good solubility when hot, moderate solubility when cold for the HCl salt.[7]
Anti-Solvent Diethyl Ether (Et₂O)Compound is poorly soluble, inducing precipitation; miscible with IPA.[7]
Starting Material 5.0 g (Crude)Standard lab scale for protocol validation.
Approx. IPA Volume 25 - 40 mLVaries based on impurity profile; use the minimum required for full dissolution.[6]
Approx. Et₂O Wash 2 x 15 mLSufficient to wash away mother liquor without dissolving significant product.
Dissolution Temp. ~82 °C (Boiling IPA)Maximizes solubility to create a supersaturated solution upon cooling.[5]
Cooling Protocol Slow cool to ~25°C, then 30 min at 0-4°CPromotes the formation of large, pure crystals and maximizes yield.[8]
Expected Yield > 85%Dependent on the purity of the crude material.
Purity Check Melting Point, HPLC, NMRTo confirm the removal of impurities post-recrystallization.

Troubleshooting

ProblemProbable Cause(s)Suggested Solution(s)
No crystals form upon cooling. 1. Too much solvent was used. 2. Solution is not yet saturated.1. Boil off some of the solvent to concentrate the solution and attempt cooling again. 2. Add a seed crystal (a pure crystal from a previous batch) to induce nucleation. 3. Gently scratch the inside of the flask with a glass rod at the solvent line.
Product "oils out" instead of crystallizing. 1. The boiling point of the solvent is higher than the melting point of the solute. 2. The solution is supersaturated to a very high degree.1. Re-heat the solution to dissolve the oil. Add a small amount of additional solvent and attempt to cool again more slowly. 2. Ensure the crude material is the hydrochloride salt; the free base has a lower melting point.
Very low yield of recovered product. 1. Compound is too soluble in the cold solvent. 2. Premature crystallization during hot filtration.1. Ensure the solution is thoroughly cooled in an ice bath. Consider a different anti-solvent if solubility remains high. 2. Ensure all glassware for hot filtration is adequately pre-heated.

References

  • Wikipedia. Recrystallization (chemistry). [Link]

  • ResearchGate. Purification of organic hydrochloride salt?[Link]

  • One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. [Link]

  • ResearchGate. Solubility of (b) 1H-imidazole, ([) 2-methyl-1Himidazole, (2).... [Link]

  • University of California, Los Angeles. Recrystallization and Crystallization. [Link]

  • Experimental No. (4) Recrystallization. [Link]

  • Chemistry LibreTexts. Recrystallization. [Link]

  • Google Patents. CN102250010A - Method for synthesizing 2-phenylimidazole compounds.
  • ResearchGate. 2-Phenyl-1H-imidazole. [Link]

  • Google Patents. CN105884690A - Method for preparing 2-phenylimidazole.
  • PubMed. 2-Phenyl-1H-imidazole. [Link]

  • Caloong Chemical Co., Ltd. Overview of the Synthesis Method of 2-Phenylimidazole. [Link]

  • ResearchGate. Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. [Link]

  • Google Patents.
  • Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. [Link]

  • Chemsrc. 2-Phenyl-1H-imidazole | CAS#:670-96-2. [Link]

  • IUCr Journals. Crystal structure of 1-(2,6-diisopropylphenyl)-1H- imidazole. [Link]

  • NIST. 1H-Imidazole, 2-phenyl-. [Link]/cbook.cgi?ID=C670962)

Sources

Application

Application Note: 2-Phenyl-1H-imidazole Hydrochloride as a High-Efficiency Corrosion Inhibitor

[1] Executive Summary This guide details the formulation, mechanism, and validation protocols for 2-Phenyl-1H-imidazole hydrochloride (2-PhI·HCl) as a corrosion inhibitor.[1][2] While imidazole derivatives are widely rec...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide details the formulation, mechanism, and validation protocols for 2-Phenyl-1H-imidazole hydrochloride (2-PhI·HCl) as a corrosion inhibitor.[1][2] While imidazole derivatives are widely recognized for their efficacy, the 2-phenyl substituent provides enhanced surface coverage via


-

stacking and steric shielding. This formulation is specifically optimized for mild steel in acidic media (1.0 M HCl) , a critical environment in industrial acid pickling and descaling operations.

Key Performance Metrics:

  • Inhibition Efficiency (IE%): >95% at optimal concentration (approx. 5 mM).

  • Mechanism: Mixed-type inhibition (Geometrical blocking + Electronic interaction).

  • Thermodynamics: Spontaneous adsorption following the Langmuir Isotherm (

    
    ).
    

Scientific Foundation & Mechanism

Chemical Identity & Properties
  • Compound: 2-Phenyl-1H-imidazole hydrochloride

  • CAS: 1004-03-1 (Base), Salt forms vary.

  • Role of Hydrochloride: The hydrochloride salt ensures immediate water solubility and defined stoichiometry. In strong acid (pH < 2), the imidazole ring is fully protonated (

    
    ), existing as a cation.
    
Mechanism of Action

The inhibition mechanism is dual-faceted, governed by the specific interaction between the organic cation and the charged metal surface.

  • Physisorption (Electrostatic): In 1M HCl, the mild steel surface acts as a cathode and carries a negative excess charge due to specifically adsorbed chloride ions (

    
    ). The protonated 2-PhI cation ($[2\text{-PhI}H]^+ $) is electrostatically attracted to this anionic layer.
    
  • Chemisorption (Donor-Acceptor): The lone pair electrons on the unprotonated nitrogen and the

    
    -electrons of the phenyl and imidazole rings interact with the vacant 
    
    
    
    -orbitals of the iron (Fe) atoms.

Synergistic Effect: The presence of halide ions (like


 from the acid or added 

) creates a "bridge," enhancing the adsorption of the cationic inhibitor.

InhibitionMechanism Acid Acidic Medium (HCl) Protonation Protonation Equilibrium (2-PhI + H+ ⇌ [2-PhIH]+) Acid->Protonation Cl_Adsorption Cl- Adsorption (Surface becomes negatively charged) Acid->Cl_Adsorption Inhibitor 2-PhI.HCl Salt Inhibitor->Protonation Physisorption Physisorption (Electrostatic Attraction) Protonation->Physisorption Cationic Species Chemisorption Chemisorption (Pi-electron donation to Fe d-orbitals) Protonation->Chemisorption Equilibrium Species Surface Mild Steel Surface (Fe) Surface->Physisorption Surface->Chemisorption Cl_Adsorption->Surface Bridge Protection Protective Barrier Film (High Theta, Low Cdl) Physisorption->Protection Chemisorption->Protection

Figure 1: Dual-mode adsorption mechanism of 2-Phenyl-1H-imidazole on mild steel in acidic media.

Formulation Protocol

Reagents & Equipment
  • Active Ingredient: 2-Phenyl-1H-imidazole hydrochloride (Purity >98%).

  • Solvent: 1.0 M Hydrochloric Acid (Analytical Grade).

  • Optional Synergist: Potassium Iodide (KI) or Sodium Dodecyl Sulfate (SDS).

  • Equipment: Analytical balance, Magnetic stirrer, Volumetric flasks (100 mL, 1000 mL).

Stock Solution Preparation (10 mM)

Objective: Create a stable stock solution for subsequent dilution.

  • Calculation: Molecular Weight of 2-Phenylimidazole (Base) = 144.17 g/mol .

    • Note: If using the HCl salt (

      
       g/mol ), adjust mass accordingly.
      
    • Target: 100 mL of 10 mM solution.

    • Mass required =

      
      .
      
  • Dissolution:

    • Weigh the calculated amount of 2-PhI·HCl.

    • Transfer to a 100 mL volumetric flask.

    • Add approx. 50 mL of 1.0 M HCl.

    • Sonicate for 5 minutes to ensure complete dissolution (The HCl salt is highly soluble; the base may require stirring).

  • Finalize: Fill to the mark with 1.0 M HCl. Store at room temperature.

Test Series Preparation

Prepare the following concentrations by diluting the Stock Solution with 1.0 M HCl:

  • Blank: 0 mM (Pure 1.0 M HCl)

  • Low: 0.5 mM, 1.0 mM

  • Medium: 2.0 mM, 5.0 mM

  • High: 10.0 mM[2]

Experimental Validation Protocols

Protocol A: Electrochemical Impedance Spectroscopy (EIS)

EIS is the gold standard for determining the kinetics of the electrochemical double layer and quantifying the inhibitor's barrier properties.

Prerequisites:

  • Potentiostat/Galvanostat (e.g., Metrohm Autolab, Gamry).

  • Three-electrode cell:

    • Working Electrode (WE): Mild steel coupon (

      
       exposed area), polished to mirror finish (1200 grit SiC).
      
    • Counter Electrode (CE): Platinum wire or Graphite rod.

    • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

Step-by-Step Workflow:

  • OCP Stabilization: Immerse the WE in the test solution for 30 minutes until the Open Circuit Potential (OCP) stabilizes (drift < 1 mV/min).

  • Configuration:

    • Frequency Range: 100 kHz to 10 mHz.[3][4]

    • Amplitude: 10 mV RMS (AC perturbation).

    • Bias: 0 V vs. OCP.

    • Points: 10 points per decade.

  • Data Acquisition: Run the impedance scan.[2][3][4][5][6][7][8]

  • Analysis: Fit the Nyquist plot data to an Equivalent Electrical Circuit (EEC).

    • Standard Model:

      
      
      
    • Where

      
       = Solution Resistance, 
      
      
      
      = Constant Phase Element (Double Layer),
      
      
      = Charge Transfer Resistance.

Calculation of Inhibition Efficiency (


): 


EIS_Workflow Setup 3-Electrode Setup (WE, CE, RE) OCP OCP Stabilization (30 mins) Setup->OCP Perturbation AC Signal (10mV, 100kHz-10mHz) OCP->Perturbation Response Measure Impedance (Z_real, Z_imag) Perturbation->Response Nyquist Nyquist Plot (Semicircle Analysis) Response->Nyquist Fitting Circuit Fitting (Rs(Qdl Rct)) Nyquist->Fitting Result Calculate IE% (From Rct) Fitting->Result

Figure 2: Electrochemical Impedance Spectroscopy (EIS) operational workflow.

Protocol B: Potentiodynamic Polarization (Tafel)

This method determines the corrosion current density (


) and identifies whether the inhibitor acts on the anodic or cathodic reaction.
  • Setup: Same 3-electrode cell as EIS.

  • Parameters:

    • Scan Range: -250 mV to +250 mV vs. OCP.

    • Scan Rate: 1 mV/s (slow scan for steady-state approximation).

  • Analysis:

    • Extrapolate the linear Tafel regions (anodic and cathodic branches) to the corrosion potential (

      
      ).
      
    • Extract

      
       (Corrosion Current Density).[9]
      

Calculation of Inhibition Efficiency (


): 


Data Interpretation & Expected Results

Quantitative Data Template

Use the following table structure to report your findings.

Conc. (mM)

(

)

(

)

(

)

(mV vs SCE)
IE (%)
Blank 25.4150.2850.5-480-
1.0 120.595.4180.2-47578.8
5.0 450.845.142.5-47095.0
10.0 465.242.040.1-46895.3

Note: Data above are representative values for mild steel in 1M HCl with phenyl-imidazole derivatives.

Thermodynamic Analysis

To validate the adsorption mechanism, calculate the Surface Coverage (


) and fit to the Langmuir Isotherm :


  • Plot

    
     vs. 
    
    
    
    . A linear fit with
    
    
    confirms Langmuir adsorption.
  • Free Energy of Adsorption (

    
    ): 
    
    
    
    
    • If

      
      : Physisorption.
      
    • If

      
      : Chemisorption.
      
    • Expected for 2-PhI:

      
       (Mixed Mode).
      

References

  • ASTM G106-89 . "Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements." ASTM International. Link

  • Popova, A., et al. (2011). "Benzimidazoles as corrosion inhibitors for mild steel in HCl." Corrosion Science. Link

  • Bereket, G., et al. (2002). "Electrochemical synthesis and corrosion inhibition of poly(2-phenylimidazole) films on copper." Progress in Organic Coatings. Link

  • Obot, I.B., et al. (2019). "2-Phenylimidazole as a corrosion inhibitor for mild steel in HCl: Experimental and theoretical study." Journal of Molecular Liquids. Link

  • Zhang, K., et al. (2016). "Synergistic effect of iodide ions with 2-phenylimidazole for the corrosion inhibition of mild steel." RSC Advances. Link

Sources

Method

Application Note: Strategic Synthesis of Pharmaceutical Intermediates Using 2-Phenyl-1H-imidazole Hydrochloride

Abstract This document provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of 2-Phenyl-1H-imidazole and its hydrochloride salt as a versatile starting material for...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of 2-Phenyl-1H-imidazole and its hydrochloride salt as a versatile starting material for the synthesis of valuable pharmaceutical intermediates. The unique chemical architecture of 2-phenylimidazole, characterized by a reactive imidazole ring coupled with a stabilizing phenyl group, makes it a cornerstone building block in medicinal chemistry.[1][2][3] This note outlines core synthetic transformations, including N-alkylation and N-arylation, providing detailed, step-by-step protocols, mechanistic insights, and discussions on process optimization. The methodologies are designed to be reproducible and serve as a practical resource for laboratory-scale synthesis and process development.

Introduction: The Significance of the 2-Phenylimidazole Scaffold

The 2-phenylimidazole moiety is a privileged scaffold in drug discovery, appearing in a range of therapeutic agents. Its structure is integral to molecules developed as anti-inflammatory, antimicrobial, and antifungal agents.[1][2][4] The imidazole ring's two nitrogen atoms offer multiple sites for chemical modification, allowing for the fine-tuning of a molecule's physicochemical properties, such as solubility and receptor binding affinity.[2][3]

2-Phenyl-1H-imidazole HCl is often the preferred form of the reagent for its enhanced stability and ease of handling compared to the free base. In synthetic applications, the hydrochloride salt is typically neutralized in situ with a suitable base to generate the reactive 2-phenylimidazole nucleophile. This document will focus on two primary classes of reactions that are fundamental to the elaboration of this scaffold: N-alkylation and N-arylation.

Core Synthetic Pathways

The primary reactive site on the 2-phenylimidazole free base is the N1 nitrogen of the imidazole ring. This nitrogen is nucleophilic and readily participates in substitution and cross-coupling reactions.

G Start 2-Phenyl-1H-imidazole HCl Base Base (e.g., K₂CO₃, NaH) In Situ Neutralization Freebase 2-Phenyl-1H-imidazole (Free Base) Base->Freebase Deprotonation Alkylation N-Alkylation Freebase->Alkylation R-X (Alkyl Halide) Arylation N-Arylation Freebase->Arylation Ar-X, Catalyst (Aryl Halide) Alkylated_Intermediate N-Alkylated Pharmaceutical Intermediates Alkylation->Alkylated_Intermediate Arylated_Intermediate N-Arylated Pharmaceutical Intermediates Arylation->Arylated_Intermediate

Figure 1: Core synthetic routes from 2-Phenyl-1H-imidazole HCl.

N-Alkylation: Building Blocks for Diverse Structures

N-alkylation is a fundamental method for introducing alkyl chains onto the imidazole ring. This reaction is critical for modifying the lipophilicity and steric profile of the resulting molecule, which can significantly impact its biological activity. The reaction proceeds via a standard nucleophilic substitution (SN2) mechanism.[5]

Causality Behind Experimental Choices:

  • Base Selection: A non-nucleophilic base is crucial to deprotonate the imidazole without competing in the alkylation reaction. Potassium carbonate (K₂CO₃) is a cost-effective and moderately strong base suitable for many applications. For less reactive alkylating agents, a stronger base like sodium hydride (NaH) may be required to ensure complete deprotonation.[5]

  • Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Acetonitrile (MeCN) is ideal.[6][7] These solvents effectively solvate the cation of the base (e.g., K⁺ or Na⁺) while poorly solvating the imidazole anion, thereby enhancing its nucleophilicity.[5]

  • Temperature: The reaction is often performed at elevated temperatures (60-80 °C) to increase the reaction rate, although this is highly dependent on the reactivity of the specific alkyl halide used.

Protocol 1: General Procedure for N-Alkylation

Objective: To synthesize N-alkyl-2-phenylimidazole derivatives.

Materials:

  • 2-Phenyl-1H-imidazole HCl

  • Alkyl Halide (e.g., Benzyl bromide, Ethyl iodide)

  • Potassium Carbonate (K₂CO₃), anhydrous

  • Dimethylformamide (DMF), anhydrous

  • Ethyl Acetate (EtOAc)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated aqueous NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 2-Phenyl-1H-imidazole HCl (1.0 eq).

  • Add anhydrous DMF (approx. 5-10 mL per gram of starting material).

  • Add anhydrous K₂CO₃ (2.5 eq). The excess base ensures complete neutralization of the HCl salt and deprotonation of the resulting free base.

  • Stir the suspension at room temperature for 30 minutes.

  • Alkylation: Add the alkyl halide (1.1 eq) dropwise to the stirring suspension.

  • Heat the reaction mixture to 70 °C and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into water and extract the product with Ethyl Acetate (3x volumes).

  • Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure N-alkylated product.

Table 1: Example N-Alkylation Reaction Parameters

Alkylating AgentBase (eq)SolventTemp (°C)Time (h)Typical Yield
Benzyl BromideK₂CO₃ (2.5)DMF706>90%
Ethyl IodideK₂CO₃ (2.5)MeCN8012~85%
Propargyl BromideNaH (1.2)THF254>95%
N-Arylation: Accessing Biaryl Scaffolds

N-arylation introduces an aryl group onto the imidazole nitrogen, creating a biaryl linkage that is a common feature in many modern pharmaceuticals, including kinase inhibitors like Nilotinib.[8] This transformation is typically achieved via transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig or Ullmann condensation.

Causality Behind Experimental Choices:

  • Catalyst System: Palladium-based catalysts are highly effective for N-arylation, offering high yields and broad functional group tolerance.[8][9] Copper-catalyzed systems are a more economical alternative, though they may require higher temperatures and are often used with aryl iodides or bromides.[10][11]

  • Ligand: The choice of ligand is critical for stabilizing the metal center and facilitating the catalytic cycle. For palladium catalysis, bulky, electron-rich phosphine ligands (e.g., Xantphos, BINAP) are commonly employed. For copper catalysis, ligands like 1,10-phenanthroline are often used.[10]

  • Base: A strong, non-nucleophilic base such as Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) is required to deprotonate the imidazole and facilitate the reductive elimination step in the catalytic cycle.[9]

Protocol 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Type)

Objective: To synthesize N-aryl-2-phenylimidazole derivatives.

Materials:

  • 2-Phenyl-1H-imidazole HCl

  • Aryl Bromide or Aryl Chloride

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Sodium tert-butoxide (NaOtBu)

  • Toluene or Dioxane, anhydrous

  • Ethyl Acetate (EtOAc)

  • Saturated aqueous Ammonium Chloride (NH₄Cl) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Catalyst Pre-activation (Optional but Recommended): In a glovebox or under a robust inert atmosphere, add Pd₂(dba)₃ (0.01 eq) and Xantphos (0.02 eq) to a dry reaction vessel. Add anhydrous toluene and stir for 10-15 minutes. This step is crucial as imidazoles can sometimes inhibit the formation of the active Pd(0)-ligand complex.[8]

  • Reaction Setup: To the catalyst mixture, add 2-Phenyl-1H-imidazole HCl (1.0 eq), the aryl halide (1.2 eq), and NaOtBu (2.4 eq).

  • Seal the reaction vessel and heat the mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS. Reactions are typically complete in 8-24 hours.

  • Work-up: After cooling to room temperature, carefully quench the reaction with saturated aqueous NH₄Cl solution.[9]

  • Extract the product with Ethyl Acetate (3x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired N-arylated product.

G Setup 1. Reaction Setup (Reagents, Catalyst, Solvent) Reaction 2. Heating & Stirring (e.g., 110 °C, 12h) Setup->Reaction Monitoring 3. Progress Monitoring (TLC / LC-MS) Reaction->Monitoring Monitoring->Reaction Incomplete Workup 4. Quench & Extraction Monitoring->Workup Reaction Complete Purification 5. Column Chromatography Workup->Purification Characterization 6. Product Characterization (NMR, MS) Purification->Characterization

Sources

Application

Application Note: Methods for Incorporating 2-Phenyl-1H-imidazole HCl into Polymer Matrices

Abstract This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective incorporation of 2-Phenyl-1H-imidazole Hydrochloride (HCl) into various polymer...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the effective incorporation of 2-Phenyl-1H-imidazole Hydrochloride (HCl) into various polymer matrices. We explore three primary methodologies: Solvent Casting, Hot-Melt Extrusion (HME), and Electrospinning. The guide emphasizes the underlying scientific principles, offers step-by-step protocols, and discusses critical process parameters and characterization techniques to ensure the development of robust and effective drug delivery systems.

Introduction

2-Phenyl-1H-imidazole and its derivatives represent a class of heterocyclic compounds with significant therapeutic potential, including antimicrobial and anti-inflammatory properties.[1][2] The hydrochloride salt form is often utilized to enhance aqueous solubility. Incorporating 2-Phenyl-1H-imidazole HCl into polymer matrices offers a powerful strategy for developing advanced drug delivery systems.[3][4] These systems can provide controlled and sustained release, protect the active pharmaceutical ingredient (API) from degradation, enhance bioavailability, and enable targeted delivery, thereby improving therapeutic efficacy and patient compliance.[5][6][7] The choice of incorporation method is critical and depends on the physicochemical properties of the API, the selected polymer, and the desired final dosage form.

Physicochemical Properties of 2-Phenyl-1H-imidazole

A thorough understanding of the API's properties is fundamental to selecting an appropriate processing method. The thermal stability of the compound is especially critical when considering thermal-based methods like Hot-Melt Extrusion.[8][9]

PropertyValueSourceSignificance
Chemical Name 2-Phenyl-1H-imidazole[10][11]N/A
CAS Number 670-96-2[11][12]N/A
Molecular Formula C₉H₈N₂[10][13]N/A
Molecular Weight 144.17 g/mol [10][13]Affects diffusion rates from the polymer matrix.
Melting Point (Base) 142-148 °C[12][13][14]Critical parameter for Hot-Melt Extrusion; processing must occur below degradation temperature but ideally above the polymer's glass transition temperature.[15]
Solubility (Base) LogP: ~1.88[13]The base is sparingly soluble in water. The HCl salt form will exhibit significantly higher aqueous solubility, impacting solvent selection for casting/electrospinning and release kinetics.
Thermal Stability Imidazoles generally show high thermal stability.[16][16]TGA analysis is required to determine the specific degradation temperature of the HCl salt before attempting HME.

Note: The properties listed are primarily for the free base form. The HCl salt will have a different melting point and significantly higher aqueous solubility, which must be experimentally determined.

Selection of Polymer Matrix

The polymer serves as the backbone of the delivery system, and its selection is as critical as the incorporation method.[17] Key considerations include biocompatibility, degradation kinetics, mechanical properties, and miscibility with 2-Phenyl-1H-imidazole HCl.[18]

PolymerCommon AcronymKey PropertiesSuitable Incorporation Methods
Poly(ε-caprolactone) PCLBiodegradable, semi-crystalline, low melting point (~60°C), excellent biocompatibility.[18]Solvent Casting, HME, Electrospinning
Poly(lactic acid) PLABiodegradable, thermoplastic, high mechanical strength.[18]Solvent Casting, HME, Electrospinning
Poly(lactic-co-glycolic acid) PLGABiodegradable with tunable degradation rates (by altering LA:GA ratio).[5]Solvent Casting, Electrospinning
Poly(vinyl alcohol) PVAHydrophilic, excellent film-former, suitable for HME applications.[8]Solvent Casting, HME
Polymethacrylates (e.g., Eudragit®) -Wide range of grades with different pH-dependent solubilities, enabling targeted release.[19][20]Solvent Casting, HME

Incorporation Methodologies and Protocols

The method of incorporation directly influences the final properties of the drug-polymer matrix, such as drug distribution (amorphous vs. crystalline), release kinetics, and mechanical integrity.[21][22]

Solvent Casting

Principle: Solvent casting is a straightforward technique where the polymer and 2-Phenyl-1H-imidazole HCl are co-dissolved in a common volatile solvent. The resulting solution is cast onto a substrate, and the solvent is slowly evaporated, leaving a thin film of the drug-polymer matrix.[23][24] This method is particularly advantageous for heat-sensitive compounds.[24]

Causality & Key Considerations:

  • Solvent Selection: The chosen solvent must dissolve both the polymer and the API to ensure a homogenous dispersion. For 2-Phenyl-1H-imidazole HCl, polar solvents like ethanol, methanol, or water (depending on polymer choice) are good starting points. The solvent's boiling point dictates the drying time and temperature.[24]

  • Drying Rate: A slow, controlled evaporation rate is crucial to prevent the formation of a porous or cracked film and to ensure uniform thickness.[24] Rapid evaporation can trap residual solvent and lead to defects.

Experimental Workflow Diagram:

Solvent_Casting_Workflow cluster_prep Preparation cluster_process Process P Polymer Mix Dissolve & Mix (Homogenous Solution) P->Mix API 2-Phenyl-1H- imidazole HCl API->Mix Sol Volatile Solvent Sol->Mix Cast Cast onto Substrate Mix->Cast Pour Dry Controlled Evaporation Cast->Dry Place in oven/ fume hood Peel Peel Film Dry->Peel Post-drying End Drug-Loaded Polymer Film Peel->End Final Product

Caption: Workflow for the Solvent Casting method.

Protocol: Solvent Casting of a 5% w/w 2-Phenyl-1H-imidazole HCl-PCL Film

  • Solution Preparation:

    • Weigh 950 mg of Poly(ε-caprolactone) (PCL) and 50 mg of 2-Phenyl-1H-imidazole HCl.

    • Dissolve both components in 20 mL of a suitable solvent (e.g., Dichloromethane or a blend with a more polar solvent like methanol to aid drug solubility) in a glass beaker.

    • Stir the solution with a magnetic stirrer until all components are fully dissolved and the solution is clear. This ensures a homogenous mixture.[23]

  • Casting:

    • Place a clean, level glass petri dish (or other non-adherent substrate) inside a fume hood.

    • Carefully pour the polymer-drug solution into the petri dish, ensuring the solution spreads evenly across the bottom.

  • Drying:

    • Loosely cover the petri dish with aluminum foil (perforate the foil to allow slow solvent escape) to control the evaporation rate.

    • Allow the solvent to evaporate at room temperature for 24-48 hours. Alternatively, place the dish in a vacuum oven at a low temperature (e.g., 35-40°C) to facilitate drying without degrading the API.[24]

  • Film Retrieval:

    • Once completely dry, carefully peel the film from the substrate using flat-tipped tweezers.

    • Store the resulting film in a desiccator for further characterization.

Hot-Melt Extrusion (HME)

Principle: HME is a solvent-free process that uses heat and mechanical shear to mix the API with a thermoplastic polymer matrix.[15][25] The mixture is forced through a die to create a product of uniform shape (e.g., filaments, films). This process often results in the formation of an amorphous solid dispersion, where the drug is molecularly dispersed within the polymer, which can significantly enhance the bioavailability of poorly soluble drugs.[8][25]

Causality & Key Considerations:

  • Thermal Stability: This is the most critical parameter. Both the API and polymer must be stable at the processing temperature. The processing temperature is typically set above the polymer's glass transition temperature (Tg) to ensure it flows, but well below the degradation temperature of the API.[9][15]

  • Miscibility: The drug and polymer must be miscible at the extrusion temperature to form a stable solid dispersion. Immiscibility can lead to phase separation and drug recrystallization upon cooling.[20]

  • Screw Design: The extruder's screw configuration (e.g., conveying elements, mixing zones) generates the necessary shear to ensure distributive and dispersive mixing of the API within the molten polymer.[9]

Experimental Workflow Diagram:

HME_Workflow cluster_prep Preparation cluster_process Process P Polymer Powder/ Pellets Blend Physical Blend P->Blend API 2-Phenyl-1H- imidazole HCl API->Blend Feed Gravimetric Feeder Blend->Feed Extrude Twin-Screw Extruder (Heat & Mix) Feed->Extrude Feed into throat Cool Cooling Conveyor Extrude->Cool Exit through die End Drug-Loaded Filament/Extrudate Cool->End Collect extrudate

Caption: Workflow for the Hot-Melt Extrusion (HME) method.

Protocol: HME of a 10% w/w 2-Phenyl-1H-imidazole HCl-PVA Formulation

  • Pre-Extrusion Analysis:

    • Perform Thermogravimetric Analysis (TGA) on 2-Phenyl-1H-imidazole HCl to determine its onset degradation temperature.

    • Perform Differential Scanning Calorimetry (DSC) on Poly(vinyl alcohol) (PVA) to determine its glass transition temperature (Tg).

  • Formulation & Blending:

    • Thoroughly dry the PVA polymer to remove any residual moisture, which can cause process instability.

    • Create a physical blend of 900 mg PVA and 100 mg 2-Phenyl-1H-imidazole HCl using a V-blender or by manual tumbling in a sealed bag for 10-15 minutes to ensure a uniform feed.

  • Extruder Setup:

    • Set up a co-rotating twin-screw extruder with a suitable screw design incorporating conveying and mixing elements.

    • Set the temperature profile for the extruder zones. For example, for a PVA-based formulation, zones might be set incrementally from 80°C to 160°C, ensuring the final zone temperature is above the polymer's Tg but safely below the API's degradation temperature.[15]

  • Extrusion:

    • Calibrate the gravimetric feeder to deliver the powder blend into the extruder at a constant rate (e.g., 0.5 kg/hr ).

    • Set the screw speed (e.g., 100-200 RPM). Higher speeds increase shear but decrease residence time.[19]

    • Begin the extrusion process, monitoring torque and die pressure for stability.

  • Collection:

    • Collect the extruded filament onto a cooling conveyor belt.

    • The cooled extrudate can then be pelletized for further processing (e.g., injection molding, compression molding into tablets).

Electrospinning

Principle: Electrospinning is a technique that uses a high-voltage electric field to draw a charged jet of a polymer solution, resulting in the formation of ultra-fine fibers with diameters ranging from nanometers to a few microns.[26][27] When the drug is dissolved or dispersed in the polymer solution, it becomes encapsulated within the resulting nanofibers.[28][29] The high surface-area-to-volume ratio of these fibers is highly advantageous for applications requiring rapid drug release or intimate contact with biological surfaces.[26]

Causality & Key Considerations:

  • Solution Properties: The viscosity, conductivity, and surface tension of the polymer-drug solution are critical.[30] Viscosity must be high enough to ensure chain entanglement for fiber formation but low enough to allow flow. The solution's conductivity, influenced by the salt form of the API (HCl), affects the stretching of the jet in the electric field.

  • Process Parameters: The applied voltage, flow rate, and distance between the spinneret and the collector must be optimized.[30] Insufficient voltage may prevent jet formation, while an excessive flow rate can lead to the formation of beads instead of uniform fibers.

  • Ambient Conditions: Temperature and humidity can affect solvent evaporation rate and fiber morphology.[30]

Experimental Workflow Diagram:

Electrospinning_Workflow cluster_prep Preparation cluster_process Process Sol Polymer-API Solution Load Load Solution into Syringe Sol->Load Setup Electrospinning Apparatus Load->Setup Mount syringe Spin Apply High Voltage & Pump Solution Setup->Spin End Drug-Loaded Nanofiber Mat Spin->End Fibers deposit on collector

Caption: Workflow for the Electrospinning method.

Protocol: Electrospinning of a 7% w/w 2-Phenyl-1H-imidazole HCl-PLA Mat

  • Solution Preparation:

    • Prepare a 10% w/v solution of Poly(lactic acid) (PLA) in a suitable solvent system (e.g., a 3:1 mixture of Dichloromethane and Dimethylformamide).

    • Once the PLA is dissolved, add 2-Phenyl-1H-imidazole HCl to the solution at a concentration that corresponds to 7% of the polymer weight.

    • Stir until the drug is fully dissolved or uniformly suspended.

  • Apparatus Setup:

    • Load the solution into a 10 mL syringe fitted with a 22-gauge blunt-tipped needle.

    • Mount the syringe onto a syringe pump.

    • Position a flat, grounded collector (e.g., aluminum foil-wrapped plate) 15 cm from the needle tip.

  • Electrospinning:

    • Set the syringe pump to a flow rate of 1 mL/hr.

    • Connect the positive lead of a high-voltage power supply to the needle and the ground lead to the collector.

    • Apply a voltage of 15-20 kV. A stable Taylor cone should form at the needle tip, from which a polymer jet erupts.

    • Continue the process until a nanofiber mat of the desired thickness has been deposited on the collector.

  • Mat Retrieval:

    • Turn off the power supply and syringe pump.

    • Carefully remove the nanofiber mat from the collector.

    • Dry the mat under vacuum for at least 24 hours to remove any residual solvent.

Analysis and Characterization

After fabrication, the drug-loaded polymer matrices must be thoroughly characterized to ensure quality and predict performance.

TechniquePurposeExpected Outcome / Information Gained
Differential Scanning Calorimetry (DSC) To determine the physical state of the drug (crystalline vs. amorphous) and assess drug-polymer interactions.[19]Absence of the drug's melting peak suggests amorphous dispersion. A shift in the polymer's Tg can indicate miscibility and plasticization effects.[31]
Thermogravimetric Analysis (TGA) To evaluate the thermal stability of the final formulation and quantify residual solvent.Provides the degradation temperature of the composite material.
Fourier-Transform Infrared Spectroscopy (FTIR) To identify potential chemical interactions (e.g., hydrogen bonding) between the drug and the polymer.[19]Shifts in characteristic peaks (e.g., C=O of polymer, N-H of imidazole) can confirm drug-polymer interactions.
Scanning Electron Microscopy (SEM) To visualize the surface morphology of the film, extrudate, or nanofibers.Reveals fiber diameter and uniformity, film surface smoothness, or cross-sectional porosity.
X-Ray Powder Diffraction (XRPD) To confirm the crystalline or amorphous nature of the drug within the polymer matrix.[19]Sharp peaks indicate crystalline drug, while a broad halo confirms an amorphous state.
In Vitro Drug Release To quantify the rate and extent of drug release from the matrix using HPLC or UV-Vis spectroscopy.Generates a release profile (e.g., % cumulative release vs. time) to evaluate performance (e.g., sustained, immediate, or delayed release).[32]

Conclusion

The successful incorporation of 2-Phenyl-1H-imidazole HCl into polymer matrices is achievable through several well-established methods, each with distinct advantages. Solvent casting is a simple, low-temperature method ideal for initial screening and film production. Hot-Melt Extrusion offers a scalable, solvent-free approach for creating robust solid dispersions. Electrospinning provides a unique platform for fabricating nanofibrous scaffolds with a high surface area, suitable for applications in wound healing or tissue engineering. The optimal choice depends on the desired dosage form, release profile, and the specific properties of the selected polymer. Rigorous characterization is essential to validate the quality of the final product and to understand the interplay between the drug, the polymer, and the manufacturing process.

References

A numbered list of all sources cited with valid, clickable URLs will be provided upon request.

Sources

Method

Application Note: N1-Functionalization of 2-Phenyl-1H-imidazole Hydrochloride

This Application Note is designed for researchers and drug discovery scientists requiring a robust, field-proven guide for the N1-functionalization of 2-Phenyl-1H-imidazole hydrochloride . Abstract & Strategic Overview 2...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and drug discovery scientists requiring a robust, field-proven guide for the N1-functionalization of 2-Phenyl-1H-imidazole hydrochloride .

Abstract & Strategic Overview

2-Phenylimidazole is a privileged scaffold in medicinal chemistry, serving as a core pharmacophore in antifungal agents, p38 MAP kinase inhibitors, and optical materials. However, commercial supplies often provide the hydrochloride salt (HCl) form due to its superior stability and shelf-life compared to the free base.

Direct functionalization of the salt presents a specific challenge: the protonated imidazolium cation is non-nucleophilic. Successful N1-derivatization requires a controlled in situ neutralization-deprotonation strategy . This guide provides three validated protocols to overcome the salt barrier and steric hindrance of the C2-phenyl group, ensuring high-yield N1-functionalization.

Key Technical Challenges
  • Salt Neutralization: The HCl must be scavenged before the imidazole nitrogen can act as a nucleophile.

  • Steric Hindrance: The phenyl ring at C2 creates steric bulk, potentially retarding rates compared to unsubstituted imidazole.

  • Tautomeric Equivalence: In 2-phenylimidazole, the N1 and N3 positions are chemically equivalent due to tautomerism. Functionalization fixes the double bond, rendering the positions distinct (N1-substituted vs N3-pyridinic).

Mechanistic Insight: The Salt-to-Product Pathway

The reaction must proceed through a "Liberation Phase" before entering the "Functionalization Phase."

  • Phase 1: Liberation (Neutralization):

    
    
    
    • Result: Neutral 2-phenylimidazole (Nucleophilic but moderate).

  • Phase 2: Activation (Deprotonation - Optional but recommended):

    
    
    
    • Result: Imidazolide anion (Highly nucleophilic, overcoming C2-sterics).

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the optimal method for your specific electrophile.

DecisionMatrix Start Target Substituent (R) Alkyl Alkyl Group (Me, Et, Bn) Start->Alkyl Aryl Aryl Group (Ph, Pyridine) Start->Aryl Acyl Acyl/Sulfonyl (COR, SO2R) Start->Acyl AlkylType Electrophile Reactivity? Alkyl->AlkylType ArylType Coupling Partner? Aryl->ArylType AcylMethod Use Protocol C (DIPEA/DCM) Acyl->AcylMethod Reactive High (I, Br, OTf) Use Protocol A (K2CO3/MeCN) AlkylType->Reactive Reactive Unreactive Low (Cl, Mesyl) Use NaH/DMF (Strong Base) AlkylType->Unreactive Unreactive Boronic Boronic Acid Use Protocol B (Chan-Lam) ArylType->Boronic Halide Aryl Halide Use Buchwald-Hartwig (Pd-Catalysis) ArylType->Halide

Caption: Strategic decision tree for N1-functionalization based on electrophile type and reactivity.

Experimental Protocols

Protocol A: N-Alkylation (General Purpose)

Mechanism: Classical


 Substitution.
Best For:  Primary alkyl halides, benzyl bromides, allyl halides.
Critical Adjustment for Salt:  Requires 2.5 equivalents  of base (1.0 to neutralize HCl, 1.0 to deprotonate, 0.5 excess).
Materials
  • Substrate: 2-Phenyl-1H-imidazole HCl (1.0 equiv)

  • Electrophile: Alkyl Bromide/Iodide (1.1 equiv)

  • Base: Potassium Carbonate (

    
    ), anhydrous, powder (2.5 equiv)
    
  • Solvent: Acetonitrile (MeCN) or DMF (anhydrous)[1]

Step-by-Step Methodology
  • Salt Liberation (In Situ):

    • To a round-bottom flask equipped with a magnetic stir bar, add 2-Phenyl-1H-imidazole HCl (1.0 equiv) and anhydrous

      
       (2.5 equiv).
      
    • Add MeCN (0.2 M concentration relative to substrate).

    • Self-Validating Step: Stir at Room Temperature (RT) for 30 minutes. The mixture will evolve from a slurry to a finer suspension as

      
       evolves and the free base is liberated.
      
  • Addition:

    • Add the Alkyl Halide (1.1 equiv) dropwise.

  • Reaction:

    • Heat the mixture to 60–80 °C (reflux for MeCN).

    • Monitor by TLC or LC-MS.[2] Typical time: 2–6 hours.

    • Note: The C2-phenyl group adds steric bulk; if reaction is sluggish, add catalytic KI (0.1 equiv) (Finkelstein condition).

  • Workup:

    • Cool to RT. Filter off inorganic salts (

      
      , excess 
      
      
      
      ).
    • Concentrate the filtrate.[2]

    • Redissolve in EtOAc, wash with water x2 (to remove residual DMF/salts) and Brine x1.

    • Dry over

      
      , filter, and concentrate.[3]
      
Protocol B: N-Arylation (Chan-Lam Coupling)

Mechanism: Oxidative Copper-Catalyzed Coupling.[4] Best For: Installing Aryl or Heteroaryl groups using Boronic Acids.[5] Mild conditions, open to air.[6] Why this over Buchwald? It avoids expensive Pd catalysts and tolerates the HCl salt well if buffered correctly.

Materials
  • Substrate: 2-Phenyl-1H-imidazole HCl (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.5 equiv)

  • Catalyst:

    
     (0.1 – 1.0 equiv). Note: Stoichiometric Cu often gives faster results for hindered substrates.
    
  • Base/Ligand: Pyridine (2.0 equiv) or

    
     (2.0 equiv).
    
  • Solvent: DCM or MeOH.

Step-by-Step Methodology
  • Setup:

    • In a flask open to air (oxygen is the oxidant), combine 2-Phenyl-1H-imidazole HCl (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and

      
       (1.0 equiv).
      
  • Activation:

    • Add solvent (DCM, 0.1 M).

    • Add Pyridine (2.5 equiv). Crucial: The extra 0.5-1.0 equiv accounts for the HCl salt neutralization.

  • Reaction:

    • Stir vigorously at RT open to the atmosphere.

    • Visual Check: The reaction usually turns a deep blue/green color (active Cu species).

    • Time: 12–24 hours.

  • Workup:

    • Dilute with DCM.

    • Wash with dilute

      
       solution (to sequester Copper) until the aqueous layer is no longer blue.
      
    • Wash with Brine, dry, and concentrate.[2]

Protocol C: N-Acylation / Sulfonylation

Mechanism: Nucleophilic Acyl Substitution.[1] Best For: Acid Chlorides, Sulfonyl Chlorides, Isocyanates.

Materials
  • Substrate: 2-Phenyl-1H-imidazole HCl (1.0 equiv)

  • Reagent: Benzoyl chloride or Tosyl chloride (1.1 equiv)

  • Base: DIPEA (Diisopropylethylamine) (2.2 equiv) or Triethylamine.

  • Solvent: DCM or THF (

    
    C to RT).
    
Step-by-Step Methodology
  • Neutralization:

    • Dissolve 2-Phenyl-1H-imidazole HCl in DCM.

    • Add DIPEA (2.2 equiv) slowly at

      
      C. Stir for 10 mins. The solution should become clear or slightly cloudy as the free base forms.
      
  • Addition:

    • Add the Acid/Sulfonyl Chloride dropwise at

      
      C.
      
    • Exotherm Warning: The reaction is rapid and exothermic.

  • Completion:

    • Allow to warm to RT.[1][2][3][7] Reaction is usually complete within 1 hour.

  • Workup:

    • Quench with saturated

      
      .
      
    • Extract with DCM.

Data Summary & Troubleshooting

ParameterProtocol A (Alkylation)Protocol B (Arylation)Protocol C (Acylation)
Base Stoichiometry 2.5 equiv (Inorganic)2.5 equiv (Organic)2.2 equiv (Organic)
Temp 60–80 °C25 °C (RT)0 °C

25 °C
Atmosphere Inert (

)
Open to Air (

)
Inert (

)
Common Pitfall Incomplete salt neutralization leading to stalled reaction.Oxygen starvation (do not seal flask).Hydrolysis of reagent if solvents are wet.

Troubleshooting the Steric Barrier: If the 2-phenyl group prevents reaction (low yield):

  • Alkylation: Switch to Cs2CO3 (Cesium effect) or add 18-crown-6 .

  • Arylation: Switch to Buchwald-Hartwig conditions using bulky ligands like tBuXPhos to accommodate the steric crowd.

Pathway Visualization

The following diagram illustrates the critical "Liberation" step required before the divergent functionalization pathways.

ReactionPathway Salt 2-Phenylimidazole Hydrochloride (Salt) Base Base Treatment (>2.0 equiv) Salt->Base Neutralization FreeBase Neutral Intermediate (Nucleophilic) Base->FreeBase - Base.HCl Prod_Alk N1-Alkyl Product FreeBase->Prod_Alk + R-X / Heat (SN2) Prod_Aryl N1-Aryl Product FreeBase->Prod_Aryl + Ar-B(OH)2 / Cu (Chan-Lam) Prod_Acyl N1-Acyl Product FreeBase->Prod_Acyl + R-COCl (Acylation)

Caption: Workflow showing the mandatory salt neutralization step prior to functionalization.

References

  • BenchChem. Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole. (2025).[1][3][8][9] Link

  • Kodepelly, S. R., & Wu, T. S. Chan-Lam coupling reactions: Synthesis of N-arylazoles. (2012).[7] Organic Chemistry Portal.[7]Link

  • Organic Syntheses. Synthesis of 1-alkylimidazoles. (2020). Org.[3][5][10][11] Synth.Link

  • RSC Publishing. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol.[12] (2010). Organic & Biomolecular Chemistry.[2][12][13]Link

  • National Institutes of Health (NIH). Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole. (2020). PMC.Link

Sources

Application

Application Note: 2-Phenyl-1H-imidazole Hydrochloride as a High-Performance Leveling Agent in Acid Copper Electroplating

Executive Summary This application note details the utilization of 2-Phenyl-1H-imidazole hydrochloride (2-PhI·HCl) as a secondary additive (leveler) in acidic copper electroplating baths. Unlike aliphatic amine levelers,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the utilization of 2-Phenyl-1H-imidazole hydrochloride (2-PhI·HCl) as a secondary additive (leveler) in acidic copper electroplating baths. Unlike aliphatic amine levelers, the incorporation of the phenyl group at the C2 position of the imidazole ring introduces steric hindrance and π-π interaction capabilities, significantly altering the adsorption kinetics on the cathode surface.

Key Benefits:

  • Enhanced Micro-Leveling: Superior filling of micro-vias and trenches (sub-micron scale) due to diffusion-controlled adsorption.

  • Current Distribution Control: Mitigates "burning" at high current density (HCD) regions.

  • Solubility Management: The hydrochloride salt form ensures rapid dissolution in aqueous acidic media, overcoming the low solubility of the neutral parent compound.

Chemical Foundation & Mechanism

The Active Species

While the additive is introduced as 2-Phenyl-1H-imidazole hydrochloride, the active species in the sulfuric acid plating bath (


) is the protonated imidazolium cation.
  • Compound: 2-Phenyl-1H-imidazole Hydrochloride

  • CAS: 670-96-2 (Parent), Salt forms vary.

  • Role: Type II Leveling Agent (Grain Refiner).

Mechanism of Action: Differential Adsorption

The efficacy of 2-PhI·HCl relies on the Diffusion-Adsorption Theory . In an electroplating cell, current density is naturally higher at protrusions (edges, corners).

  • Mass Transport: The bulky 2-PhI cation diffuses slower than copper ions but is attracted to areas of high potential (protrusions).

  • Inhibition: Upon reaching the HCD areas, the phenyl group provides steric hindrance, while the nitrogen atoms complex with Cu(I) intermediates. This forms a temporary insulating barrier.

  • Result: Deposition is suppressed at peaks, forcing current to flow into valleys (recesses), resulting in a leveled surface.

PlatingMechanism Bath Acid Copper Bath (Cu²⁺, H⁺, Cl⁻) Cathode_Peak Cathode Surface (Protrusion/High CD) Bath->Cathode_Peak Cu²⁺ Flux Cathode_Valley Cathode Surface (Recess/Low CD) Bath->Cathode_Valley Rapid Cu²⁺ Deposition Additive 2-PhI·HCl (Leveler) Additive->Bath Dissolution & Protonation Additive->Cathode_Peak Preferential Adsorption (Diffusion Control) Inhibition Local Insulation (Slows Growth) Cathode_Peak->Inhibition Forms Cu-N Complex Leveling Planarized Surface Inhibition->Leveling Current Redirected to Valleys

Figure 1: Mechanism of leveling action showing preferential adsorption of 2-PhI at high current density regions.

Bath Formulation & Preparation Protocol

Standard Acid Copper Sulfate Bath (VMS)

The Virgin Makeup Solution (VMS) serves as the electrolyte base. The additive is dosed into this system.

Table 1: Optimized Bath Composition

ComponentConcentrationFunction
Copper Sulfate Pentahydrate (

)
200 - 250 g/LSource of Metal Ions
Sulfuric Acid (

, 98%)
50 - 70 g/LConductivity & Anode Dissolution
Chloride Ion (

as HCl)
50 - 70 ppmBridge for Accelerator Adsorption
PEG-8000 (Polyethylene Glycol)200 - 400 ppmSuppressor (Carrier)
SPS (Bis-(3-sodiumsulfopropyl) disulfide)1 - 5 ppmAccelerator (Brightener)
2-PhI[1]·HCl (Target Additive)1 - 20 ppm Leveler
Additive Stock Solution Preparation

Direct addition of solid powder to the tank can cause pitting due to slow dissolution. A stock solution is mandatory .

Protocol:

  • Weighing: Weigh 1.00 g of 2-Phenyl-1H-imidazole hydrochloride.

    • Note: If using the neutral parent compound (2-Phenylimidazole), weigh 0.80 g and dissolve in 10 mL of 10% HCl before diluting.

  • Dissolution: Dissolve in 50 mL of deionized water (DIW).

  • Stabilization: Add 5 mL of concentrated Sulfuric Acid to match bath pH and prevent precipitation upon dilution.

  • Dilution: Top up to 1000 mL with DIW.

  • Final Concentration: This yields a 1000 ppm (1 g/L) stock solution.

    • Usage: Adding 1 mL of stock per 1 Liter of bath = 1 ppm concentration.

Experimental Validation Protocols

Hull Cell Analysis (Operating Window)

The Hull Cell is the primary tool to determine the optimal current density range and detect negative side effects (haze, burning).

Equipment: 267 mL Hull Cell, Brass Panel, Phosphorized Copper Anode. Conditions: 2 A total current, 10 minutes, Air Agitation, 25°C.

Procedure:

  • Baseline: Run a panel with VMS + PEG + Cl + SPS (No Leveler).

    • Expected Result: Bright in Low Current Density (LCD), potentially rough/burned in High Current Density (HCD).

  • Dosing: Add 2-PhI·HCl stock in increments of 2 ppm (2 mL additions).

  • Observation:

    • 2 ppm: HCD burning should reduce; plating becomes semi-bright.

    • 5-10 ppm: Optimal leveling. The HCD region should be smooth and glossy.

    • >20 ppm: Look for "skip plating" or pitting in the LCD region (over-suppression).

Electrochemical Impedance Spectroscopy (EIS)

To quantify the inhibition efficiency and verify the adsorption mechanism.

Setup: Three-electrode cell (Pt counter, Ag/AgCl reference, Cu working electrode). Frequency Range: 100 kHz to 10 mHz. Amplitude: 5 mV RMS at Open Circuit Potential (OCP).

Data Analysis: The charge transfer resistance (


) is the key metric.
  • Equation: Inhibition Efficiency (

    
    ) = 
    
    
    
  • Target: A robust leveler should show an

    
     increase of 200-500% compared to the blank solution, confirming the formation of a barrier film.
    

Troubleshooting & Maintenance

Table 2: Defect Analysis Matrix

Defect ObservationProbable CauseCorrective Action
HCD Burning (Rough deposits at edges)Low Leveler Conc.Add 2-PhI[2][3][4][5]·HCl in 1 ppm increments.
LCD Skip Plating (No deposition in recesses)High Leveler Conc.Electrolysis (Dummy Plating) at 0.2 A/dm² to consume excess organic.
Pitting Undissolved AdditiveEnsure Stock Solution is filtered. Check air agitation.
Dull/Hazy Deposit Chloride ImbalanceAnalyze

content.[6] If <30 ppm, add HCl. If >100 ppm, dilute bath.

Workflow Diagram

Workflow cluster_prep Preparation Phase cluster_test Validation Phase Start Start: Bath Preparation Stock Prepare 2-PhI·HCl Stock (1000 ppm in dilute H₂SO₄) Start->Stock BaseBath Makeup VMS + Suppressor/Accelerator Start->BaseBath Hull Hull Cell Test (2A, 10min) Determine Optimal ppm Stock->Hull Dose Aliquot BaseBath->Hull EIS EIS Characterization Verify Inhibition (Rct) Hull->EIS Decision Deposit Quality OK? EIS->Decision Production Scale Up to Production Tank Decision->Production Yes Fix Adjust Additive/Dummy Plate Decision->Fix No Fix->Hull Retest

Figure 2: Operational workflow from stock preparation to production scaling.

References

  • Gajendiran, M., et al. "Inhibition of 2-phenyl imidazoline on chloride-induced initial atmospheric corrosion of copper." Corrosion Science, vol. 170, 2020.[3] Link

  • Milošev, I., et al. "Electrochemical and Surface Analysis of 2-Phenylimidazole Adsorbed on Copper from Chloride Solution."[5] Materials, vol. 11, no. 7, 2018. Link

  • Kovačević, N., et al. "2-Phenylimidazole Corrosion Inhibitor on Copper: An XPS and ToF-SIMS Surface Analytical Study." Materials, vol. 14, no. 16, 2021. Link

  • Wang, W., et al. "Electroplated Copper Additives for Advanced Packaging: A Review." Nanomaterials, vol. 13, no. 15, 2023.[7] Link

  • Selleck Chemicals. "2-Phenylimidazole Product Information & Solubility." Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Phenyl-1H-imidazole Hydrochloride

Introduction: The Yield Challenge The synthesis of 2-Phenyl-1H-imidazole (and its hydrochloride salt) via the classic Debus-Radziszewski reaction is deceptively simple. While the raw materials (Benzaldehyde, Glyoxal, Amm...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Yield Challenge

The synthesis of 2-Phenyl-1H-imidazole (and its hydrochloride salt) via the classic Debus-Radziszewski reaction is deceptively simple. While the raw materials (Benzaldehyde, Glyoxal, Ammonia) are inexpensive, the standard protocol often suffers from yields below 40% due to the "black tar" effect—the polymerization of glyoxal and the formation of complex oligomers.

This guide moves beyond the textbook method, focusing on a buffered ammonium acetate protocol that suppresses polymerization and optimizes the cyclization mechanism. We also address the critical downstream bottleneck: the clean isolation of the hydrochloride salt.

Module 1: Reaction Optimization (Upstream)

The Optimized Protocol: Buffered Debus-Radziszewski

Standard aqueous ammonia methods often fail due to pH fluctuations that favor glyoxal polymerization. Switching to an ammonium acetate/acetic acid system buffers the reaction, stabilizing the diimine intermediate.

FAQ: Why is my reaction turning into a dark black tar?

Diagnosis: Uncontrolled Glyoxal Polymerization. Mechanism: Glyoxal is highly electrophilic. In highly basic media (unbuffered ammonia), it self-condenses or polymerizes before it can react with benzaldehyde. Solution:

  • Change Nitrogen Source: Replace aqueous ammonia (

    
    ) with Ammonium Acetate (
    
    
    
    )
    . This acts as both the reactant and a buffer, maintaining a pH (~6-7) that favors imine formation over aldol-like polymerization.
  • Temperature Staging: Do not reflux immediately. Allow the "seeding" of the diimine at lower temperatures (

    
    ) before ramping to reflux for cyclization.
    
FAQ: My yield is stuck at 30-40%. How do I push conversion?

Diagnosis: Incomplete Cyclization or Stoichiometric Imbalance. Solution:

  • Stoichiometry: Use a ratio of 1.0 : 1.1 : 4.0 (Benzaldehyde : Glyoxal : Ammonium Acetate). The excess ammonia source drives the equilibrium forward.

  • Solvent System: Switch from pure water to Methanol/Acetic Acid or Ethanol/Acetic Acid . The organic co-solvent improves the solubility of the benzaldehyde, ensuring better contact with the aqueous glyoxal.

Module 2: Visualizing the Pathway

Understanding the failure points requires visualizing the competitive pathways.

ReactionPathway cluster_control Process Controls Reactants Benzaldehyde + Glyoxal + NH4OAc Diimine Diimine Intermediate (Critical Junction) Reactants->Diimine Buffering (pH 6-7) Polymer Glyoxal Oligomers (Black Tar) Reactants->Polymer High pH / High Temp Cyclization Cyclization Diimine->Cyclization Heat (Reflux) ProductBase 2-Phenylimidazole (Free Base) Cyclization->ProductBase SaltFormation HCl Salt Formation ProductBase->SaltFormation HCl/iPrOH

Figure 1: Reaction pathway highlighting the critical divergence between productive cyclization and destructive polymerization.

Module 3: Isolation & Purification (Downstream)

Protocol: High-Purity Salt Formation

Directly adding HCl to the crude reaction mixture often traps impurities. Isolate the free base first.

Step-by-Step Workflow
StepActionTechnical Rationale
1. Quench Pour reaction mix into ice water; adjust pH to ~9-10 with

.
Precipitates the free base; keeps acidic by-products soluble.
2. Extract Extract with Ethyl Acetate or Dichloromethane .Separates product from water-soluble glyoxal residues and ammonium salts.
3. Carbon Treat Add Activated Charcoal (10 wt%) to the organic layer; stir 30 min; filter.Critical: Removes the colored oligomers that co-precipitate with the salt.
4. Salt Gen Dissolve free base in Isopropanol (iPrOH) . Add conc. HCl or HCl/Dioxane dropwise.iPrOH is the "Goldilocks" solvent: dissolves free base, precipitates salt.
5. Wash Filter white solid; wash with cold Acetone.Acetone removes trace water and non-salt impurities.
FAQ: The product won't crystallize after adding HCl. It’s an oil.

Diagnosis: Water content is too high or solvent is too polar. Solution:

  • Dehydrate: Ensure the free base organic layer was dried thoroughly (

    
    ) before adding HCl.
    
  • Solvent Swap: If you used Ethanol, the HCl salt might be too soluble.[1] Evaporate and switch to Isopropanol or Ethyl Acetate .

  • Anti-solvent: Add Diethyl Ether or MTBE dropwise to the oily mixture to induce precipitation.

FAQ: My product is pink/reddish.

Diagnosis: Oxidation of trace impurities (likely Lophine or polymerized glyoxal). Solution:

  • Pre-emptive: The charcoal step (Step 3 above) is mandatory, not optional.

  • Rescue: Recrystallize the salt from Ethanol/Ether . Dissolve in min. hot ethanol, cool, then slowly add ether until turbid.

Module 4: Comparative Data

Solvent System Impact on Yield (Debus-Radziszewski)

Solvent SystemAmmonia SourceTypical YieldPurity ProfileNotes
Water (Traditional)

(Aq)
35 - 45%Low (Tarry)High polymerization risk.
Acetic Acid/MeOH

75 - 85% High Recommended. Buffering prevents tar.
DMF

(Gas)
60 - 70%MediumDifficult workup (DMF removal).

Module 5: Workflow Visualization

WorkupFlow Crude Crude Reaction Mix (Acetic Acid/MeOH) pH_Adjust Adjust pH > 9 (NaOH/Ice) Crude->pH_Adjust Extraction Extract into EtOAc Discard Aqueous pH_Adjust->Extraction Charcoal Activated Charcoal Treatment (Decolorization) Extraction->Charcoal Salt_Step Add HCl in iPrOH (Anhydrous preferred) Charcoal->Salt_Step Final Pure 2-Phenylimidazole HCl (White Crystals) Salt_Step->Final

Figure 2: Optimized downstream processing workflow for isolation of the hydrochloride salt.

References

  • Debus, H. (1858).[2] "Ueber die Darstellung des Glyoxalins." Annalen der Chemie und Pharmacie, 107(2), 199–208. Link

  • Radziszewski, B. (1882).[3] "Ueber Glyoxalin und seine Homologen." Berichte der deutschen chemischen Gesellschaft, 15(2), 2706–2708. Link

  • Song, Y., et al. (2012). "Synthesis of 2-substituted imidazoles using ammonium acetate." Journal of Chemical Research.
  • ChemicalBook. (2025).[4] "2-Phenylimidazole Properties and Synthesis." Link

  • Organic Syntheses. (1943). "Imidazole (General Debus Method)." Org.[5] Synth. Coll. Vol. 2, p.65. (Foundational procedure for stoichiometry). Link

(Note: While Debus and Radziszewski are the historical originators, the specific optimization using Ammonium Acetate is a modern process adaptation widely cited in process chemistry patents and literature to improve upon the historical low yields.)

Sources

Optimization

Technical Support Center: Optimizing Epoxy Curing with 2-Phenyl-1H-imidazole HCl

Status: Operational Ticket Focus: Latency Optimization & Cure Kinetics Assigned Specialist: Senior Application Scientist User Context: High-Precision Formulation (Medical Devices/Pharmaceutics/Advanced Materials) Executi...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket Focus: Latency Optimization & Cure Kinetics Assigned Specialist: Senior Application Scientist User Context: High-Precision Formulation (Medical Devices/Pharmaceutics/Advanced Materials)

Executive Summary: The Latency Paradox

You are likely using 2-Phenyl-1H-imidazole HCl (2-PZ-HCl) because you require a contradiction: extreme shelf stability (latency) at room temperature and rapid, high-performance curing upon heating.

The HCl salt form acts as a "molecular lock." Unlike free 2-Phenylimidazole (2-PZ), which will gel epoxy resins slowly even at ambient temperatures, the HCl adduct blocks the nucleophilic nitrogen sites. The system remains inert until the Thermal Dissociation Temperature (


)  is reached.

The Critical Trade-off: The hydrochloride salt improves latency but introduces a volatile byproduct (HCl) and a higher activation energy barrier. Your process must account for the de-blocking mechanism to avoid voiding and ensure complete network formation.

The Mechanism of Action

To troubleshoot, you must visualize the invisible chemistry.

  • The Lock (Ambient): The secondary amine of the imidazole ring is protonated by HCl. The molecule cannot attack the oxirane (epoxy) ring.

  • The Key (Heat): Upon reaching

    
     (typically >110°C for the salt, though the free base melts ~142°C), the complex dissociates.
    
  • The Attack: The free 2-PZ initiates anionic polymerization.

  • The Risk: The dissociated HCl must be managed. If trapped, it inhibits cure or creates micro-voids.

Visualization: Thermal Activation Pathway

Activation_Mechanism Salt 2-PZ-HCl (Latent) [Shelf Stable] Heat Thermal Input (> T_onset) Salt->Heat Dissoc Dissociation Event Heat->Dissoc FreeBase Free 2-Phenylimidazole (Active Catalyst) Dissoc->FreeBase Activates HCl HCl Species (Potential Volatile) Dissoc->HCl Byproduct Risk Epoxy Epoxy Resin (DGEBA/DGEBF) FreeBase->Epoxy Nucleophilic Attack Network Crosslinked Polymer (Anionic Polymerization) HCl->Network Potential Voiding/Inhibition Epoxy->Network Etherification

Figure 1: The thermal dissociation pathway of 2-PZ-HCl. Note the bifurcation where HCl release must be managed to prevent defects.

Troubleshooting Guide

Category A: Reactivity & Latency Issues

Q: My formulation gels prematurely ( < 24 hours) at room temperature. I thought 2-PZ-HCl was latent?

  • Root Cause 1: Particle Size & Shear. If you dispersed the solid salt using high-shear mixing (e.g., three-roll milling) without cooling, you may have mechanically fractured crystals or generated localized heat, causing partial dissociation.

  • Root Cause 2: Basic Fillers. Do you use basic fillers (e.g., calcium carbonate, certain silicas)? These can strip the HCl proton, chemically "unlocking" the imidazole prematurely.

  • Corrective Action:

    • Switch to low-shear mixing or ensure active cooling during milling (< 40°C).

    • Check filler pH. Use neutral/acidic fillers or pre-treat basic fillers.

Q: The cure speed is inconsistent between batches.

  • Root Cause: Hygroscopicity. Imidazole salts can absorb moisture. Water acts as a co-catalyst (chain transfer agent) in anionic polymerization, altering the reaction rate and lowering the

    
    .
    
  • Corrective Action: Dry the 2-PZ-HCl powder (vacuum oven, 40°C) before weighing. Store in a desiccator.

Category B: Physical Defects (Voids & Bubbles)

Q: I see micro-voids in the cured sample, even after vacuum degassing.

  • Root Cause: This is the "HCl Penalty." Upon dissociation, HCl may volatilize before it can react with the epoxy to form a chlorohydrin intermediate. This is common in thin films or high-temp snap cures.

  • Corrective Action:

    • Step-Cure Profile: Do not ramp immediately to 150°C+. Hold at 100°C–110°C (just below peak dissociation) for 30 mins to allow the salt to "sweat" and the matrix to build partial viscosity before the rapid exotherm.

    • Pressure: Cure under elevated pressure (autoclave or press) to keep volatiles in solution.

Category C: Thermal Properties ( )[1][2][3]

Q: My


 is 20°C lower than expected for a 2-PZ cured system. 
  • Root Cause: Incomplete dissociation or plasticization. The HCl salt residue (if not fully reacted) acts as a plasticizer. Alternatively, the HCl reacted with the epoxy to form a chlorohydrin group, which is less thermally stable than the ether linkage formed by the free base.

  • Corrective Action: Increase the Post-Cure Temperature . You must exceed the

    
     of the fully cured network by at least 20°C for 1-2 hours to ensure maximum conversion and volatilization of residuals.
    

Data & Specifications

Table 1: Comparative Metrics (Typical DGEBA Resin System)

FeatureFree Base (2-PZ)Salt (2-PZ-HCl)Impact on Experiment
Melting Point 142°C - 148°C> 180°C (Decomp)Salt requires higher dispersion energy.
Activation Temp ~110°C - 130°C130°C - 160°C Salt requires higher cure temp.
Pot Life (25°C) 4 - 8 Hours> 3 Months Salt enables one-pot formulations.
Typical Loading 2 - 5 phr3 - 6 phr Adjust for molecular weight of HCl.
Main Risk Short Pot LifeGas EvolutionWatch for voids in salt systems.

Experimental Protocol: Validating Latency via DSC

To trust your system, you must determine the Onset Temperature (


)  and Peak Exotherm (

)
for your specific batch.

Objective: Define the safe processing window and minimum cure temperature.

Equipment: Differential Scanning Calorimeter (DSC).[1][2][3]

Protocol:

  • Sample Prep: Mix DGEBA resin + 4 phr 2-PZ-HCl. Degas under vacuum (25°C, 10 min).

  • Pan Loading: Weigh 5–10 mg into an aluminum hermetic pan. Seal.

  • Ramp: Equilibrate at 30°C. Ramp at 10°C/min to 250°C.

  • Analysis:

    • Identify the baseline shift (Glass Transition of uncured resin).

    • Identify the start of the exothermic peak (

      
      ). Rule:  Your processing/mixing temp must be < (
      
      
      
      - 30°C).
    • Identify the peak (

      
      ). Rule:  Your cure temp should be 
      
      
      
      .
Visualization: Troubleshooting Logic Flow

Troubleshooting_Flow Start Issue Detected Problem Identify Symptom Start->Problem Gel Premature Gelation Problem->Gel Void Voids / Bubbles Problem->Void Tg Low Tg Problem->Tg CheckShear Check Mixing Shear & Temp History Gel->CheckShear CheckFiller Check Filler pH (Basic = Bad) Gel->CheckFiller StepCure Implement Step-Cure (Hold @ 110°C) Void->StepCure Degas Vacuum Degas (Pre-Cure) Void->Degas PostCure Increase Post-Cure Temp & Time Tg->PostCure

Figure 2: Decision matrix for diagnosing common failure modes in imidazole-cured epoxies.

References

  • Hamerton, I., et al. (1994). Curing of Epoxy Resin with Imidazole.
  • Shikoku Chemicals Corp. CUREZOL® Technical Data Sheet. Authoritative manufacturer data on 2-Phenylimidazole (2PZ) and its derivatives, detailing dissociation temperatures and latency profiles.

  • Barton, J. M. (1975). The curing reaction of an epoxide resin with 2-ethyl-4-methylimidazole. Determines kinetics of adduct formation, applicable to 2-PZ analogs.

  • Heise, M. S., & Martin, G. C. (1989). Curing mechanism and kinetics of epoxy resins with imidazole. Macromolecules. Detailed analysis of the etherification vs.
  • Evonik Industries. Imidazole Curing Agents for Epoxy Resins. Technical guide on latency and formulation strategies for one-component systems.

Sources

Troubleshooting

Troubleshooting solubility issues of 2-Phenyl-1H-imidazole HCl in water

To: Research & Development Team From: Senior Application Scientist, Technical Support Center Subject: Troubleshooting Solubility Issues of 2-Phenyl-1H-imidazole HCl in Water Technical Support Center: Solubility Troublesh...

Author: BenchChem Technical Support Team. Date: March 2026

To: Research & Development Team From: Senior Application Scientist, Technical Support Center Subject: Troubleshooting Solubility Issues of 2-Phenyl-1H-imidazole HCl in Water

Technical Support Center: Solubility Troubleshooting Guide

Product Focus: 2-Phenyl-1H-imidazole (CAS: 670-96-2) & its Hydrochloride Salt Application: Aqueous formulation for biological/chemical assays.[1][2]

This guide addresses the frequent solubility challenges encountered with 2-Phenyl-1H-imidazole. While the hydrochloride (HCl) salt is often sought for its improved water solubility, users frequently encounter precipitation or incomplete dissolution.[2] This is almost exclusively driven by pH-dependent speciation and ionic strength limitations .[1][2]

PART 1: DIAGNOSTIC WORKFLOW

Before altering your protocol, use this decision tree to identify the root cause of the solubility failure.

SolubilityTroubleshooting Start Issue: Compound Not Dissolving CheckForm 1. Check Source Material: Is it Free Base or HCl Salt? Start->CheckForm FreeBase Free Base (CAS 670-96-2) CheckForm->FreeBase Label says '2-Phenylimidazole' HClSalt HCl Salt (or assumed) CheckForm->HClSalt Label says '...HCl' Action_Convert Action: Perform In-Situ Salt Formation. (See Protocol A) FreeBase->Action_Convert CheckPH 2. Measure Solution pH HClSalt->CheckPH PH_High pH > 5.5 CheckPH->PH_High Neutral/Basic PH_Low pH < 4.0 CheckPH->PH_Low Acidic Action_Acid Action: Acidify. Add 1M HCl dropwise until pH ~3-4. PH_High->Action_Acid Deprotonation caused precipitation Action_Heat Action: Heat (40°C) & Sonicate. Check for Common Ion Effect. PH_Low->Action_Heat Kinetic issue or Saturation

Figure 1: Diagnostic decision tree for solubilizing 2-Phenyl-1H-imidazole.[1][2] The critical checkpoint is pH verification, as the compound precipitates above pH 5.5.[1]

PART 2: FUNDAMENTAL PARAMETERS

To troubleshoot effectively, you must understand the "Solubility Switch" mechanism of this molecule.[2]

ParameterValueImplication for Solubility
pKa (Conjugate Acid) ~5.39 - 6.0 [1, 2]The Critical Threshold. Below pH 5.4, the molecule is protonated (cationic) and soluble.[1][2] Above pH 5.4, it loses a proton, becoming the neutral free base, which is sparingly soluble in water.[1]
Free Base Solubility Low (< 1 mg/mL in cold water)If you use the free base without acid, it will not dissolve in water.[2]
HCl Salt Solubility High (> 10 mg/mL at pH < 4)The salt dissociates into the phenylimidazolium cation and chloride anion.[2]
Common Ion Effect ModerateDissolving the HCl salt in high-chloride buffers (e.g., saline, cell media) may reduce solubility limits.[1][2]

PART 3: TROUBLESHOOTING Q&A

Q1: I purchased "2-Phenylimidazole" (CAS 670-96-2) and it floats in water. Why won't it dissolve?

Answer: You likely purchased the free base , not the hydrochloride salt.[2] The free base is lipophilic due to the phenyl ring and the neutral imidazole core.[2] Water alone (pH ~7) cannot protonate the nitrogen (pKa ~5.[2]4) effectively.

  • Fix: You must convert it to the salt form in situ.[2] Suspend the powder in water and add equimolar Hydrochloric Acid (HCl).[2] (See Protocol A below).

Q2: I have the HCl salt, but it precipitates when I add it to PBS (Phosphate Buffered Saline). Why?

Answer: This is a pH incompatibility .[2] Standard PBS has a pH of 7.[2]4. When you add the acidic HCl salt to PBS, the buffer neutralizes the acid.[2] As the pH rises above 5.4, the 2-Phenylimidazole deprotonates and reverts to its insoluble free base form.[1][2]

  • Fix: You cannot use standard PBS. You must use an acidic vehicle (e.g., saline adjusted to pH 4.[2]0) or dissolve in water/HCl first, then dilute into the buffer immediately before use (ensuring final concentration is low enough to remain dissolved despite the pH shift, or accepting a suspension).

Q3: The solution was clear, but crystals formed after storing it at 4°C. Is it ruined?

Answer: Not necessarily. This is likely temperature-dependent solubility or pH drift .[1][2]

  • Temperature: Solubility decreases in the cold.[2] Re-warm the solution to 37°C and vortex. If it redissolves, it is stable.[2]

  • pH Drift: If the container was not sealed tightly, CO2 absorption or interaction with glass could shift the pH.[2] Check that pH is still < 5.0.[2]

Q4: Can I use DMSO to dissolve it?

Answer: Yes. If aqueous acidity is problematic for your assay (e.g., cell culture), dissolve the free base in 100% DMSO to make a high-concentration stock (e.g., 100 mM).[1]

  • Usage: Dilute this DMSO stock into your aqueous media. Note: You may still see precipitation if the final aqueous concentration is high (>100 µM) and the pH is neutral.[2]

PART 4: EXPERIMENTAL PROTOCOLS

Protocol A: In-Situ Preparation of 2-Phenylimidazole HCl Solution

Use this if you have the Free Base (CAS 670-96-2) and require an aqueous solution.[1][2]

  • Calculate: Determine the moles of 2-Phenylimidazole free base (MW: 144.17 g/mol ).

  • Suspend: Add the powder to 80% of your final volume of ultrapure water. It will form a cloudy suspension.[2]

  • Acidify: Add 1.0 to 1.1 equivalents of 1M HCl.

    • Example: For 144 mg (1 mmol) of free base, add 1.0 - 1.1 mL of 1M HCl.[1][2]

  • Dissolve: Vortex or sonicate for 5–10 minutes. The solution should turn clear as the salt forms.[2]

  • Check pH: Measure pH. It should be between 3.0 and 4.5.[2]

    • If cloudy: Add small aliquots of HCl until clear.

    • If clear: Adjust volume to final target with water.[2]

  • Filter: Sterile filter (0.22 µm) if used for biological assays.

Protocol B: Handling the Pre-Made HCl Salt

Use this if you purchased the Hydrochloride salt directly.[2]

  • Solvent: Use dilute HCl (0.01 M) or water.[2] Do not use neutral buffers (HEPES, PBS) initially.[2]

  • Dissolution: Add solid to solvent. Vortex immediately.

  • Verification: If the solution remains hazy, the salt may have partially hydrolyzed (lost HCl) during storage.[2] Add 1M HCl dropwise until the haze clears.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69591, 2-Phenylimidazole.[1][2] Retrieved from [Link][1][2]

  • Environmental Protection Agency (EPA). CompTox Chemicals Dashboard: 2-Phenylimidazole Properties.[1][2] Retrieved from [Link][1][2]

Sources

Optimization

Technical Support Center: Mitigating Hygroscopic Degradation in Imidazole Hydrochloride Salts

Welcome to the Technical Support Center. As application scientists and drug development professionals, we know that handling highly polar, nitrogen-containing heterocycles presents unique physicochemical challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists and drug development professionals, we know that handling highly polar, nitrogen-containing heterocycles presents unique physicochemical challenges. Imidazole hydrochloride salts are notoriously hygroscopic; their affinity for atmospheric water can trigger a cascade of physical and chemical instabilities, ranging from deliquescence to salt disproportionation and hydrolytic degradation.

This guide is designed to move beyond basic handling tips. We will explore the thermodynamic causality of moisture-induced degradation, provide self-validating protocols to engineer out these liabilities, and establish robust control strategies for your formulation workflows.

Part 1: Expert Diagnostics & Troubleshooting FAQs

Q: Why does my crystalline imidazole hydrochloride API turn into a sticky, agglomerated paste during routine benchtop formulation? A: This phenomenon is known as deliquescence. It occurs when the ambient relative humidity (RH) exceeds the Critical Relative Humidity (CRH) of the imidazole salt. Because the imidazole ring is highly polar and forms strong hydrogen bonds with water molecules, moisture sorption initiates at the crystal surface[1]. Once the absorbed moisture forms a saturated solution layer on the particle surface, the solid lattice collapses into a liquid phase, leading to agglomeration and poor dispersion[2].

Q: My assay shows a drop in API concentration, but no traditional degradation impurities are visible on the HPLC. What is happening? A: You are likely observing salt disproportionation . This is a phase transformation where the highly soluble imidazole hydrochloride salt converts back into its poorly soluble, non-ionic free base and hydrochloric acid[3]. Moisture acts as the kinetic vehicle for this reaction. When water is absorbed, it creates a microenvironmental liquid phase. If the local pH of this microenvironment exceeds the salt's


 (the pH at which the free base and salt have equal solubility), thermodynamic forces drive the salt to disproportionate[3]. The "missing" API is actually precipitating out as the insoluble free base, which may not be fully recovered during your sample preparation.

Q: How do I definitively determine if a specific excipient is exacerbating the hygroscopicity of my imidazole salt? A: You must evaluate the microenvironmental pH and moisture retention of the excipient. Hygroscopic excipients can act as local "water traps," accelerating moisture accumulation near the API[3]. We recommend conducting Dynamic Vapor Sorption (DVS) analysis on both the neat API and the API-excipient binary mixture. If the binary mixture exhibits a non-linear increase in mass at >65% RH compared to the theoretical additive mass, the excipient is thermodynamically incompatible with your salt[4].

Part 2: Mechanistic Pathways of Degradation

To effectively mitigate degradation, one must understand the causality. The degradation of imidazole hydrochloride is rarely a single-step event; it is a moisture-mediated cascade.

When the salt is exposed to high humidity, water molecules penetrate the crystal lattice. This not only plasticizes the material but also mobilizes the chloride counterions. Once a micro-solution forms on the particle surface, the system is highly vulnerable to the pH of surrounding excipients. If the formulation matrix drives the micro-pH above the


, the equilibrium shifts drastically toward the free base[3]. Furthermore, the presence of free water can induce direct chemical reactions, such as the hydrolysis of functional groups attached to the imidazole ring[1].

G A Imidazole HCl (Crystalline Solid) B Moisture Sorption (High RH Exposure) A->B Humidity > CRH C Surface Dissolution (Microenvironmental Liquid Phase) B->C Deliquescence D pH Shift > pH_max C->D Excipient Interaction F Hydrolytic Degradation (Ring Cleavage / Oxidation) C->F Chemical Instability E Salt Disproportionation (Free Base + HCl) D->E Thermodynamic Drive

Moisture-induced degradation and disproportionation pathway of imidazole hydrochloride salts.

Part 3: Quantitative Data & Benchmarks

Changing the salt form or utilizing crystal engineering (such as co-crystallization) are proven strategies to reduce the affinity for water molecules. For instance, replacing the chloride counterion with bulkier, less hydrophilic molecules (e.g., saccharinate) or forming co-crystals with neutral molecules (e.g., gallic acid) disrupts the hydrogen-bonding network that water would otherwise exploit[1][2].

Table 1: Comparative Hygroscopicity and Stability of Imidazole/Alkaloid Salt Forms

API Form StrategyWater Uptake (at 90-98% RH)Aqueous SolubilityStability / Disproportionation Risk
Standard Hydrochloride Salt High (>15% weight gain)Very HighHigh risk of disproportionation if pH >

Saccharinate Salt Swap Low (~7% reduction vs HCl)ReducedModerate; improved physical stability[1]
Gallic Acid Co-crystal Very Low (68% reduction vs HCl)Maintained/Slightly ReducedExcellent; co-former deflects moisture[2]
Citric Acid Co-crystal Low (prevents hydrate formation)ModerateHigh stability; Cl atoms locked in H-bond network[1]

Part 4: Self-Validating Experimental Protocols

To engineer out hygroscopicity, we rely on a systematic workflow. Below are the field-proven methodologies for characterizing and mitigating moisture liabilities.

G Step1 1. API Characterization (DVS & TGA Analysis) Step2 2. Form Selection Step1->Step2 Step3a 3a. Co-crystallization (e.g., Gallic Acid) Step2->Step3a Crystal Engineering Step3b 3b. Alternative Salts (e.g., Saccharinate) Step2->Step3b Counterion Swap Step4 4. Formulation Control (Low micro-pH Excipients) Step3a->Step4 Step3b->Step4 Step5 5. Environmental Control (Desiccants, Barrier Films) Step4->Step5 Final Packaging

Step-by-step workflow for mitigating hygroscopicity in imidazole-based pharmaceutical salts.

Protocol A: Dynamic Vapor Sorption (DVS) Profiling

Purpose: To establish the exact humidity threshold (CRH) where the API becomes unstable.

  • Sample Preparation: Load ~100 mg of the imidazole hydrochloride salt into the DVS aluminum sample pan[4].

  • Equilibration Step 1 (Baseline): Equilibrate the sample at 30% RH at 25°C. Set the mass change tolerance (

    
    ) to 0.001% wt/min (minimum 10 min, maximum 3 h) to establish a dry baseline[4].
    
  • Isotherm Generation: Increase the RH in 10% increments up to 90% RH.

  • Stress Hold: Perform a final hold at 80-90% RH for 24 hours to observe slow-kinetic hydrate formation or deliquescence[4].

  • Self-Validation Check: The system is self-validating; if the desorption curve (decreasing RH back to 30%) does not match the sorption curve (hysteresis), the moisture has induced an irreversible phase change or degradation.

Protocol B: Co-Crystallization via Water-Assisted Grinding

Purpose: To synthesize a moisture-resistant co-crystal (e.g., using a phenolic acid co-former) without losing the bioavailability benefits of the salt.

  • Stoichiometric Mixing: Weigh equimolar amounts of the imidazole hydrochloride API and the chosen co-former (e.g., gallic acid or p-coumaric acid)[2].

  • Liquid Addition: Add a catalytic amount of water (typically 10-20 µL per gram of powder) to facilitate molecular mobility without fully dissolving the components[2].

  • Milling: Transfer the mixture to a ball mill. Grind at 20-30 Hz for 30 to 60 minutes. The mechanical energy combined with the water catalyst forces the disruption of the hygroscopic HCl lattice and the formation of the new co-crystal network.

  • Solvent Evaporation/Drying: Dry the resulting powder in a vacuum oven at 40°C for 12 hours to remove the catalytic water.

  • Self-Validation Check: Analyze the product via X-Ray Powder Diffraction (XRPD). The disappearance of the characteristic API HCl peaks and the emergence of a novel, distinct diffraction pattern confirms successful co-crystal formation. Subsequent DVS testing should yield a >50% reduction in water uptake[2].

Part 5: References

  • Crystal Pharmatech. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations.

  • ResearchGate. Improving hygroscopic stability of palmatine chloride by forming a pharmaceutical salt cocrystal of palmatine chloride-gallic acid with neutral molecule.

  • Pharma Excipients. Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.

  • Semantic Scholar. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.

Sources

Troubleshooting

Technical Support Center: Controlling Exotherms in 2-Phenyl-1H-imidazole HCl Catalyzed Reactions

Welcome to the technical support center for managing exothermic reactions involving the synthesis of 2-Phenyl-1H-imidazole, particularly when catalyzed by HCl or involving the hydrochloride salt. This guide is designed f...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for managing exothermic reactions involving the synthesis of 2-Phenyl-1H-imidazole, particularly when catalyzed by HCl or involving the hydrochloride salt. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on ensuring thermal safety from lab-scale experiments to pilot-plant scale-up.

Fundamentals: Why Thermal Control is Non-Negotiable

Exothermic reactions release heat, and if this heat is generated faster than it can be removed, the reaction temperature will rise.[1] This increases the reaction rate, which in turn accelerates heat generation, creating a dangerous positive feedback loop known as a thermal runaway.[1][2][3] Uncontrolled thermal runaways can lead to violent boiling, over-pressurization, equipment failure, and potentially catastrophic explosions.[2][3][4] In pharmaceutical and fine chemical synthesis, where complex molecules and energetic reagents are common, a robust understanding and control of reaction thermodynamics are paramount for safety and process consistency.[4][5][6]

The synthesis of imidazole derivatives can involve exothermic steps. While specific calorimetric data for the HCl-catalyzed synthesis of 2-Phenyl-1H-imidazole is highly dependent on concentration, solvent, and reaction conditions, the principles of thermal hazard assessment and mitigation are universal. This guide provides a framework for identifying, evaluating, and controlling these hazards.

Frequently Asked Questions (FAQs)

Here we address common questions encountered during the synthesis of 2-Phenyl-1H-imidazole and similar catalytic reactions.

Q1: What are the first signs of a potential thermal runaway in my reaction?

A1: Early detection is critical. Key indicators include:

  • Temperature Deviation: The reaction temperature rises above the setpoint of your cooling system, even with maximum cooling applied.

  • Accelerating Temperature Rise: The rate of temperature increase is not linear but begins to accelerate.

  • Pressure Increase: A sudden or rapid increase in reactor pressure, indicating gas evolution or solvent boiling.[2]

  • Visual Cues: Unexplained reflux, fuming, or a rapid change in the color or viscosity of the reaction mixture.

  • Calorimetry Data: In a reaction calorimeter, this would manifest as the heat flow from the reaction surpassing the heat removal capability of the system.[7][8]

Q2: How can I proactively design my experiment to be safer?

A2: Safety should be designed into the process, not treated as an afterthought.

  • Adopt Semi-Batch Operation: Instead of adding all reagents at once (batch mode), use a semi-batch approach where one key reagent is added slowly and controllably.[9][10] This ensures the reaction rate is limited by the addition rate, preventing the accumulation of unreacted, high-energy material.[10][11]

  • Understand Your Energetics: Before scaling up, perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) to determine the onset temperature of any decomposition reactions and Reaction Calorimetry (RC) to measure the heat of reaction.[5][7][10][12]

  • Choose the Right Solvent: Select a solvent with a high boiling point to provide a larger operating window and a good heat capacity to help absorb thermal energy.[13][14]

  • Ensure Adequate Mixing: Poor agitation can lead to localized "hot spots" where the reaction rate is significantly higher, potentially initiating a runaway.[11]

Q3: My reaction is showing a minor exotherm that I can't control with the chiller alone. What's my next step?

A3: If you observe a deviation that is not yet a runaway but is cause for concern:

  • Immediately Stop Reagent Addition: This is the most critical first step to prevent adding more fuel to the reaction.[15]

  • Maximize Cooling: Ensure your cooling system is operating at its maximum capacity.[15]

  • Increase Agitation (If Safe): Improving mixing can help dissipate localized hot spots and improve heat transfer to the reactor walls.[15]

  • Consider Dilution: If you have a pre-planned and tested procedure, adding a cold, inert solvent can help absorb heat and slow the reaction kinetics. Do not do this without prior hazard assessment, as adding the wrong solvent could exacerbate the situation.

Q4: What are the biggest challenges when scaling up this type of reaction?

A4: The primary challenge is the change in the surface-area-to-volume ratio.[9][11] As reactor size increases, the volume (which generates heat) increases by a cube function, while the surface area (which removes heat) only increases by a square function. This means larger reactors are inherently less efficient at removing heat.[6][11] Therefore, a process that is safe at the 1L scale may become dangerous at the 100L scale without modification. Controlled dosing rates that are safe at a small scale must be re-evaluated and often slowed down significantly upon scale-up.[9]

Troubleshooting Guide: Responding to an Unexpected Exotherm

If you encounter an unexpected and uncontrolled temperature increase, follow this decision workflow. This protocol should be part of your standard operating procedure and practiced by all lab personnel.

Emergency Scenario: Uncontrolled Temperature Rise

Symptom Immediate Action Rationale
Rapid Temperature Spike (>5°C above setpoint and accelerating) 1. STOP ALL ADDITIONS. 2. MAXIMIZE COOLING. 3. Alert a colleague and the lab supervisor. Prevents adding more energy to the system. Buys time by attempting to regain thermal control.[15]
Pressure Build-up 1. Follow all steps for a temperature spike. 2. Prepare for emergency venting to a safe location (scrubber/fume hood) if pressure approaches the vessel's limit. Protects the integrity of the reactor vessel to prevent a rupture.[2][15]

| Temperature Continues to Rise Despite Actions | 1. Initiate Emergency Quench: If a pre-determined and validated quenching procedure exists, execute it immediately. This involves adding a chemical designed to stop the reaction. 2. EVACUATE the immediate area. | Quenching is a last resort to chemically stop the reaction.[15] Personnel safety is the top priority. |

Visual Workflow: Emergency Exotherm Response

Below is a logical workflow for responding to a thermal event.

ExothermResponse start Unexpected Temperature Rise Detected stop_addition Immediately Stop All Reagent Additions start->stop_addition max_cooling Maximize Cooling to Reactor Jacket stop_addition->max_cooling alert Alert Supervisor & Prepare for Next Steps max_cooling->alert check_control Is Temperature Stabilizing? alert->check_control stabilized Monitor System Until Safe & Stable check_control->stabilized Yes escalate Temperature Continues to Rise check_control->escalate No quench_decision Is a Validated Quench Protocol Available? escalate->quench_decision execute_quench Execute Emergency Quench Protocol quench_decision->execute_quench Yes evacuate EVACUATE THE AREA quench_decision->evacuate No execute_quench->evacuate

Caption: Troubleshooting workflow for an unexpected exothermic event.

Key Experimental Protocol: Heat Flow Calorimetry

To prevent uncontrolled exotherms, you must first quantify the heat of your reaction. Heat flow calorimetry is a technique that measures the thermal power (heat released or absorbed per unit of time) of a chemical reaction under process-like conditions.[8][16]

Objective:

To determine the total heat of reaction (ΔHr), the rate of heat release, and the maximum temperature of the synthesis reaction (MTSR) to ensure safe operating parameters.

Simplified Step-by-Step Methodology:
  • System Calibration:

    • Assemble the reaction calorimeter with the chosen solvent and all non-reactive components.

    • Perform a calibration by applying a known amount of electrical heat and measuring the response of the system. This determines the overall heat transfer coefficient (UA).[16][17]

  • Reaction Setup:

    • Charge the reactor with the initial reactants (e.g., the components for the imidazole synthesis minus the limiting reagent) and solvent.

    • Bring the reactor contents to the desired starting temperature (e.g., 20°C).

    • Prepare the limiting reagent in a dosing vessel connected to the reactor via a pump.

  • Isothermal Reaction Execution:

    • Start the controlled addition of the limiting reagent at a pre-determined, slow rate.

    • The calorimeter's control system will adjust the jacket temperature to maintain a constant temperature inside the reactor (isothermal conditions).[16]

    • The software continuously calculates the heat being generated by the reaction by measuring the temperature difference between the reactor and the jacket and using the pre-determined UA value.[8]

  • Data Analysis:

    • Integrate the heat flow curve over the duration of the addition to calculate the total heat of reaction (in kJ/mol).

    • Analyze the peak heat flow to understand the maximum cooling demand required.

    • Use the data to calculate the adiabatic temperature rise, which tells you how hot the reaction would get if all cooling were lost. This is critical for assessing the risk of thermal runaway.[14][18]

Relationship Between Heat Generation and Removal

Understanding the balance between heat generation and heat removal is fundamental to process safety. A stable process operates where heat removal capacity exceeds heat generation.

HeatBalance Heat Generation vs. Heat Removal cluster_gen Heat Generation Sources cluster_rem Heat Removal Factors cluster_state Process State ReactionKinetics Reaction Kinetics (Concentration, Temp) Unstable Thermal Runaway (Heat Gen > Heat Removal) ReactionKinetics->Unstable Increase Heat Gen ReagentAddition Reagent Addition Rate ReagentAddition->Unstable Increase Heat Gen Mixing Agitator Power Input Mixing->Unstable Increase Heat Gen HeatTransferCoeff Heat Transfer Coeff. (UA) Safe Safe Operation (Heat Removal > Heat Gen) HeatTransferCoeff->Safe Increase Heat Removal TempDifference ΔT (T_reaction - T_jacket) TempDifference->Safe Increase Heat Removal SurfaceArea Reactor Surface Area SurfaceArea->Safe Increase Heat Removal

Caption: The interplay between factors driving heat generation and removal.

References

  • Wang, Y., & Rogers, W. J. (2009). Thermal risk assessment and rankings for reaction hazards in process safety. Journal of Thermal Analysis and Calorimetry, 97(2), 703-710.
  • Calorimetry continued: Types of Calorimeters and Analyzing Heat Flow (M6Q5). (n.d.). Chemistry LibreTexts.
  • From Hazard to Harmony: Process Safety in the Pharmaceutical Industry. (2023). Sigma-HSE.
  • Process Safety in the Pharmaceutical Industry—Part I: Thermal and Reaction Hazard Evaluation Processes and Techniques. (n.d.).
  • Control Strategies For Managing Exothermic Reactions In Flow. (2025).
  • Safe Automated Dosing with Exothermic Reactions - Case Study. (2016). Pharma IQ.
  • Green Synthesis of 2-(Substituted Phenyl)
  • Technical Support Center: Managing Exothermic Reactions Involving 2-(Chloromethyl)pyrimidine Hydrochloride. (n.d.). Benchchem.
  • Managing Hazards for Scale Up of Chemical Manufacturing Processes. (2014).
  • Avoid Explosion Risks & Hazards of Chemical Reactions. (n.d.). Mettler Toledo.
  • Handling Hazardous Reactions During Intermediate Synthesis. (2026).
  • Practical approach to prediction and prevention of runaway reactions. (2022). Journal of Loss Prevention in the Process Industries.
  • How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023).
  • Kinetic Investigation of the Synthesis Reaction of 2-phenyl-1H-benzo[d]imidazole Catalyzed by Xylose. (2026).
  • Heat flow calorimetry - applic
  • Heats of Reactions and Calorimetry. (2023). Chemistry LibreTexts.
  • Calorimetry: heat flow versus power compens
  • Process Safety in Pharmaceutical Industry. (2022). USP.
  • Exothermic Reaction Hazards. (2024).
  • Handling Reaction Exotherms – A Continuous Approach. (2022). Chemical Industry Journal.
  • Thermal runaway. (n.d.). Wikipedia.

Sources

Optimization

Technical Support Center: Thermal Stability of 2-Phenyl-1H-imidazole Hydrochloride

Topic: Enhancing Thermal Stability & Troubleshooting Degradation Audience: Pharmaceutical Researchers & Process Engineers Status: Active | Updated: March 2026 Core Technical Brief: The Stability Paradox As a Senior Appli...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Enhancing Thermal Stability & Troubleshooting Degradation

Audience: Pharmaceutical Researchers & Process Engineers Status: Active | Updated: March 2026

Core Technical Brief: The Stability Paradox

As a Senior Application Scientist, I often see researchers treat 2-Phenyl-1H-imidazole hydrochloride (2-PI·HCl) simply as a "salt version" of the base. This is a critical error. While the phenyl group at the C2 position provides steric protection and conjugation that enhances the imidazole ring's resistance to ring-opening, the hydrochloride counter-ion introduces specific instabilities:

  • Proton Transfer Reversal: At elevated temperatures, the salt equilibrium (

    
    ) shifts to the right. The loss of HCl gas creates a surface layer of the free base (2-phenylimidazole), which has a significantly lower melting point (~142–148°C) than the salt, triggering premature melt/degradation.
    
  • Hygroscopicity-Induced Hydrolysis: The HCl salt is prone to moisture uptake. Water acts as a plasticizer, lowering the glass transition temperature (

    
    ) and facilitating oxidative degradation of the imidazole ring (yellowing).
    

The following guide addresses these specific failure modes.

Troubleshooting Guide & FAQs

Module A: Solid-State Characterization & Thermal Analysis

Q1: My DSC trace shows a broad endotherm at 110°C, well below the expected melting point. Is my compound impure?

Diagnosis: This is likely not a chemical impurity but a phase behavior issue .

  • Cause: You are likely observing the dehydration of a hydrate form or the dissociation of loosely bound HCl. 2-PI·HCl can form channel hydrates.

  • Verification Protocol:

    • Run TGA (Thermogravimetric Analysis) . If you see a mass loss of ~5-15% coincident with the DSC endotherm, it is solvent/water/HCl loss.

    • Perform HSM (Hot Stage Microscopy) . Look for "fogging" on the cover slip (condensed HCl/water) before the crystals melt.

  • Corrective Action: Dry the sample at 60°C under vacuum (-0.1 MPa) for 24 hours. If the peak persists, you have isolated a stable solvate; consider recrystallization from an anhydrous solvent (e.g., Isopropanol).

Q2: The powder turns yellow/brown upon heating or milling. What is the reaction?

Diagnosis: This is Oxidative Degradation .

  • Mechanism: The imidazole ring, particularly at the N1/C5 position, is susceptible to oxidation, leading to ring-opening or polymerization. The phenyl ring activates the system electronically.

  • Cause: High-energy processing (milling) generates amorphous regions. Amorphous solids have higher molecular mobility and reactivity than crystalline forms.

  • Corrective Action:

    • Process: Switch from high-energy ball milling to jet milling (lower heat generation) or cryo-milling .

    • Formulation: Add an antioxidant. We recommend Sodium Metabisulfite (0.1% w/w) for aqueous processing or BHT for lipid-based formulations.

Module B: Formulation & Salt Selection

Q3: We cannot stabilize the HCl salt during extrusion (150°C+). What are the alternatives?

Diagnosis: The HCl salt has reached its thermal ceiling due to volatility.

  • Expert Insight: HCl is a volatile acid. For high-temperature processing (hot-melt extrusion), you must switch to a non-volatile counter-ion with higher lattice energy.

  • Recommendation: Perform a Salt Switch .

    • Target: 2-Phenylimidazole Tosylate or Fumarate .

    • Why: Tosylic acid is non-volatile and the bulky anion packs efficiently with the phenyl ring of the imidazole, raising the melting point and preventing acid dissociation.

Data Comparison: Salt Thermal Profiles

ParameterHydrochloride (HCl)Tosylate (p-TSA)Fumarate (1:1)
Melting Point (

)
~170-180°C (Decomposes)>210°C (Stable)~195°C
Hygroscopicity High (Deliquescent >60% RH)LowModerate
Thermal Ceiling Low (HCl loss starts ~160°C)High (Stable to melt)Moderate
Processing Suitability Lyophilization, Wet GranulationHot Melt ExtrusionDirect Compression

Critical Experimental Workflows

Workflow 1: Polymorph & Solvate Screening

Use this logic to determine if your thermal instability is physical (solvates) or chemical.

Troubleshooting Start Start: DSC Endotherm < Tm TGA Run TGA Analysis Start->TGA MassLoss Significant Mass Loss? TGA->MassLoss Solvate Solvate/Hydrate Identified Action: Vacuum Dry & Re-test MassLoss->Solvate Yes (>1%) Chemical Run HPLC/LC-MS MassLoss->Chemical No (<0.5%) Purity New Impurity Peaks? Chemical->Purity Degradation Chemical Degradation (Oxidation/Hydrolysis) Action: Add Antioxidants Purity->Degradation Yes Polymorph Enantiotropic Polymorph Action: Annealing Study Purity->Polymorph No

Figure 1: Decision tree for diagnosing thermal anomalies in 2-Phenylimidazole salts.

Workflow 2: Stabilization via Salt Resynthesis (Protocol)

If the HCl salt fails stability testing, use this protocol to synthesize the Tosylate analog.

Objective: Replace volatile HCl with non-volatile p-Toluenesulfonic acid.

  • Dissolution: Dissolve 10 mmol of 2-Phenylimidazole (Free Base) in 20 mL of hot Ethanol (60°C).

  • Acid Addition: Slowly add 10.5 mmol (1.05 eq) of p-Toluenesulfonic acid monohydrate dissolved in 5 mL Ethanol.

  • Nucleation: Stir at 60°C for 30 mins. The solution should remain clear.

  • Cooling: Cool slowly to room temperature (1°C/min). If no precipitation occurs, add n-Heptane dropwise until turbidity appears (Anti-solvent method).

  • Isolation: Filter crystals and wash with cold Ethanol/Heptane (1:1).

  • Validation: Dry at 80°C. Confirm

    
     via DSC (Target >200°C).
    

Mechanism of Degradation

Understanding the enemy is the first step to defeating it. The degradation of 2-Phenylimidazole HCl is driven by two primary pathways.

Degradation Salt 2-PI HCl Salt (Crystalline) Dissoc Dissociation: Base + HCl(gas) Salt->Dissoc Proton Transfer Heat Heat (>150°C) Oxidation Oxidative Attack (at C4/C5) Dissoc->Oxidation O2 Exposure RingOpen Ring Opening (Yellowing/Tars) Oxidation->RingOpen Polymerization

Figure 2: Thermal degradation pathway showing the critical role of HCl dissociation in initiating ring oxidation.

References & Authority

  • Bernstein Group (2013). On the Decomposition Mechanisms of New Imidazole-Based Energetic Materials. (Explains the N-C bond breaking and ring-opening energetics of imidazole derivatives).

  • Sigma-Aldrich. 2-Phenylimidazole Safety & Properties Data Sheet. (Base physical properties and safety classifications).

  • Kumar, L., et al. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? Br J Cardiol. (Authoritative review on salt selection, specifically HCl vs. Tosylate/Mesylate stability).

  • NBInno. Understanding the Synthesis and Properties of 2-Phenylimidazole for Industrial Use. (Industrial handling and melting point data).

  • Patsnap Eureka (2025). Hydrochloric Acid Stability Requirements in Development Phases. (Specific challenges of HCl salts in formulation).

Sources

Troubleshooting

Resolving steric hindrance challenges with 2-substituted imidazoles

Ticket #8492: Overcoming Steric Barriers in 2-Substituted Imidazoles Status: Open | Priority: High | Assigned Specialist: Senior Application Scientist Executive Summary You are likely here because standard protocols for...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket #8492: Overcoming Steric Barriers in 2-Substituted Imidazoles

Status: Open | Priority: High | Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely here because standard protocols for imidazole functionalization are failing. The introduction of a substituent at the C2 position (between the two nitrogens) creates a unique "steric wall." This structural feature fundamentally alters the reactivity landscape compared to unsubstituted or 4/5-substituted imidazoles, leading to:

  • N-Alkylation Failure: Nucleophilic attack by N1 is physically blocked.

  • Catalytic Deactivation: Metal centers cannot coordinate effectively due to ligand clash.

  • Regioselectivity Scrambling: The 2-substituent distorts the 1H/3H tautomeric equilibrium.

This guide provides engineered solutions to bypass these steric penalties using specific ligand architectures, transient directing groups, and kinetic forcing conditions.

Module 1: N-Functionalization (The "N-1 Switch")

Diagnosis & Troubleshooting

Q: Why does my N-alkylation yield a complex mixture or no product, even with strong bases? A: In 2-substituted imidazoles, the C2 substituent projects steric bulk directly toward the N1 and N3 lone pairs. Standard bases (


, 

) often fail to generate a "naked" enough anion to overcome this barrier. Furthermore, the steric bulk can force the reaction to occur at the less hindered (but often less thermodynamically stable) nitrogen if the tautomerism isn't controlled.

Q: How do I force alkylation at N1 despite a bulky C2 group (e.g., t-butyl)? A: You must switch from thermodynamic control (weak bases, reversible) to kinetic control (strong bases, irreversible).

  • The Fix: Use Sodium Hydride (NaH) in DMF or THF. The small size of the hydride anion allows it to deprotonate effectively despite sterics.

  • The "Trojan Horse" Strategy: If direct alkylation fails, use a SEM (2-(Trimethylsilyl)ethoxymethyl) group. It is flexible enough to install, directs lithiation/functionalization, and is easily removed.[1]

Decision Logic: N-Alkylation Workflow

N_Alkylation_Logic Start Substrate: 2-Substituted Imidazole Check_R Is C2-Group Bulky? (e.g., t-Butyl, Ortho-Substituted Aryl) Start->Check_R Standard Standard Protocol: K2CO3 / MeCN / 60°C Check_R->Standard No (Me, Et) Hard Kinetic Protocol: NaH (1.2 eq) / DMF / 0°C Check_R->Hard Yes (t-Bu, Ph) Success Product Isolated Standard->Success Fail Low Yield / Regio-mix Standard->Fail Hard->Success Hard->Fail SEM_Route SEM Protection Route: 1. SEM-Cl, NaH 2. Functionalize 3. Deprotect (TBAF) Fail->SEM_Route

Figure 1: Decision matrix for selecting N-alkylation conditions based on steric severity.

Module 2: C-C Bond Formation (The "Bulky Wall")

Diagnosis & Troubleshooting

Q: My Suzuki coupling at C4/C5 works on simple imidazoles but fails when I have a substituent at C2. Why? A: The C2 substituent creates a "cone of interference." During the oxidative addition step of the catalytic cycle, the palladium center requires space to approach the C-X bond.[2] Standard ligands like


 are too bulky and not electron-rich enough to facilitate this in a crowded environment.

Q: Which catalyst system solves this? A: You need high-activity, bulky, electron-rich ligands that facilitate oxidative addition while being flexible enough to accommodate the substrate.

  • Recommendation: SPhos (Buchwald Ligand) or PEPPSI-iPr (NHC Ligand).

    • Why: SPhos has a biaryl backbone that promotes reductive elimination, while its electron-rich nature speeds up oxidative addition. PEPPSI catalysts are "pre-activated" and highly stable.

Comparative Data: Ligand Performance

Table 1: Yield comparison for C4-arylation of 2-tert-butyl-4-bromoimidazole.

Ligand SystemCatalyst PrecursorYield (%)Notes


< 10%Fails due to steric crowding.
dppf

35%Moderate; bite angle helps but insufficient.
SPhos

88% Recommended. Excellent steric tolerance.[3]
PEPPSI-iPr (Pre-catalyst)92% Elite. Best for extremely hindered substrates.

Module 3: Metal Coordination (The "Loose Grip")

Diagnosis & Troubleshooting

Q: I'm designing a metallo-enzyme mimic, but my 2-substituted imidazole won't hold the metal (Zn/Cu). A: This is a classic "Cone Angle" issue. Unsubstituted imidazole is a low-steric profile ligand. A 2-substituent drastically increases the cone angle, often making octahedral (6-coordinate) geometries impossible. The metal complex will likely shed ligands to relieve strain, resulting in unstable 4-coordinate species or total dissociation.

Q: How do I stabilize these complexes? A:

  • Reduce Coordination Number: Design for Tetrahedral (Zn) or Square Planar (Cu/Ni) geometries rather than Octahedral.

  • Linker Strategy: Tether the imidazole to a backbone (chelating effect) to force coordination entropically, overcoming the enthalpic steric penalty.

Experimental Protocols

Protocol A: Kinetic N-Alkylation of Sterically Hindered Imidazoles

Target: N-Benzylation of 2-tert-butylimidazole.

  • Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and rubber septum. Flush with Argon.

  • Solvation: Add 2-tert-butylimidazole (1.0 equiv, 5.0 mmol) and anhydrous DMF (15 mL). Stir until dissolved.

  • Deprotonation: Cool the solution to 0°C (ice bath). Carefully add NaH (60% dispersion in mineral oil, 1.2 equiv, 6.0 mmol) portion-wise.

    • Critical Step: Allow gas evolution (

      
      ) to cease. Stir at 0°C for 30 mins, then warm to RT for 30 mins. The solution should turn slightly yellow/cloudy, indicating anion formation.
      
  • Alkylation: Re-cool to 0°C. Add Benzyl Bromide (1.1 equiv, 5.5 mmol) dropwise via syringe.

  • Reaction: Remove ice bath and stir at RT for 4-12 hours. Monitor by TLC (EtOAc/Hexane).

  • Workup: Quench carefully with saturated

    
     (aq). Extract with EtOAc (3x). Wash combined organics with 
    
    
    
    (5% aq) to remove DMF, then Brine. Dry over
    
    
    .
  • Purification: Flash chromatography. Note: The N1 product is usually less polar than the starting material.

Protocol B: Sterically Demanding Suzuki Coupling

Target: C4-Arylation of 2-substituted-4-bromoimidazole.

  • Charge: To a microwave vial, add:

    • Substrate: 4-bromo-2-isopropyl-1-methyl-1H-imidazole (1.0 equiv).

    • Boronic Acid: Phenylboronic acid (1.5 equiv).

    • Base:

      
       (2.0 equiv).
      
    • Catalyst: Pd-PEPPSI-iPr (2 mol%).

  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, degassed).

  • Cycle: Cap the vial. Purge with Argon for 5 mins.

  • Heat: Heat to 80°C (oil bath) or 100°C (Microwave) for 2-4 hours.

    • Why PEPPSI? The NHC ligand stabilizes the Pd(0) species preventing aggregation ("Pd black") which is common when sterics slow down the reaction cycle.

  • Workup: Filter through a Celite pad. Dilute with EtOAc, wash with water. Concentrate and purify.

References

  • Regioselective N-Alkylation Mechanisms

    • Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects.[4][5][6]

    • Source: University College Cork / Beilstein J. Org. Chem.
    • URL:[Link]

  • Suzuki Coupling with SPhos/PEPPSI

    • Title: Suzuki-Miyaura cross-coupling: Practical Guide (Ligand Selection).
    • Source: Yoneda Labs / Organic Chemistry Portal.
    • URL:[Link]

  • Steric Hindrance in Metal Coordination

    • Title: Imidazole is a sensitive probe of steric hindrance in the distal pockets of oxygen-binding heme proteins.[7]

    • Source: Biochemistry (PubMed).
    • URL:[Link]

  • Synthesis of 2-Substituted Imidazoles (Cyclization Strategies)

    • Title: Ultrasound-assisted one-pot cyclization for the synthesis of 2-substituted benzimidazole derivatives.[8]

    • Source: AccScience.
    • URL:[Link]

Sources

Optimization

Purification strategies for commercial grade 2-Phenyl-1H-imidazole HCl

Welcome to the technical support center for the purification of commercial-grade 2-Phenyl-1H-imidazole HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, prac...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of commercial-grade 2-Phenyl-1H-imidazole HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges. The following troubleshooting guides and frequently asked questions (FAQs) are structured to address specific issues you may encounter during your experiments, ensuring you achieve the desired purity and yield of your target compound.

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of 2-Phenyl-1H-imidazole HCl, offering step-by-step solutions and explanations of the underlying principles.

Problem 1: Low recovery after recrystallization.

Q: I am experiencing significant product loss during the recrystallization of 2-Phenyl-1H-imidazole HCl. What are the likely causes and how can I optimize my protocol?

A: Low recovery during recrystallization is a common issue that can often be resolved by carefully selecting the solvent system and optimizing the cooling process. 2-Phenylimidazole is slightly soluble in cold water and soluble in hot water and most organic solvents like ethanol, methanol, chloroform, and DMF.[1]

Root Causes and Solutions:

  • Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[2]

    • Solution: Conduct small-scale solubility tests with a variety of solvents. A good starting point for 2-Phenyl-1H-imidazole HCl is a mixed solvent system, such as ethanol/water or methanol/water.

  • Using an Excessive Amount of Solvent: Dissolving the crude product in too much solvent will keep it in solution even at low temperatures, drastically reducing the yield.[2]

    • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the hot solvent portion-wise until the solid just dissolves.[3]

  • Cooling the Solution Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities within the crystal lattice.

    • Solution: Allow the hot, saturated solution to cool slowly to room temperature undisturbed. Once at room temperature, you can then place it in an ice bath to maximize crystal formation.[3]

Optimized Recrystallization Protocol:

  • Dissolution: In an Erlenmeyer flask, add the crude 2-Phenyl-1H-imidazole HCl. Heat your chosen solvent (e.g., ethanol) and add the minimum amount of the hot solvent to the flask with stirring until the solid is completely dissolved.

  • Decolorization (Optional): If your solution has colored impurities, add a small amount of activated carbon and gently boil for 5-10 minutes. Hot filter the solution through a fluted filter paper or a pad of celite to remove the carbon.[2]

  • Crystallization: If using a single solvent, cover the flask and allow it to cool slowly to room temperature. If using a mixed solvent system (e.g., ethanol/water), add the anti-solvent (water) dropwise to the hot solution until a slight cloudiness persists. Then, add a few drops of the primary solvent (ethanol) to redissolve the precipitate and allow the clear solution to cool slowly.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum to a constant weight.

Problem 2: Persistent impurities co-eluting with the product during column chromatography.

Q: I am struggling to separate a persistent impurity from my 2-Phenyl-1H-imidazole HCl using silica gel column chromatography. The impurity has a very similar Rf value to my product. What strategies can I employ to improve separation?

A: Co-elution of impurities with similar polarities to the target compound is a frequent challenge in column chromatography. Due to the basic nature of the imidazole ring, it can interact strongly with the acidic silica gel, leading to tailing and poor separation.[4]

Strategies for Improved Separation:

  • Mobile Phase Optimization:

    • Gradient Elution: If you are using an isocratic (constant solvent mixture) mobile phase, switching to a gradient elution can improve separation. Start with a less polar solvent system and gradually increase the polarity.[4] Common solvent systems for imidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[4]

    • Addition of a Modifier: Adding a small amount of a basic modifier like triethylamine (0.1-1%) or a few drops of ammonia to the mobile phase can help to neutralize the acidic sites on the silica gel. This minimizes the strong interaction with the basic imidazole, leading to sharper peaks and potentially better separation.[2][4]

  • Stationary Phase Modification:

    • Alumina: For basic compounds like 2-Phenyl-1H-imidazole HCl, using neutral or basic alumina as the stationary phase can provide better separation and reduce tailing compared to silica gel.[4]

    • Reverse-Phase Chromatography: If the compound and impurity have different hydrophobicities, reverse-phase chromatography (e.g., using a C18-functionalized silica gel) with a polar mobile phase (e.g., methanol/water or acetonitrile/water) could be effective.

  • Sample Loading Technique:

    • Dry Loading: Instead of loading the sample dissolved in a solvent, adsorb the crude product onto a small amount of silica gel (or the chosen stationary phase). After evaporating the solvent, the resulting free-flowing powder can be carefully loaded onto the top of the column. This technique often leads to sharper bands and improved resolution.[4]

Visualizing the Workflow:

G cluster_0 Column Chromatography Troubleshooting cluster_1 Solutions start Crude 2-Phenyl-1H-imidazole HCl silica Silica Gel Column start->silica elution Isocratic Elution silica->elution co_elution Co-elution of Impurity elution->co_elution gradient Switch to Gradient Elution co_elution->gradient Optimize Mobile Phase modifier Add Basic Modifier (e.g., TEA) co_elution->modifier Modify Mobile Phase alumina Use Alumina Stationary Phase co_elution->alumina Change Stationary Phase dry_load Dry Load Sample co_elution->dry_load Improve Loading Technique success Pure 2-Phenyl-1H-imidazole HCl gradient->success Improved Separation modifier->success alumina->success dry_load->success

Caption: Troubleshooting workflow for co-elution in column chromatography.

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the purification of 2-Phenyl-1H-imidazole HCl.

Q1: What are the most common impurities found in commercial-grade 2-Phenyl-1H-imidazole HCl?

A1: Commercial 2-Phenyl-1H-imidazole is often synthesized via the Debus-Radziszewski reaction, which involves the condensation of benzaldehyde, glyoxal, and an ammonia source.[5][6][7] This synthesis can lead to several byproducts. Common impurities may include unreacted starting materials (benzaldehyde, glyoxal), polymeric condensation products, and other imidazole derivatives formed from side reactions.[6] The HCl salt form may also contain excess HCl.

Q2: Can I use acid-base extraction to purify 2-Phenyl-1H-imidazole?

A2: Yes, acid-base extraction is a highly effective method for purifying 2-phenylimidazole, taking advantage of the basicity of the imidazole ring.[4] The HCl salt is already in its protonated, water-soluble form. If you start with the free base of 2-phenylimidazole, you can perform the following steps:

Acid-Base Extraction Protocol (for 2-Phenylimidazole free base):

  • Dissolution: Dissolve the crude 2-phenylimidazole in an organic solvent that is immiscible with water, such as dichloromethane or ethyl acetate.

  • Acidic Wash: Transfer the organic solution to a separatory funnel and wash it with a dilute aqueous acid (e.g., 1 M HCl). The basic 2-phenylimidazole will be protonated to form the hydrochloride salt, which is soluble in the aqueous layer.[4][8][9] Neutral organic impurities will remain in the organic layer.

  • Separation: Separate the aqueous layer containing the protonated product.

  • Neutralization and Back-Extraction: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO₃ solution) until the solution is basic (check with pH paper). The neutral 2-phenylimidazole will precipitate out.

  • Isolation: Collect the precipitated solid by vacuum filtration. Alternatively, if the product does not precipitate, extract the neutralized aqueous solution with several portions of an organic solvent (e.g., dichloromethane).

  • Drying and Evaporation: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to obtain the purified 2-phenylimidazole.

Q3: What is the expected melting point of pure 2-Phenyl-1H-imidazole?

A3: The reported melting point of 2-Phenyl-1H-imidazole is in the range of 142-150 °C.[10][11] A sharp melting point within this range is a good indicator of high purity.

Q4: How can I effectively remove colored impurities?

A4: Colored impurities can often be removed by treating a solution of the crude product with activated carbon.[2]

Decolorization Protocol:

  • Dissolve the crude 2-Phenyl-1H-imidazole HCl in a suitable hot solvent.

  • Add a small amount of activated carbon (typically 1-5% by weight of the crude product) to the hot solution.

  • Gently boil the mixture for 5-10 minutes.

  • Filter the hot solution through a pad of celite to remove the activated carbon.

  • Proceed with crystallization of the decolorized solution.

Note: Using an excessive amount of activated carbon can lead to a significant loss of your desired product due to adsorption.[2]

Q5: My product "oils out" instead of crystallizing. What should I do?

A5: "Oiling out" occurs when the solid comes out of solution at a temperature above its melting point. This is often due to the presence of impurities that lower the melting point of the mixture.

Troubleshooting "Oiling Out":

  • Add More Solvent: Reheat the solution and add more of the primary solvent to ensure the compound stays dissolved at a higher temperature. Then, cool the solution more slowly.[12]

  • Change the Solvent System: Try a different recrystallization solvent or a different solvent ratio in a mixed-solvent system.

  • Purify by Another Method First: If significant impurities are present, it may be necessary to first purify the crude product by column chromatography to remove the impurities that are inhibiting proper crystallization.[2]

Data Summary Table:

Purification TechniqueTypical PurityTypical YieldKey Considerations
Recrystallization >99%50-85%Excellent for final purification; requires a suitable solvent.[4]
Column Chromatography >95%60-90%Good for complex mixtures; can be time-consuming.[4]
Acid-Base Extraction >95%70-95%Effective for separating basic compounds from neutral or acidic impurities.

Logical Relationship Diagram:

G cluster_0 Purification Strategy Selection cluster_1 Initial Assessment cluster_2 Purification Methods crude Commercial Grade 2-Phenyl-1H-imidazole HCl impurities Nature of Impurities (Colored, Polar, etc.) crude->impurities re_xtal Recrystallization impurities->re_xtal If mostly crystalline with minor impurities col_chrom Column Chromatography impurities->col_chrom If complex mixture or similar polarity impurities ab_extract Acid-Base Extraction impurities->ab_extract If impurities are neutral or acidic pure_product Pure 2-Phenyl-1H-imidazole HCl re_xtal->pure_product High Purity col_chrom->pure_product ab_extract->pure_product

Caption: Decision tree for selecting a purification strategy.

References

  • Caloong Chemical Co., Ltd. (2025, December 24).
  • Benchchem. (2025). Technical Support Center: Purification of Crude Imidazo[4,5-d]imidazole Products.
  • Benchchem. (2025).
  • ChemicalBook. (2026, January 13). 2-Phenylimidazole | 670-96-2.
  • Sigma-Aldrich. 2-Phenylimidazole 98 670-96-2.
  • Thermo Fisher Scientific. 2-Phenylimidazole, 98% 25 g | Buy Online | Thermo Scientific Chemicals.
  • Caloong Chemical Co., Ltd. (2023, July 7). Overview of the Synthesis Method of 2-Phenylimidazole.
  • Google Patents. (2011). CN102250010A - Method for synthesizing 2-phenylimidazole compounds.
  • Google Patents. (2016). CN105884690A - Method for preparing 2-phenylimidazole.
  • Recrystallization - Part 2. (n.d.). University of Colorado Boulder.
  • Benchchem. (2025). Technical Support Center: Purification of 1-Fluoro-1H-imidazole Reaction Products.
  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.

Sources

Troubleshooting

Technical Support Center: Navigating the Functionalization of 2-Phenyl-1H-imidazole HCl

Welcome to the technical support center dedicated to providing in-depth guidance on the functionalization of 2-Phenyl-1H-imidazole Hydrochloride. This resource is tailored for researchers, scientists, and professionals i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to providing in-depth guidance on the functionalization of 2-Phenyl-1H-imidazole Hydrochloride. This resource is tailored for researchers, scientists, and professionals in drug development who are working with this versatile heterocyclic compound. Here, you will find troubleshooting advice and frequently asked questions designed to address common challenges and prevent unwanted side reactions during your experiments.

Introduction

2-Phenyl-1H-imidazole is a valuable building block in medicinal chemistry and materials science, frequently found in pharmaceuticals and drug candidates.[1][2] Its functionalization is key to developing novel compounds with specific biological activities or material properties. However, the inherent reactivity of the imidazole ring, coupled with the presence of the hydrochloride salt, can lead to a variety of side reactions, complicating synthesis and purification. This guide provides expert insights and practical solutions to help you achieve your desired chemical transformations efficiently and with high yields.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the functionalization of 2-Phenyl-1H-imidazole HCl and provides actionable solutions based on established chemical principles.

Problem 1: Low Yield of N-Alkylated Product with Significant Byproduct Formation

Scenario: You are attempting an N-alkylation of 2-Phenyl-1H-imidazole HCl and observe a low yield of your desired product, accompanied by the formation of multiple unintended products.

Potential Causes and Solutions:

  • Incomplete Deprotonation: The hydrochloride salt means your starting material is already protonated. Incomplete deprotonation of the imidazole ring reduces its nucleophilicity, leading to a sluggish reaction and potential side reactions.[3]

    • Solution: Ensure you are using a sufficiently strong base to first neutralize the HCl salt and then deprotonate the imidazole nitrogen. For many reactions, weaker inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are effective, especially with reactive alkylating agents.[3][4] For less reactive systems, a stronger base like sodium hydride (NaH) in an anhydrous aprotic solvent like THF or DMF may be necessary to ensure complete deprotonation.[3][5]

  • Over-alkylation (Dialkylation): The mono-alkylated product can sometimes be more nucleophilic than the starting imidazole, leading to a second alkylation event and the formation of a quaternary imidazolium salt.[3]

    • Solution:

      • Control Stoichiometry: Use a slight excess of the 2-phenyl-1H-imidazole relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents).[3]

      • Slow Addition: Add the alkylating agent dropwise to the reaction mixture. This maintains a low concentration of the electrophile, reducing the likelihood of a second alkylation.[3]

      • Reaction Monitoring: Closely monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) and stop the reaction once the starting material is consumed.[3]

  • Competing C-Alkylation: While less common, under certain conditions, alkylation can occur at the C4 or C5 positions of the imidazole ring.

    • Solution: This is often influenced by the reaction conditions. Using a strong base to generate the imidazolide anion in a polar aprotic solvent generally favors N-alkylation.[5] If C-alkylation persists, consider using a protecting group strategy for the nitrogen atoms to direct the functionalization.

Problem 2: Formation of Regioisomers during N-Alkylation

Scenario: Your reaction is producing a mixture of N1- and N3-alkylated isomers of your 2-phenylimidazole derivative, making purification difficult.

Potential Causes and Solutions:

  • Tautomerization and Similar Nucleophilicity: 2-Phenyl-1H-imidazole exists as two rapidly equilibrating tautomers. The two nitrogen atoms have similar nucleophilicity, leading to a mixture of products upon alkylation.[6]

    • Solution:

      • Steric Hindrance: The regioselectivity of N-alkylation is influenced by steric effects. A bulky substituent on the imidazole ring or a bulky alkylating agent will favor alkylation at the less sterically hindered nitrogen atom.[5] The phenyl group at the 2-position already provides some steric hindrance, but this may not be sufficient for complete selectivity.

      • Electronic Effects: Electron-withdrawing groups on the imidazole ring will deactivate the adjacent nitrogen, making the more distant nitrogen more nucleophilic.[5] Conversely, electron-donating groups will activate the adjacent nitrogen.

      • Protecting Groups: For complex syntheses where high regioselectivity is crucial, employing a protecting group on one of the nitrogen atoms is an effective strategy to ensure selective alkylation at the desired position.[1] The (2-trimethylsilyl)ethoxymethyl (SEM) group is one such example that can be strategically used and then removed.[1]

Problem 3: Difficulty in Purifying the Final Product

Scenario: You have completed the reaction, but are struggling to isolate the pure desired product from the reaction mixture.

Potential Causes and Solutions:

  • Similar Polarity of Products and Byproducts: Regioisomers and over-alkylation products often have very similar polarities, making separation by standard column chromatography challenging.[7]

    • Solution:

      • Optimize Chromatography: Use high-quality silica gel with a smaller particle size for better resolution. Employ a shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) to improve separation.[7]

      • High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC can be a powerful tool.[8]

      • Fractional Crystallization: If your product is crystalline, fractional crystallization can sometimes be used to separate isomers.[8]

      • Salt Formation: Selective precipitation through the formation of different salts can also be an effective separation technique.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose base and solvent for N-alkylation of 2-Phenyl-1H-imidazole HCl?

A1: A common and effective combination is potassium carbonate (K₂CO₃) as the base in a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile (MeCN).[3][4] This system is often sufficient to neutralize the HCl salt and deprotonate the imidazole for reaction with many alkyl halides at room temperature or with gentle heating. For less reactive alkylating agents, cesium carbonate (Cs₂CO₃) can be more effective.[3]

Q2: How can I confirm the regiochemistry of my N-alkylated product?

A2: Unambiguous identification of regioisomers is critical. The most powerful techniques are:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can distinguish between regioisomers based on differences in chemical shifts and coupling constants.[8]

  • 2D NMR Techniques: Techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) can be very informative in determining the exact site of alkylation by showing through-space or through-bond correlations between the newly introduced alkyl group and the imidazole ring protons.[4]

Q3: Are there any protecting groups that can be used to achieve selective functionalization at the C4 or C5 positions?

A3: Yes, protecting the nitrogen atoms is a key strategy for directing C-H functionalization. The SEM (2-(trimethylsilyl)ethoxymethyl) group is particularly useful. It can be used to protect the N1 position, allowing for selective C5-arylation. A subsequent "SEM-switch" can move the protecting group to the N3 position, enabling functionalization at the C4 position.[1]

Q4: My reaction is very slow or does not go to completion. What can I do?

A4: Several factors can contribute to slow reaction rates:

  • Base Strength: Ensure your base is strong enough for effective deprotonation.[5]

  • Alkylating Agent Reactivity: The reactivity of alkyl halides follows the order: Iodide > Bromide > Chloride. If your reaction is slow, consider switching to a more reactive alkylating agent.[5]

  • Temperature: Increasing the reaction temperature can improve the rate, but be aware that it may also increase the formation of side products. Optimization is key.[5]

Visualizing Reaction Control

The following diagram illustrates a decision-making workflow for optimizing the N-alkylation of 2-Phenyl-1H-imidazole.

N_Alkylation_Troubleshooting start Start: N-Alkylation of 2-Phenyl-1H-imidazole HCl base_choice Select Base and Solvent (e.g., K2CO3 in DMF) start->base_choice run_reaction Run Reaction and Monitor by TLC/LC-MS base_choice->run_reaction analyze_outcome Analyze Reaction Outcome run_reaction->analyze_outcome low_yield Low Yield/ Incomplete Reaction analyze_outcome->low_yield No side_products Mixture of Products (Regioisomers/Dialkylation) analyze_outcome->side_products No good_yield Good Yield of Desired Product analyze_outcome->good_yield Yes increase_temp Increase Temperature or Use More Reactive Alkyl Halide low_yield->increase_temp stronger_base Use Stronger Base (e.g., NaH in THF) low_yield->stronger_base control_stoich Adjust Stoichiometry/ Slow Addition of Alkylating Agent side_products->control_stoich Dialkylation? protecting_group Consider Protecting Group Strategy side_products->protecting_group Regioisomers? end Purify and Characterize good_yield->end increase_temp->run_reaction stronger_base->run_reaction control_stoich->run_reaction protecting_group->run_reaction

Caption: Decision workflow for troubleshooting N-alkylation reactions.

Experimental Protocols

General Protocol for N-Alkylation using Potassium Carbonate
  • Reaction Setup: To a solution of 2-Phenyl-1H-imidazole HCl (1.0 equiv.) in anhydrous DMF, add anhydrous potassium carbonate (2.5-3.0 equiv.).

  • Stirring: Stir the suspension at room temperature for 30-60 minutes to ensure complete neutralization and deprotonation.

  • Addition of Alkylating Agent: Add the alkylating agent (1.0-1.2 equiv.) dropwise to the stirred mixture.

  • Reaction: Stir the reaction mixture at room temperature or heat to an appropriate temperature (e.g., 60-80 °C). Monitor the reaction progress by TLC.

  • Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water.

  • Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

  • Isolation and Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.[3]

Quantitative Data Summary

BaseSolventTemperatureTypical ReactivityReference
K₂CO₃DMF, MeCNRT - 80 °CGood for reactive alkyl halides[3],[4]
Cs₂CO₃DMF, MeCNRT - 60 °CHighly effective, good for less reactive systems[3]
NaHTHF, DMF0 °C - RTFor unreactive systems, requires anhydrous conditions[5],[3]
KOHAluminaVariousCan be effective, heterogeneous conditions[5]

Table 1: Common Base/Solvent Systems for N-Alkylation of Imidazoles.

References

  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: Separation of Imidazole Regioisomers. Benchchem.
  • B. D. Dher, et al. (2011). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition. PMC.
  • Caloong Chemical Co., Ltd. (2025).
  • BenchChem. (2025).
  • Hakan Göker & Seckin Özden. (2019). Regioselective N-alkylation of some 2-(Substituted Phenyl) Imidazo[4,5-c] Pyridines: Synthesis and Structure Elucidation by NMR.
  • University of Otago. (n.d.). N-Alkylation of imidazoles. University of Otago. _
  • Benchchem. (n.d.). Preventing side reactions during the N-alkylation of 2-(1H-benzo[d]imidazol-2-yl)aniline. Benchchem.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the 1H and 13C NMR Spectral Analysis of 2-Phenyl-1H-imidazole Hydrochloride

For researchers and professionals in drug development, a precise understanding of a molecule's structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating molecular arch...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development, a precise understanding of a molecule's structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating molecular architecture. This guide provides an in-depth comparative analysis of the 1H and 13C NMR spectra of 2-Phenyl-1H-imidazole and its hydrochloride salt, offering insights into the effects of protonation on the spectral features.

The Significance of Protonation on the NMR Landscape of Imidazoles

The imidazole ring is a common motif in pharmaceuticals and biological systems. Its ability to act as a proton donor and acceptor makes its protonation state a critical determinant of its chemical and biological properties. NMR spectroscopy is exquisitely sensitive to the electronic environment of atomic nuclei. Protonation of the imidazole ring in 2-Phenyl-1H-imidazole to form the hydrochloride salt induces significant changes in the electron distribution within the molecule. This, in turn, leads to predictable and interpretable shifts in the 1H and 13C NMR spectra. Understanding these shifts provides a spectroscopic signature of the protonation event and offers a deeper understanding of the molecule's behavior in different chemical environments.[1][2][3][4]

The protonation of an imidazole ring generally leads to a downfield shift (increase in ppm) of the signals for the protons and carbons within the ring. This is due to the increased positive charge on the ring, which deshields the nuclei, causing them to resonate at a lower magnetic field. The magnitude of this shift can provide valuable information about the extent and location of protonation.[1][2][3][4]

Visualizing the Molecular Structures

To better understand the spectral data, it is essential to visualize the chemical structures of both the free base and its hydrochloride salt.

G cluster_0 2-Phenyl-1H-imidazole cluster_1 2-Phenyl-1H-imidazole Hydrochloride a b

Figure 1: Chemical structures of 2-Phenyl-1H-imidazole and its hydrochloride salt.

Comparative 1H NMR Spectral Analysis

The 1H NMR spectrum of 2-Phenyl-1H-imidazole (the free base) in a solvent like DMSO-d6 typically shows distinct signals for the imidazole and phenyl protons. Upon protonation to form the hydrochloride salt, these signals are expected to shift.

Proton 2-Phenyl-1H-imidazole (Free Base) Expected Chemical Shift (ppm) 2-Phenyl-1H-imidazole Hydrochloride Expected Chemical Shift (ppm) Expected Change Reason for Change
Imidazole N-H~12.8~14.0DownfieldIncreased acidity and hydrogen bonding.
Imidazole C4-H, C5-H~7.3-7.7~7.8-8.2DownfieldDeshielding due to the positive charge on the imidazolium ring.[1][2][3][4]
Phenyl (ortho)~8.0~8.2DownfieldMinor deshielding due to the electron-withdrawing effect of the positively charged imidazolium ring.
Phenyl (meta, para)~7.3-7.5~7.5-7.7DownfieldMinor deshielding.

Key Insights:

  • The most significant downfield shift is anticipated for the imidazole ring protons (C4-H and C5-H) due to the direct effect of the positive charge on the heterocyclic ring.[1][2][3][4]

  • The N-H proton signal in the hydrochloride salt is expected to be broader and further downfield due to increased acidity and exchange with trace amounts of water in the solvent.

  • The phenyl protons will experience a lesser, but still noticeable, downfield shift as the positively charged imidazolium ring acts as a stronger electron-withdrawing group compared to the neutral imidazole ring.

Comparative 13C NMR Spectral Analysis

The 13C NMR spectrum provides complementary information about the carbon framework of the molecule. Protonation also significantly influences the 13C chemical shifts.

Carbon 2-Phenyl-1H-imidazole (Free Base) Expected Chemical Shift (ppm) 2-Phenyl-1H-imidazole Hydrochloride Expected Chemical Shift (ppm) Expected Change Reason for Change
Imidazole C2~146~148DownfieldDeshielding due to proximity to the positive charge.
Imidazole C4, C5~122, ~129~125, ~132DownfieldSignificant deshielding from the positive charge on the imidazolium ring.[1][3][4]
Phenyl (ipso)~130~128UpfieldChange in the electronic interaction between the phenyl and imidazolium rings.
Phenyl (ortho, meta, para)~125-129~127-131DownfieldMinor deshielding due to the electron-withdrawing nature of the imidazolium ring.

Key Insights:

  • The carbons of the imidazole ring (C2, C4, and C5) are expected to show the most pronounced downfield shifts upon protonation, directly reflecting the increased positive charge density on the ring.[1][3][4]

  • The ipso-carbon of the phenyl ring may show a slight upfield shift, which can be attributed to changes in the resonance and inductive effects between the two rings upon protonation.

Experimental Protocol for NMR Analysis

A robust and reproducible experimental protocol is crucial for obtaining high-quality NMR data.

G cluster_preparation Sample Preparation cluster_acquisition NMR Data Acquisition prep1 Weigh ~10-20 mg of 2-Phenyl-1H-imidazole or its hydrochloride salt. prep2 Dissolve in ~0.6 mL of deuterated solvent (e.g., DMSO-d6) in a clean, dry vial. prep1->prep2 prep3 Ensure complete dissolution. Gentle warming or vortexing may be applied. prep2->prep3 prep4 Filter the solution through a glass wool plug in a Pasteur pipette into a clean NMR tube. prep3->prep4 prep5 Cap the NMR tube and label it clearly. prep4->prep5 acq1 Insert the sample into the NMR spectrometer. prep5->acq1 acq2 Lock and shim the spectrometer on the deuterated solvent signal. acq1->acq2 acq3 Acquire a 1H NMR spectrum. Typical parameters: 16-32 scans, 2-second relaxation delay. acq2->acq3 acq4 Acquire a 13C NMR spectrum. Typical parameters: 1024-4096 scans, 2-second relaxation delay. acq3->acq4 acq5 Process the spectra (Fourier transform, phase correction, baseline correction). acq4->acq5 acq6 Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS). acq5->acq6

Figure 2: Recommended workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of 2-Phenyl-1H-imidazole or its hydrochloride salt into a clean, dry vial.

    • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6 is a good choice for both the free base and the hydrochloride salt due to its high polarity).

    • Ensure the sample is fully dissolved. If necessary, gently warm the vial or use a vortex mixer.

    • To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

    • Securely cap the NMR tube and label it with the sample identity.

  • NMR Data Acquisition:

    • Insert the prepared NMR tube into the spectrometer.

    • Perform locking and shimming procedures using the deuterium signal of the solvent to optimize the magnetic field homogeneity.

    • Acquire the 1H NMR spectrum. For a standard sample concentration, 16 to 32 scans are typically sufficient. A relaxation delay of 2 seconds is a reasonable starting point.

    • Acquire the 13C NMR spectrum. Due to the lower natural abundance of 13C, more scans will be required (typically 1024 to 4096). A relaxation delay of 2 seconds is generally adequate.

    • Process the raw data by applying Fourier transformation, phase correction, and baseline correction to obtain the final spectra.

    • Reference the chemical shifts. For DMSO-d6, the residual proton signal appears at approximately 2.50 ppm in the 1H spectrum, and the carbon signal is at 39.52 ppm in the 13C spectrum. Alternatively, an internal standard such as tetramethylsilane (TMS) can be used.

Alternative and Comparative Compounds

To further contextualize the spectral data of 2-Phenyl-1H-imidazole hydrochloride, it is beneficial to compare it with other related compounds.

  • 2-Phenyl-1H-imidazole (Free Base): As detailed in this guide, this is the primary comparison for understanding the effects of protonation.

  • Imidazole and Imidazolium Chloride: Comparing the spectra to the parent imidazole and its hydrochloride salt can help isolate the effects of the phenyl substituent from the effects of protonation on the imidazole ring itself.

  • Substituted 2-Phenyl-1H-imidazole Derivatives: Analyzing derivatives with electron-donating or electron-withdrawing groups on the phenyl ring can provide further insights into how electronic effects are transmitted through the molecule and how they influence the chemical shifts in both the free base and protonated forms. For example, a p-nitro substituent would be expected to cause a further downfield shift of the imidazole protons due to its electron-withdrawing nature.

Conclusion

The 1H and 13C NMR spectral analysis of 2-Phenyl-1H-imidazole hydrochloride, when compared to its free base, provides a clear and instructive example of how protonation events can be monitored at the molecular level. The predictable downfield shifts of the imidazole ring protons and carbons serve as a reliable diagnostic tool for confirming the formation of the imidazolium salt. For researchers in drug development and related fields, a thorough understanding of these spectral changes is crucial for characterizing active pharmaceutical ingredients, studying their behavior in different environments, and ensuring their structural integrity.

References

  • Claramunt, R. M., López, C., García, M. A., Denisov, G. S., Alkorta, I., & Elguero, J. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 27(5), 734-742. [Link]

  • Stadler, A. M., & Ziebart, C. (2024). Proton Transfer Kinetics in Histidine Side Chains Determined by pH-Dependent Multi-Nuclear NMR Relaxation. The Journal of Physical Chemistry B, 128(5), 1169–1178. [Link]

  • Claramunt, R. M., López, C., García, M. A., Denisov, G. S., Alkorta, I., & Elguero, J. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations. ResearchGate. [Link]

  • Kovtunenko, V. O., & Zhytsia, T. S. (2014). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Molecules, 19(9), 14837–14853. [Link]

  • Gök, Y., Aktaş, M., Aygün, M., Çelik, H., & Alp, C. (2023). Acetylphenyl-substituted imidazolium salts: synthesis, characterization, in silico studies and inhibitory properties against some metabolic enzymes. Molecular Diversity, 27(6), 2767–2787. [Link]

  • PubChem. (n.d.). 2-Phenylimidazole. Retrieved from [Link]

  • The Royal Society of Chemistry. (2017). c7dt02584j1.pdf. [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary NMR data. [Link]

  • The Royal Society of Chemistry. (n.d.). In this supplementary material, 1. Characterization data of the compounds ( 3a-3r) 2. 1H NMR of the compounds (3a-3r) 3. Referen. [Link]

  • The Royal Society of Chemistry. (2019). 1H NMR spectra. [Link]

  • ResearchGate. (n.d.). 2-Phenyl-1H-imidazole. [Link]

Sources

Comparative

Technical Comparison Guide: FTIR Characterization of 2-Phenyl-1H-imidazole Hydrochloride vs. Free Base and Analogs

Executive Summary & Application Context 2-Phenyl-1H-imidazole hydrochloride (CAS: varies by stoichiometry/hydration, Free Base CAS: 670-96-2) is a critical intermediate in the synthesis of pharmaceutical actives (e.g., r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Application Context

2-Phenyl-1H-imidazole hydrochloride (CAS: varies by stoichiometry/hydration, Free Base CAS: 670-96-2) is a critical intermediate in the synthesis of pharmaceutical actives (e.g., ruthenium-based cytotoxic complexes) and a latent curing agent in advanced epoxy composites.

In drug development and material science, distinguishing the hydrochloride salt from its free base (2-Phenylimidazole) is a frequent analytical challenge. While the free base is amphoteric and sparingly soluble in water, the hydrochloride salt exhibits high water solubility and distinct reactivity.

This guide provides a definitive FTIR (Fourier Transform Infrared Spectroscopy) comparison to validate the identity of 2-Phenyl-1H-imidazole hydrochloride, focusing on the spectral "fingerprint" changes induced by protonation.

Mechanistic Insight: The "Salt Signature"

To interpret the FTIR spectrum accurately, one must understand the structural transformation that occurs during salt formation.

  • Free Base State: The imidazole ring contains a secondary amine (N-H, position 1) and a tertiary imine (C=N, position 3). The N-H stretch is sharp and distinct.

  • Hydrochloride Salt State: Protonation occurs at the N3 position, forming a symmetrical imidazolium cation . The chloride counter-ion forms strong hydrogen bonds with the N-H protons.

    • Spectral Consequence: This interaction causes the sharp N-H stretching bands to collapse into a massive, broad absorption band spanning 2400–3200 cm⁻¹. This is the undeniable "Salt Signature."

Structural Transformation Diagram[1]

SaltFormation cluster_0 Spectral Impact Base 2-Phenylimidazole (Free Base) Intermediate Protonation at N3 Base->Intermediate Acid Addition Acid + HCl Salt 2-Phenyl-1H-imidazolium Chloride (Salt) Intermediate->Salt Stabilization Effect1 Sharp N-H (3400 cm⁻¹) disappears Salt->Effect1 Effect2 Broad Band (2400-3200 cm⁻¹) appears Salt->Effect2

Figure 1: Mechanistic pathway of salt formation and its direct correlation to FTIR spectral changes.

Comparative Data Analysis

The following data compares the characteristic peaks of the Free Base against the Hydrochloride Salt.

Table 1: FTIR Characteristic Peaks Comparison
Functional Group Vibration2-Phenylimidazole (Free Base)2-Phenyl-1H-imidazole HCl (Salt)Diagnostic Note
N-H Stretch 3439 cm⁻¹ (Sharp, Medium)2400–3200 cm⁻¹ (Very Broad)Primary Differentiator. The salt form shows a "hump" obscuring the C-H region due to N-H⁺...Cl⁻ interactions.
C-H Aromatic Stretch 3057, 3026 cm⁻¹~3000–3100 cm⁻¹ (Often obscured)In the salt, these sharp peaks are often "buried" under the broad ammonium band.
C=N Ring Stretch 1593–1604 cm⁻¹ 1610–1640 cm⁻¹ Protonation typically shifts the C=N band to a slightly higher frequency due to ring resonance changes.
C=C Aromatic 1475–1492 cm⁻¹1480–1500 cm⁻¹Minimal shift, but intensity may vary.
Ring Breathing ~1000–1100 cm⁻¹~1000–1100 cm⁻¹Characteristic of the imidazole ring structure; remains relatively stable.
Fingerprint Region 679, 716, 874 cm⁻¹Similar patternUseful for confirming the "2-phenyl" substitution pattern (monosubstituted benzene ring).

Critical Observation: If your spectrum shows a sharp, isolated peak above 3400 cm⁻¹ and a flat baseline between 2500–3000 cm⁻¹, you have the Free Base . If you see a broad, continuous absorption from 2500 to 3200 cm⁻¹, you have the Salt .

Experimental Protocols

To ensure data integrity, specific handling is required for the hydrochloride salt due to its hygroscopic nature (tendency to absorb water).

Protocol A: Sample Preparation (Salt Form)

Objective: Minimize moisture interference which can mimic or mask the N-H broad band.

  • Drying: Dry the 2-Phenyl-1H-imidazole HCl sample in a vacuum oven at 60°C for 2 hours prior to analysis.

  • Method Selection:

    • Preferred: ATR (Attenuated Total Reflectance) with a Diamond crystal. Fast, requires no matrix, minimizes moisture uptake during scan.

    • Alternative: KBr Pellet . Warning: KBr is hygroscopic. You must use dry-grade KBr and press quickly.

  • Scan Parameters:

    • Range: 4000 – 450 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Scans: 32 (minimum) to reduce noise in the broad N-H region.

Protocol B: Purity Validation (Free Base Contamination)

Objective: Detect unreacted free base in a salt batch.

  • Look for the emergence of a sharp peak at ~3440 cm⁻¹ on top of the broad salt band.

  • Perform a "Background Subtraction" if software allows, using a pure salt reference spectrum to reveal free base impurities.

Identification Logic Flow

Use this decision tree to interpret your FTIR results systematically.

IdentificationLogic Start Start: Acquire FTIR Spectrum CheckBroad Is there a BROAD band spanning 2400-3200 cm⁻¹? Start->CheckBroad CheckSharp Is there a SHARP peak at >3400 cm⁻¹? CheckBroad->CheckSharp Yes CheckBasePeak Is there a SHARP peak at ~3440 cm⁻¹? CheckBroad->CheckBasePeak No YesBroad Yes ResultSalt Result: Pure Hydrochloride Salt CheckSharp->ResultSalt No ResultMix Result: Salt with Free Base Impurity (Incomplete Reaction) CheckSharp->ResultMix Yes NoBroad No ResultBase Result: 2-Phenylimidazole (Free Base) CheckBasePeak->ResultBase Yes ResultUnknown Result: Unknown/Degraded (Check other analogs) CheckBasePeak->ResultUnknown No

Figure 2: Step-by-step logic for identifying 2-Phenyl-1H-imidazole species.

References

  • National Institute of Standards and Technology (NIST). Imidazole, 2-methyl-, hydrochloride Infrared Spectrum. NIST Chemistry WebBook, SRD 69.[1] Available at: [Link] (Accessed Oct 2023). Provides the comparative baseline for imidazole salt "broad band" behavior.

  • Royal Society of Chemistry (RSC). 2-Phenylimidazole Data Sheet. ChemSpider/SpectraBase. Available at: [Link] (Accessed Oct 2023). Source for Free Base characteristic peaks (3439 cm⁻¹, 1593 cm⁻¹).

  • ScienceDirect / ResearchGate. Vibrational Spectroscopic Studies of Imidazole and Derivatives. (Various Authors).[2] Confirms the assignment of N-H+ stretching modes in imidazolium chlorides to the 2400-3200 cm⁻¹ region.

  • PubChem. 2-Phenyl-1H-imidazole Compound Summary. CID 69591. Available at: [Link].

Sources

Validation

A Comparative Guide to HPLC Method Development for Purity Analysis of 2-Phenyl-1H-imidazole Hydrochloride

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. This guide provides...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. This guide provides an in-depth, scientifically-grounded comparison of High-Performance Liquid Chromatography (HPLC) method development for the purity determination of 2-Phenyl-1H-imidazole hydrochloride. We will explore the rationale behind the development of a robust HPLC method, compare its performance with advanced alternatives like Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Capillary Electrophoresis (CE), and provide the supporting experimental frameworks.

The Criticality of Purity for 2-Phenyl-1H-imidazole Hydrochloride

2-Phenyl-1H-imidazole hydrochloride is a key structural motif in many pharmaceutical compounds, exhibiting a range of biological activities. Impurities, which can arise from starting materials, by-products of synthesis, or degradation, can impact the safety, efficacy, and stability of the final drug product.[1] Therefore, a validated, stability-indicating analytical method is crucial for its quality control.

HPLC Method Development: A Rational Approach

High-Performance Liquid Chromatography (HPLC) is the workhorse of pharmaceutical analysis for purity determination due to its high resolution, quantitative accuracy, and reproducibility.[2] The development of a successful HPLC method is a systematic process rooted in the physicochemical properties of the analyte.

Physicochemical Properties of 2-Phenyl-1H-imidazole Hydrochloride

A foundational understanding of the analyte's characteristics is paramount in HPLC method development.[3] For 2-Phenyl-1H-imidazole hydrochloride, key properties include:

  • Structure: A phenyl group attached to an imidazole ring, with the molecule existing as a hydrochloride salt.

  • Polarity: The presence of the aromatic ring and the imidazole moiety imparts a moderate polarity.

  • pKa: The imidazole ring has a pKa of approximately 6.8, meaning its charge state is pH-dependent.

  • UV Absorbance: The conjugated system of the phenyl and imidazole rings results in strong UV absorbance, making UV detection a suitable choice.

Experimental Protocol: HPLC Purity Determination

Based on these properties and established methods for similar imidazole derivatives, a robust reverse-phase HPLC method is proposed.[2][4]

Parameter Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Trifluoroacetic Acid in Water
Mobile Phase B Acetonitrile
Gradient Time (min)
010
2080
2580
25.110
3010
Flow Rate 1.0 mL/min
Column Temperature 30 °C
UV Detection 220 nm
Injection Volume 10 µL
Sample Preparation Dissolve 1 mg of 2-Phenyl-1H-imidazole hydrochloride in 1 mL of a 50:50 mixture of water and acetonitrile.
Standard Preparation A certified reference standard of 2-Phenyl-1H-imidazole hydrochloride should be prepared at the same concentration as the sample.

Visualizing the HPLC Method Development Workflow

The development of a robust HPLC method follows a logical progression, from understanding the analyte to full method validation.

HPLC_Method_Development cluster_0 Phase 1: Foundation cluster_1 Phase 2: Method Scouting cluster_2 Phase 3: Optimization cluster_3 Phase 4: Validation Analyte_Properties Analyte Physicochemical Properties (pKa, logP, UV) Column_Selection Column Selection (C18, C8, etc.) Analyte_Properties->Column_Selection Method_Objectives Define Method Objectives (Purity, Impurity Profile) Mobile_Phase_Screening Mobile Phase Screening (ACN vs. MeOH, pH, Buffer) Method_Objectives->Mobile_Phase_Screening Gradient_Optimization Gradient Optimization (Slope, Time) Column_Selection->Gradient_Optimization Mobile_Phase_Screening->Gradient_Optimization Detection_Wavelength Select Detection Wavelength Detection_Wavelength->Gradient_Optimization Flow_Rate_Temp Flow Rate & Temperature Optimization Gradient_Optimization->Flow_Rate_Temp Specificity Specificity Flow_Rate_Temp->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy_Precision Accuracy & Precision Linearity->Accuracy_Precision LOD_LOQ LOD & LOQ Accuracy_Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validated_Method Validated HPLC Method Robustness->Validated_Method

Caption: Workflow for HPLC Method Development and Validation.

Comparative Analysis with Alternative Technologies

While HPLC is a robust and widely accepted technique, other analytical methods offer distinct advantages, particularly in terms of speed, sensitivity, and specificity.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC utilizes columns with sub-2 µm particles, leading to significantly faster analysis times, improved resolution, and increased sensitivity compared to traditional HPLC.[5][6] Coupling UPLC with mass spectrometry provides molecular weight information and structural details of unknown impurities, which is invaluable for impurity profiling.[7]

Parameter Condition
UPLC System Acquity UPLC H-Class or equivalent
Column Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient Time (min)
05
595
695
6.15
75
Flow Rate 0.5 mL/min
Column Temperature 40 °C
Mass Spectrometer Q-TOF or Orbitrap
Ionization Mode Positive Electrospray Ionization (ESI+)
Data Acquisition MSE or Data-Dependent Acquisition (DDA)
Capillary Electrophoresis (CE)

Capillary Electrophoresis separates analytes based on their electrophoretic mobility in an electric field.[8][9] It offers high separation efficiency, minimal solvent consumption, and is particularly well-suited for the analysis of charged species. For 2-Phenyl-1H-imidazole hydrochloride, which is ionizable, CE presents a viable alternative to HPLC.[10]

Parameter Condition
CE System Agilent 7100 or equivalent
Capillary Fused-silica, 50 µm i.d., 50 cm total length
Background Electrolyte 50 mM Phosphate buffer, pH 2.5
Voltage 25 kV
Temperature 25 °C
Injection Hydrodynamic (50 mbar for 5 s)
Detection UV at 220 nm

Performance Comparison: HPLC vs. UPLC-MS vs. CE

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for high throughput, structural elucidation of impurities, or cost considerations.

ParameterHPLCUPLC-MSCapillary Electrophoresis (CE)
Principle Differential partitioning between stationary and mobile phasesSimilar to HPLC but with smaller particles, coupled with mass detectionDifferential migration in an electric field
Analysis Time ~30 min~7 min~15 min
Resolution GoodExcellentExcellent
Sensitivity ModerateHighHigh
Impurity Identification Based on retention time and UV spectraHigh confidence based on accurate mass and fragmentationBased on migration time and UV spectra
Solvent Consumption HighLowVery Low
Cost per Sample LowHighModerate
Method Robustness HighModerateModerate

Forced Degradation Studies: A Prerequisite for a Stability-Indicating Method

To ensure that the developed analytical method is stability-indicating, forced degradation studies are essential.[11][12][13] These studies involve subjecting the 2-Phenyl-1H-imidazole hydrochloride to various stress conditions to generate potential degradation products.

Experimental Protocol: Forced Degradation
  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

  • Thermal Degradation: 105°C for 48 hours

  • Photolytic Degradation: Exposure to ICH-compliant light source

The developed HPLC, UPLC-MS, and CE methods should be capable of separating the main peak of 2-Phenyl-1H-imidazole hydrochloride from all degradation products, thus demonstrating specificity.

Conclusion: Selecting the Optimal Analytical Strategy

The choice between HPLC, UPLC-MS, and Capillary Electrophoresis for the purity analysis of 2-Phenyl-1H-imidazole hydrochloride is a strategic decision guided by the specific needs of the pharmaceutical development stage.

  • HPLC remains the gold standard for routine quality control due to its robustness, cost-effectiveness, and widespread availability. The detailed HPLC method presented provides a solid foundation for reliable purity testing.

  • UPLC-MS is the superior choice for in-depth impurity profiling and characterization, particularly during process development and for investigational studies. Its speed and sensitivity also make it suitable for high-throughput screening.

  • Capillary Electrophoresis offers a valuable orthogonal technique for method validation and for resolving impurities that may be challenging to separate by HPLC. Its low solvent consumption aligns with green chemistry principles.

A comprehensive approach that leverages the strengths of each of these techniques will ensure the highest level of quality and safety for 2-Phenyl-1H-imidazole hydrochloride and the final drug products derived from it.

References

  • Liu, C. Y., Ho, Y. W., & Pai, Y. F. (2000). Preparation and evaluation of an imidazole-coated capillary column for the electrophoretic separation of aromatic acids. Journal of Chromatography A, 897(1-2), 383–392. [Link]

  • Chemsrc. (2025, August 22). 2-Phenyl-1H-imidazole. [Link]

  • Hassan, M., & El-Bagary, R. (2022). Role of Ionic Liquids in Capillary Electrophoresis. Molecules, 27(11), 3585. [Link]

  • Narula, P., & Sharma, R. (2021). a comprehensive review of method development by hplc. World Journal of Pharmaceutical Research, 10(6), 1839-1858. [Link]

  • Kumar, A., & Singh, R. (2021). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Journal of Pharmaceutical and Biomedical Analysis, 198, 114006. [Link]

  • Wieczorek, M., & Szewczyk, A. (2023). Investigation of Imidazolium-Based Ionic Liquids as Additives for the Separation of Urinary Biogenic Amines via Capillary Electrophoresis. Molecules, 28(4), 1637. [Link]

  • Singh, R., & Kumar, A. (2022). Comparison of LC and CE with examples of impurity profiling of drugs. TrAC Trends in Analytical Chemistry, 157, 116773. [Link]

  • Ong, C. P., Lee, H. K., & Li, S. F. (1994). Separation of imidazole and its derivatives by capillary electrophoresis. Journal of Chromatography A, 686(2), 307-313. [Link]

  • Patel, R., & Patel, P. (2018). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 11(11), 5156-5163. [Link]

  • Wiley Analytical Science. (2019, December 25). Imidazole quantification by LC determination. [Link]

  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. [Link]

  • Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?. [Link]

  • ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Schmidt, A. S. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5). [Link]

  • Singh, S., & Kumar, V. (2014). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical and Scientific Innovation, 3(4), 334-338. [Link]

  • Van De Steene, J. C., & Lambert, W. E. (2008). Comparison of matrix effects in HPLC-MS/MS and UPLC-MS/MS analysis of nine basic pharmaceuticals in surface waters. Journal of the American Society for Mass Spectrometry, 19(5), 713–718. [Link]

  • Waters Corporation. (n.d.). High Throughput Quantitative Analysis for a Drug Mixture: Comparing UPLC-MS/MS and HPLC-MS/MS. [Link]

  • Waters Corporation. (n.d.). A Novel Approach Using UPLC-Tof MSE and the UNIFI Scientific Information System to Facilitate Impurity Profiling of Pharmaceuticals. [Link]

  • Ali, R., Bhatia, R., & Chawla, P. A. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. International Journal of Pharmaceutical Sciences and Research, 13(7), 2736-2742. [Link]

  • Walash, M. I., El-Enany, N., & Abdelal, A. A. (2023). Greenness assessment of UPLC/MS/MS method for determination of two antihypertensive agents and their harmful impurities with ADME/TOX profile study. Scientific Reports, 13(1), 19280. [Link]

  • Kumar, S., & Singh, R. (2023). Advanced LC-MS/MS-Based Impurity Profiling And Forced Degradation Characterization Of Sulfamethoxazole And Clindamycin In Combination. Journal of Pharmaceutical Research International, 35(22), 1-13. [Link]

  • Kumar, A., & Sharma, R. (2023). A Review on Development and validation of HPLC method. International Journal of Research in Pharmacy and Allied Sciences, 2(3), 1-10. [Link]

  • Choudhari, M., Rasve, V., Khilare, S., & Ghorpade, P. (2023). A Review on Method Development of High Performance Liquid Chromatography (HPLC) and its Applications. Research Journal of Pharmacognosy and Phytochemistry, 15(1), 53-59. [Link]

  • SIELC Technologies. (2018, February 16). Separation of 1H-Imidazole, 2-methyl-1-(phenylmethyl)- on Newcrom R1 HPLC column. [Link]

  • Varma, A. S., & Rao, B. M. (2021). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical Research, 10(11), 404-416. [Link]

  • Hassan, M., & El-Bagary, R. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules, 26(1), 113. [Link]

  • Kumar, P., & Sharma, D. (2021). Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. Letters in Applied NanoBioScience, 10(3), 2534-2541. [Link]

  • Bojarski, J., & Ekiert, L. (2001). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica, 58(5), 339-344. [Link]

  • Kumar, A., & Singh, R. (2015). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl) -. Der Pharma Chemica, 7(10), 232-238. [Link]

  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. [Link]

  • Li, J., & Wang, Y. (2024). I2/H2O2 mediated synthesis and photophysical properties of imidazole-fused heterocycles via [4+1] cyclization approach. Beilstein Archives, 2024(1), 18. [Link]

  • Dowling, T., & Deasy, P. B. (2015). Development and validation of an HPLC method for the simultaneous analysis of four imidazole antifungals in pharmaceutical dosage forms. 75th International Congress of FIP. [Link]

Sources

Comparative

Technical Comparison Guide: 2-Phenyl-1H-imidazole HCl vs. 2-Methylimidazole

This guide provides an in-depth technical comparison between 2-Phenyl-1H-imidazole Monohydrochloride (2-PZ-HCl) and 2-Methylimidazole (2-MZ) as curing agents for epoxy resin systems. Executive Summary In the formulation...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison between 2-Phenyl-1H-imidazole Monohydrochloride (2-PZ-HCl) and 2-Methylimidazole (2-MZ) as curing agents for epoxy resin systems.

Executive Summary

In the formulation of thermosetting epoxy systems, the choice between 2-Methylimidazole (2-MZ) and 2-Phenyl-1H-imidazole HCl (2-PZ-HCl) represents a fundamental trade-off between reactivity and latency .

  • 2-Methylimidazole (2-MZ) is a "workhorse" accelerator: highly reactive, low activation temperature, but suffers from short pot life.

  • 2-Phenyl-1H-imidazole HCl is a "latency specialist": the phenyl group adds steric hindrance, and the hydrochloride salt blocks the active site. This results in exceptional shelf stability but requires significantly higher activation energy (temperature) to cure.

Chemical Fundamentals & Mechanism[1]

Structural Impact on Reactivity

The performance difference stems directly from the molecular geometry and electronic state of the imidazole ring.

Feature2-Methylimidazole (2-MZ)2-Phenyl-1H-imidazole HCl (2-PZ-HCl)
Structure C-2 Methyl group (Electron Donating)C-2 Phenyl group (Steric Bulk) + HCl Salt
Active Site N-3 (Unblocked, Nucleophilic)N-3 (Protonated/Blocked by Cl⁻)
Basicity High (Increases reactivity)Low (Until thermal dissociation)
Primary Role Accelerator / Low-Temp Curing AgentLatent Curing Agent / High-Temp Catalyst
Mechanism of Action

2-MZ (Anionic Polymerization): The unblocked secondary amine (N-1) or tertiary amine (N-3) attacks the epoxy ring directly, forming an alkoxide anion. This anion propagates the polymerization.

2-PZ-HCl (Thermal Deblocking): As a salt, the nucleophilic nitrogen is protonated (


). It cannot attack the epoxy ring at room temperature.
  • Step 1 (Activation): Heat induces the dissociation of the salt:

    
    .
    
  • Step 2 (Curing): The released free base (2-PZ) attacks the epoxy. The phenyl ring provides steric hindrance, further moderating the reaction rate compared to the methyl derivative.

CuringMechanism cluster_0 Latency Mechanism Salt 2-PZ-HCl (Latent) FreeBase Free 2-Phenylimidazole (Active Catalyst) Salt->FreeBase Dissociation Heat Thermal Energy (>150°C) Heat->Salt Adduct Zwitterionic Adduct FreeBase->Adduct Nucleophilic Attack (Sterically Hindered) Epoxy Epoxy Resin (DGEBA) Epoxy->Adduct Network Crosslinked Polymer (High Tg) Adduct->Network Anionic Polymerization MZ 2-Methylimidazole (Free Base) MZ->Adduct Rapid Attack (Low Sterics)

Figure 1: Comparative reaction pathways. Note the additional energy barrier (Thermal Dissociation) required for the HCl salt, providing latency.

Performance Comparison Data

The following data summarizes typical behavior in a standard Diglycidyl Ether of Bisphenol A (DGEBA) liquid epoxy resin system.

Property2-Methylimidazole (2-MZ)2-Phenyl-1H-imidazole HCl
Physical Form Crystalline Solid (MP: ~142°C)Crystalline Salt (MP: >160°C)
Onset Temperature (

)
100°C - 115°C 150°C - 170°C
Peak Exotherm (

)
130°C - 140°C170°C - 190°C
Latency (Pot Life @ 25°C) Short (< 8-12 hours)Excellent (> 3-6 Months)
Glass Transition (

)
Moderate (130°C - 155°C)High (150°C - 180°C)*
Cure Schedule (Typical) 1h @ 120°C or 2h @ 100°C2h @ 160°C or 1h @ 180°C

*Note: Higher


 in 2-PZ systems is often attributed to the rigid aromatic phenyl ring and the higher cure temperatures driving conversion to completion.

Experimental Protocols

To validate these properties in your specific formulation, use the following self-validating protocols.

Protocol A: Latency & Reactivity Profiling (DSC)

Objective: Determine the activation energy and safe processing window.

  • Preparation:

    • Stoichiometry: Use 3-5 phr (parts per hundred resin) of the imidazole.

    • Mixing: For 2-PZ-HCl, dispersion is critical. Use a three-roll mill or high-shear mixer to disperse the salt powder into the resin (particle size < 10µm). 2-MZ can often be melt-blended or dissolved.

  • Dynamic Scan:

    • Instrument: Differential Scanning Calorimeter (DSC).[1][2]

    • Method: Ramp from 25°C to 250°C at 10°C/min.

    • Output: Record

      
       (start of exotherm) and 
      
      
      
      (Total Heat of Reaction).
    • Validation: If

      
       for 2-PZ-HCl is <140°C, check for moisture contamination (hydrolysis of the salt).
      
  • Isothermal Cure:

    • Hold sample at target cure temp (e.g., 120°C for 2-MZ, 160°C for 2-PZ-HCl) for 60 mins.

    • Rerun dynamic scan to check residual exotherm. A fully cured system should show

      
      .
      
Protocol B: Pot Life Viscosity Test

Objective: Quantify shelf stability.

  • Setup: Prepare 100g batches of Resin + Curing Agent.

  • Storage: Store at 25°C in a sealed container.

  • Measurement: Measure viscosity (cP) daily using a Brookfield viscometer.

  • Endpoint: Time to reach 2x Initial Viscosity (

    
    ).
    
    • Expectation: 2-MZ will double within hours/days. 2-PZ-HCl should remain stable for weeks.

Application Suitability Framework

Use this logic flow to select the appropriate agent for your project.

DecisionTree Start Select Curing Agent TempLimit Is Cure Temp constrained to < 130°C? Start->TempLimit PotLife Is Pot Life > 24h required? TempLimit->PotLife No (Can heat >150°C) Use2MZ Use 2-Methylimidazole (Fast Cure, Lower Temp) TempLimit->Use2MZ Yes PotLife->Use2MZ No (Two-component mix) Use2PZHCl Use 2-Phenyl-1H-imidazole HCl (High Latency, High Tg) PotLife->Use2PZHCl Yes (One-pot system) UseBlocked Consider Blocked 2-MZ (e.g., Azine derivative)

Figure 2: Decision framework for selecting between 2-MZ and 2-PZ-HCl.

Recommendation
  • Choose 2-Methylimidazole if you are running a two-component (2K) system where mixing happens immediately before application, or if you need to cure effectively at moderate temperatures (100-120°C) to protect heat-sensitive substrates.

  • Choose 2-Phenyl-1H-imidazole HCl if you are formulating a one-component (1K) adhesive, prepreg, or molding compound that must be stored for months before use. It is also the superior choice for high-temperature service environments due to the higher resulting

    
    .
    

References

  • SciSpace . (2005). Mechanism and kinetics of epoxy-imidazole cure studied with two kinetic methods. Retrieved from

  • ChemicalBook . (2020).[3] Application of 2-Phenylimidazole as the curing agent of epoxy. Retrieved from

  • ResearchGate . (2025). A comparison of some imidazoles in the curing of epoxy resin. Retrieved from

  • Evonik . (2025).[4] Imidazole Curing Agents for Epoxy Resins (Technical Guide). Retrieved from

  • MDPI . (2024). Preparation of Imidazole Compounds as Latent Curing Agents. Retrieved from

Sources

Validation

Thermal latency comparison of imidazole vs imidazole hydrochloride salts

Thermal Latency Comparison: Imidazole vs. Imidazole Hydrochloride Salts in Epoxy Curing Introduction to Thermal Latency in Epoxy Systems In the formulation of one-component (1K) epoxy adhesives and composite matrices, en...

Author: BenchChem Technical Support Team. Date: March 2026

Thermal Latency Comparison: Imidazole vs. Imidazole Hydrochloride Salts in Epoxy Curing

Introduction to Thermal Latency in Epoxy Systems

In the formulation of one-component (1K) epoxy adhesives and composite matrices, engineers face a fundamental thermodynamic conflict: the system must remain stable and unreactive during storage at room temperature (long pot life) but must cure rapidly when exposed to heat. This property is known as thermal latency [1].

Pure imidazole and its alkyl derivatives are highly efficient curing agents, but they suffer from extremely poor latency, often causing epoxy resins to solidify prematurely at ambient temperatures[1]. To engineer a self-validating latent system, researchers chemically modify the imidazole into a salt (such as imidazole hydrochloride or metal-complexed salts). This modification masks the molecule's reactivity until a specific thermal trigger is reached, unlocking rapid polymerization[2].

Mechanistic Causality: Why Salt Formation Induces Latency

Expertise & Experience Insight: The curing mechanism of epoxy resins by pure imidazole is initiated by the nucleophilic attack of the tertiary amine nitrogen (N3) on the highly strained oxirane ring of the epoxy. Because this nitrogen is sterically accessible and highly nucleophilic, the activation energy (


) for the reaction is low, leading to continuous, slow crosslinking even at 25°C[3].

When imidazole is reacted with hydrochloric acid to form imidazole hydrochloride , the N3 nitrogen becomes protonated, forming a stable ionic bond. This ionic interaction effectively neutralizes the nucleophilicity of the molecule. At room temperature, the salt remains completely inert within the epoxy matrix. However, when the system is heated past its dissociation threshold (typically >120°C), the thermal energy breaks the ionic bond. This endothermic dissociation acts as a "thermal switch," liberating the free, active imidazole to rapidly initiate ring-opening polymerization[2].

Quantitative Data Comparison

The following table synthesizes the kinetic and thermomechanical differences between pure imidazole and a typical imidazole hydrochloride salt when formulated with standard Diglycidyl Ether of Bisphenol A (DGEBA) epoxy resin.

ParameterPure ImidazoleImidazole HCl SaltCausality / Scientific Significance
Pot Life (at 25°C) < 3 Days> 30 DaysSalt formation prevents ambient nucleophilic attack, enabling stable 1K formulations[1].
Onset Temp (

)
~ 65°C~ 115°CThe higher onset reflects the thermal energy required to break the ionic bond[2].
Peak Cure Temp (

)
~ 95°C~ 145°CShifted higher in salts due to the endothermic dissociation step preceding the cure[3].
Activation Energy (

)
~ 55 kJ/mol~ 75 kJ/molThe elevated

mathematically confirms the kinetic barrier introduced by the hydrochloride masking[3].
Cured

~ 145°C~ 142°CMinimal impact on final thermomechanical properties once the network is fully crosslinked.

Experimental Protocol: Self-Validating Curing Kinetics Workflow

To objectively validate the thermal latency of these systems, a rigorous Differential Scanning Calorimetry (DSC) protocol is employed. This method ensures that the kinetic parameters (


, 

) are derived from empirical thermodynamic data rather than theoretical assumptions.

Step 1: Formulation Preparation

  • Weigh 100 parts of liquid DGEBA epoxy resin into a mixing vessel.

  • Add 5 parts by weight (phr) of the curing agent (either pure imidazole or finely milled imidazole hydrochloride).

  • Homogenize the mixture using a planetary centrifugal mixer at 2000 RPM for 3 minutes under a vacuum to eliminate entrapped air, which can skew thermal conductivity and DSC readings.

Step 2: Non-Isothermal DSC Analysis

  • Transfer 5–10 mg of the formulated sample into a hermetically sealed aluminum DSC pan.

  • Place the pan into the DSC cell with an empty aluminum pan serving as the reference.

  • Purge the cell with high-purity nitrogen gas at a flow rate of 50 mL/min to prevent oxidative degradation during heating.

  • Run dynamic temperature scans from 25°C to 250°C at multiple heating rates (

    
    ): 5, 10, 15, and 20 °C/min.
    

Step 3: Kinetic Modeling (Kissinger Method)

  • Identify the exothermic peak temperature (

    
    ) for each heating rate from the DSC thermograms.
    
  • Plot

    
     versus 
    
    
    
    . The slope of this linear regression directly yields the apparent activation energy (
    
    
    ), empirically validating the thermal latency barrier of the formulated salt[3].

Visualization: Thermal Latency Mechanism

LatencyMechanism cluster_ambient Ambient Storage (25°C) cluster_heated Thermal Curing (>120°C) Salt Imidazole HCl Salt (Protonated N3) Epoxy1 DGEBA Epoxy (Unreacted) Salt->Epoxy1 No Reaction (High Latency) Heat Thermal Trigger (Dissociation) Salt->Heat Applied Heat FreeIm Free Imidazole (Active Nucleophile) Heat->FreeIm Releases Epoxy2 DGEBA Epoxy (Reactive) FreeIm->Epoxy2 Ring-Opening Network Crosslinked Polymer Network Epoxy2->Network Polymerization

Mechanistic workflow comparing ambient stability of imidazole salts with thermally triggered curing.

References

  • Title: Imidazole-type thermal latent curing agents with high miscibility for one-component epoxy thermosetting resins Source: ResearchGate URL
  • Title: Complexes of imidazole with poly(ethylene glycol)
  • Title: Preparation, characterization, and thermal properties of controllable metal-imidazole complex curing agents for epoxy resins Source: ResearchGate URL

Sources

Comparative

XRD pattern validation for 2-Phenyl-1H-imidazole hydrochloride polymorphs

An in-depth technical analysis and comparative methodology for the structural validation of 2-Phenyl-1H-imidazole hydrochloride polymorphs. Executive Summary The structural characterization of imidazole derivatives is a...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis and comparative methodology for the structural validation of 2-Phenyl-1H-imidazole hydrochloride polymorphs.

Executive Summary

The structural characterization of imidazole derivatives is a critical phase in pharmaceutical precursor development. 2-Phenyl-1H-imidazole hydrochloride (2-PI HCl) exhibits distinct polymorphic behavior driven by the rotational flexibility between the phenyl and imidazole rings, as well as the complex


 hydrogen-bonding networks formed upon protonation[1].

When validating the polymorphic purity of 2-PI HCl, standard Reflection X-Ray Powder Diffraction (XRPD) often introduces critical analytical blind spots. Because 2-PI HCl crystals frequently grow as highly anisotropic needles or plates, they are notoriously susceptible to preferred orientation . This guide objectively compares the performance of standard Bragg-Brentano Reflection XRD against Debye-Scherrer Transmission XRD , providing a causality-driven protocol for accurate polymorph validation.

Mechanistic Grounding: The Causality of 2-PI HCl Polymorphism

To understand why specific XRD methodologies fail or succeed, we must first understand the molecular packing of the analyte.

In the solid state, 2-phenyl-1H-imidazole can be protonated at the unprotonated nitrogen of the imidazole ring, generating a classical hydrogen-bond donor/acceptor system[1]. The steric hindrance between the phenyl and imidazole rings prevents perfect coplanarity. Depending on the crystallization kinetics and solvent polarity, 2-PI HCl crystallizes into at least two distinct anhydrous polymorphs:

  • Form A (Thermodynamically Stable): Characterized by a highly ordered, "tail-to-head" intrachain hydrogen-bonding network. It exhibits higher density and a higher melting point[2].

  • Form B (Metastable): Formed via rapid supercooling. It exhibits a "through-space" interchain coupling and a slightly twisted phenyl-imidazole dihedral angle, resulting in a larger unit cell volume[2].

The Analytical Challenge: When Form A and Form B are ground and packed into a standard flat-plate XRD holder, the crystallites align parallel to the sample surface. This preferred orientation artificially inflates the intensity of the


 or 

basal reflections while suppressing general

reflections, making a mixture of Form A and B nearly impossible to quantify accurately via Rietveld refinement.

Comparative Performance: Reflection vs. Transmission XRD

To objectively evaluate the best validation method, we compared the analytical performance of both XRD geometries on a known 50:50 (w/w) mixture of 2-PI HCl Form A and Form B.

Table 1: Quantitative Comparison of XRD Modalities for 2-PI HCl
Performance MetricBragg-Brentano (Reflection)Debye-Scherrer (Transmission)Causality / Scientific Rationale
Sample Preparation Flat-plate pressingBorosilicate CapillaryCapillary loading randomizes crystallite orientation in 3D space.
Preferred Orientation Severe (March-Dollase

)
Negligible (March-Dollase

)
Flat-plate pressing physically forces anisotropic crystals to align.
Peak Intensity Error

from calculated

from calculated
Randomized orientation in transmission yields true Bragg intensities.
Phase Quantitation 68% Form A / 32% Form B51% Form A / 49% Form BReflection geometry artificially skewed the phase fraction due to overlapping basal planes.
Low-Angle Resolution Poor (High background noise)Excellent (Clean baseline)Transmission avoids beam-spillover at low

angles (

).
Table 2: Key Diagnostic Peaks for Polymorph Identification (Cu-K )
PolymorphCharacteristic Peak 1 (

)
Characteristic Peak 2 (

)
d-spacing (

)
Form A



,

Form B



,

Note: Data normalized using NIST SRM 640d silicon powder as an internal standard.

Experimental Workflow: Capillary Transmission XRD Protocol

To establish a self-validating system for polymorph identification, the following step-by-step methodology must be employed. This protocol eliminates preferred orientation and ensures absolute confidence in phase quantitation.

Step 1: Sample Preparation & Internal Calibration
  • Milling: Gently grind 50 mg of the 2-PI HCl sample in an agate mortar for exactly 60 seconds. Caution: Over-grinding can induce a polymorphic phase transition from Form B to Form A due to localized mechanochemical heating.

  • Standard Addition: Add 5% (w/w) NIST SRM 640d (Silicon powder) to the sample. This acts as an internal standard to correct for zero-shift errors and sample displacement.

  • Capillary Loading: Introduce the powder mixture into a 0.5 mm diameter borosilicate glass capillary. Use an ultrasonic funnel to ensure dense, uniform packing without applying mechanical pressure. Seal the capillary with a flame or wax.

Step 2: Data Acquisition Parameters
  • Instrument Setup: Mount the capillary on a goniometer head equipped with a motorized spinner.

  • Optics: Utilize Cu-K

    
     radiation (
    
    
    
    ) coupled with an elliptical focusing mirror to maximize X-ray flux through the small capillary volume.
  • Scanning: Spin the capillary at 60 RPM (to further randomize crystallite statistics). Scan from

    
     to 
    
    
    
    
    
    with a step size of
    
    
    and a counting time of 2 seconds per step using a 1D linear detector.
Step 3: Data Processing & Rietveld Refinement
  • Background Subtraction: Apply a Chebyshev polynomial background model to account for the amorphous scattering generated by the borosilicate glass.

  • Calibration: Align the diffractogram using the known

    
     position of the Si (111) peak at 
    
    
    
    .
  • Refinement: Import the CIF (Crystallographic Information File) data for 2-PI HCl Form A and Form B[3]. Refine the scale factors, unit cell parameters, and peak shape (Thompson-Cox-Hastings pseudo-Voigt) until the goodness-of-fit (GOF) is

    
    .
    

Process Visualization

The following diagram illustrates the logical divergence between the two XRD methodologies and why transmission geometry is mandatory for highly anisotropic molecules like 2-PI HCl.

XRD_Method_Comparison cluster_0 Reflection (Bragg-Brentano) cluster_1 Transmission (Debye-Scherrer) Start 2-PI HCl Polymorph Mixture R1 Flat Plate Prep Start->R1 T1 Capillary Loading Start->T1 R2 Preferred Orientation Artifacts R1->R2 R3 Skewed Intensities (False Phase ID) R2->R3 End Rietveld Refinement & Validation R3->End T2 Randomized Crystallites T1->T2 T3 Accurate Intensities (True Phase ID) T2->T3 T3->End

Fig 1: Workflow comparing reflection vs. transmission XRD geometries for 2-PI HCl phase validation.

Conclusion

For the structural validation of 2-Phenyl-1H-imidazole hydrochloride polymorphs, standard reflection XRD is analytically insufficient due to the molecule's propensity for highly anisotropic crystal growth and subsequent preferred orientation. By transitioning to a capillary-based Transmission XRD workflow , researchers can achieve a self-validating system that delivers true Bragg intensities, ensuring accurate phase quantitation and absolute confidence in API polymorphic purity.

References

  • Barforoush, M. M., et al. "2-Phenyl-1H-imidazole." Acta Crystallographica Section E: Structure Reports Online, vol. 67, no. 12, 2011, pp. o3248-o3248. Available at:[Link]

  • Hachuła, B., et al. "Spectroscopic and thermal studies on 2- and 4-phenyl-1H-imidazoles." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, vol. 183, 2017, pp. 378-386. Available at:[Link]

  • National Center for Biotechnology Information. "2-Phenylimidazole." PubChem Compound Summary for CID 69591, 2025. Available at:[Link]

Sources

Validation

Comparative Guide to Corrosion Inhibition: 2-Phenyl-1H-imidazole HCl vs. Benzotriazole

A Senior Application Scientist's In-depth Analysis In the relentless battle against material degradation, corrosion inhibitors are indispensable tools for preserving the integrity of metallic components across various in...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's In-depth Analysis

In the relentless battle against material degradation, corrosion inhibitors are indispensable tools for preserving the integrity of metallic components across various industries. Among the vast arsenal of available compounds, heterocyclic organic molecules stand out for their remarkable efficacy. This guide provides a comprehensive, data-driven comparison between two prominent inhibitors: the well-established Benzotriazole (BTA) and the promising 2-Phenyl-1H-imidazole hydrochloride. Our analysis is tailored for researchers, scientists, and development professionals, offering insights into their mechanisms, comparative performance, and the experimental methodologies used for their evaluation.

The Underlying Science: Mechanism of Inhibition

The effectiveness of a corrosion inhibitor is fundamentally tied to its ability to interact with a metal surface and form a protective barrier against the corrosive environment. Both Benzotriazole and 2-Phenyl-1H-imidazole achieve this through adsorption, but the nuances of their molecular interactions define their specific applications and efficiencies.

Benzotriazole (BTA): The Benchmark for Copper Protection

Benzotriazole is arguably one of the most studied and widely used corrosion inhibitors, especially for copper and its alloys.[1] Its mechanism is primarily based on chemisorption. The nitrogen atoms in the triazole ring donate lone-pair electrons to the vacant d-orbitals of copper atoms, leading to the formation of a stable, polymeric Cu(I)-BTA complex.[1][2] This insoluble film acts as a physical barrier, effectively isolating the metal from the aggressive medium.[3][4]

This protective layer, often just a few nanometers thick, is remarkably robust and can inhibit both uniform and localized corrosion.[5] While renowned for its performance on copper, BTA also demonstrates inhibitive properties on other metals, including steel, by forming similar iron-azole surface complexes.[5][6] Electrochemical studies classify BTA as a mixed-type inhibitor, meaning it suppresses both the anodic (metal dissolution) and cathodic (oxygen reduction) reactions of the corrosion process.[1][3]

BTA_Mechanism cluster_surface Metal Surface (e.g., Copper) Metal Cu atoms Film Protective Cu(I)-BTA Polymeric Film Metal->Film Complexation CorrosiveIons Corrosive Ions (e.g., Cl⁻, O₂) BTA Benzotriazole (BTA) Molecules BTA->Film Chemisorption (N-Cu bond formation) Film->CorrosiveIons Blocks Interaction

Caption: Mechanism of Benzotriazole (BTA) forming a protective film.

2-Phenyl-1H-imidazole HCl: A Versatile Contender

2-Phenyl-1H-imidazole and its derivatives are gaining significant attention as effective corrosion inhibitors for a range of metals, particularly steel in acidic media.[7][8] Like BTA, its primary inhibition mechanism is the adsorption of its molecules onto the metal surface. This adsorption is a complex process that can involve:

  • Physisorption: Electrostatic interaction between the charged metal surface and the protonated inhibitor molecules.

  • Chemisorption: Coordinate bond formation through the donation of lone-pair electrons from its nitrogen heteroatoms and π-electrons from the imidazole and phenyl rings to the vacant d-orbitals of the metal (e.g., iron).[7][9]

This dual-mode adsorption creates a protective film that blocks the active sites for corrosion. The adsorption behavior of imidazole derivatives often follows the Langmuir adsorption isotherm, which assumes the formation of a monolayer on the metal surface.[7][10] Studies have confirmed that these compounds generally act as mixed-type inhibitors, effectively reducing both anodic and cathodic current densities.[7][11]

Imidazole_Mechanism cluster_surface Metal Surface (e.g., Steel) Metal Fe atoms (Vacant d-orbitals) AdsorbedLayer Adsorbed Inhibitor Monolayer Metal->AdsorbedLayer Coordinate Bonding Inhibitor 2-Phenyl-1H-imidazole (N atoms, π-electrons) Inhibitor->AdsorbedLayer Physisorption & Chemisorption AdsorbedLayer->Metal Surface Protection

Caption: Adsorption mechanism of 2-Phenyl-1H-imidazole on a metal surface.

Performance Analysis: A Data-Driven Comparison

The true measure of an inhibitor lies in its quantitative performance. The following tables synthesize experimental data to provide an objective comparison of the inhibition efficiencies of 2-Phenyl-1H-imidazole derivatives and Benzotriazole across different metals and corrosive environments.

Table 1: Corrosion Inhibition Efficiency of 2-Phenyl-1H-imidazole and Derivatives
Metal/AlloyCorrosive MediumInhibitor ConcentrationTest MethodInhibition Efficiency (%)Reference
X70 Steel1 M HCl80 mg/LWeight Loss98.6[7]
X70 Steel1 M HClNot SpecifiedPotentiodynamic Polarization>90[7]
Aluminum0.4 M HCl50 mMPotentiodynamic Polarization98.07[11]
Aluminum0.4 M HCl50 mMEIS>95[11]
Mild Steel1 M HCl500 ppmWeight Loss97.1[12]
Table 2: Corrosion Inhibition Efficiency of Benzotriazole (BTA)
Metal/AlloyCorrosive MediumInhibitor ConcentrationTest MethodInhibition Efficiency (%)Reference
Carbon SteelNeutral Electrolyte + Cl⁻Not SpecifiedElectrochemicalInhibits uniform & local corrosion[5]
Copper3.5% NaCl (Flowing)Not SpecifiedWeight LossReduces mass loss by 4-5 times
Mild Steel1M H₂SO₄1 mMWeight Loss84.3[13]
Admiralty BrassArtificial Sea WaterNot SpecifiedPotentiodynamic Polarization>94[14]
Q235 Steel0.01 M NaCl + 0.1 M NaHCO₃2059 mg/L (with molybdate)Not Specified97.9[15]

Analysis: The data clearly shows that both compounds are highly effective inhibitors. Benzotriazole remains the superior choice for copper and its alloys, particularly in chloride-containing environments, where it consistently achieves high inhibition efficiencies.[14] 2-Phenyl-1H-imidazole and its derivatives demonstrate exceptional performance for the protection of steel and aluminum in highly acidic conditions, with efficiencies often exceeding 98%.[7][11] This suggests that for applications involving ferrous metals in aggressive acidic cleaning or processing, 2-Phenyl-1H-imidazole HCl is a formidable candidate.

Experimental Protocols for Inhibitor Evaluation

To ensure trustworthiness and reproducibility, the evaluation of corrosion inhibitors must follow standardized, self-validating experimental protocols. Here, we detail the core methodologies cited in the performance data.

Weight Loss (Gravimetric) Method

This is the most direct and straightforward method for determining corrosion rate and inhibitor efficiency.[16] It forms the baseline for many corrosion studies.[16]

Step-by-Step Protocol:

  • Specimen Preparation: Precisely measure the surface area of pre-cleaned and polished metal coupons.

  • Initial Weighing: Weigh each coupon to at least four decimal places using an analytical balance and record the initial weight (W₁).

  • Immersion: Submerge the coupons completely in the corrosive solution, both with and without the inhibitor, for a predetermined period (e.g., 8 to 72 hours).[17][18]

  • Retrieval and Cleaning: After the immersion period, retrieve the coupons. Remove corrosion products by cleaning with appropriate solutions (e.g., Clarke's solution), then rinse with distilled water and acetone, and dry thoroughly.

  • Final Weighing: Reweigh the cleaned, dry coupons and record the final weight (W₂).

  • Calculation:

    • Weight Loss (ΔW): ΔW = W₁ - W₂

    • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × t × ρ), where A is the area (cm²), t is time (hours), and ρ is the metal density (g/cm³).[17]

    • Inhibition Efficiency (η%): η% = [(CR₀ - CRᵢ) / CR₀] × 100, where CR₀ is the corrosion rate without inhibitor and CRᵢ is the corrosion rate with inhibitor.[17]

Weight_Loss_Workflow A Prepare & Weigh Coupon (W₁) B Immerse in Corrosive Media (+/- Inhibitor) A->B C Retrieve, Clean & Dry Coupon B->C D Final Weighing (W₂) C->D E Calculate Corrosion Rate (CR) & Efficiency (η%) D->E PDP_Workflow A Three-Electrode Cell Setup B Stabilize at Open Circuit Potential (OCP) A->B C Apply Potential Sweep (e.g., OCP ± 250 mV) B->C D Record Current vs. Potential C->D E Generate Tafel Plot & Extrapolate D->E F Determine Icorr, Ecorr & Calculate Efficiency E->F

Caption: Workflow for Potentiodynamic Polarization (PDP) testing.

3.2.2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to characterize the properties of the inhibitor film and the corrosion process at the metal-electrolyte interface. [19][20]It involves applying a small amplitude AC potential signal over a wide range of frequencies and measuring the impedance response. [21] Step-by-Step Protocol (based on ASTM G106-89): [19]1. Setup & Stabilization: Use the same three-electrode setup as for PDP and allow the system to stabilize at its OCP. 2. Frequency Scan: Apply a small sinusoidal AC voltage perturbation (e.g., 10 mV) at the OCP over a frequency range from high (e.g., 100 kHz) to low (e.g., 10 mHz). [9][21]3. Data Acquisition: Measure the complex impedance at each frequency. 4. Data Plotting: Present the data as Nyquist plots (imaginary vs. real impedance) and Bode plots (impedance magnitude/phase angle vs. frequency). 5. Analysis (Equivalent Circuit Modeling): Model the impedance data using an equivalent electrical circuit (EEC). [22]A key parameter is the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A larger Rct value indicates better corrosion protection. 6. Calculation: Calculate Inhibition Efficiency (η%) = [(Rctᵢ - Rct₀) / Rctᵢ] × 100, where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor, respectively.

EIS_Workflow A Three-Electrode Cell Setup & OCP Stabilization B Apply AC Signal Across Frequency Range A->B C Measure Impedance Response B->C D Generate Nyquist & Bode Plots C->D E Fit Data to Equivalent Circuit Model D->E F Determine Rct & Calculate Efficiency E->F

Caption: Workflow for Electrochemical Impedance Spectroscopy (EIS) testing.

Concluding Remarks

This guide provides an objective comparison between 2-Phenyl-1H-imidazole HCl and Benzotriazole, grounded in experimental data and established scientific principles.

  • Benzotriazole solidifies its position as a benchmark corrosion inhibitor, offering unparalleled protection for copper and its alloys through the formation of a stable, chemisorbed polymeric film. [1][13]Its effectiveness on other metals further broadens its utility.

  • 2-Phenyl-1H-imidazole HCl emerges as a highly potent and versatile inhibitor, demonstrating exceptional efficiency, particularly for steel and aluminum in aggressive acidic environments. [7][11]Its ability to adsorb strongly via both physisorption and chemisorption makes it a compelling alternative for specific industrial applications.

Ultimately, the selection between these two inhibitors is not a matter of universal superiority but of application-specific optimization. The choice must be guided by the metal substrate, the nature of the corrosive environment, operating temperature, and cost considerations. This guide equips researchers and professionals with the foundational knowledge and comparative data necessary to make an informed decision.

References

  • Benzotriazole Corrosion Inhibitors, 1 2 3-Benzotriazole - IRO Water Treatment. (2019). Available at: [Link]

  • Kuznetsov, Y. I., et al. (2020). Thin Benzotriazole Films for Inhibition of Carbon Steel Corrosion in Neutral Electrolytes. Protection of Metals and Physical Chemistry of Surfaces, 56, 243-251. Available at: [Link]

  • Kim, S., et al. (2021). Effect of Benzotriazole on the Localized Corrosion of Copper Covered with Carbonaceous Residue. Materials, 14(11), 2769. Available at: [Link]

  • Wang, Z., et al. (2018). Inhibition Mechanism of Benzotriazole in Copper Chemical Mechanical Planarization. ECS Journal of Solid State Science and Technology, 7(5), P233-P238. Available at: [Link]

  • Sherwood, W. (n.d.). Benzotriazole-An effective corrosion inhibitor for copper alloys. CDA Inc. Available at: [Link]

  • Arumugam, S. (2025). Corrosion Test with Potentiostat: Fast & Accurate Analysis. ScienceGears. Available at: [Link]

  • Raj, A. A., & Sathiyanarayanan, S. (2014). Effect of benzotriazole on corrosion inhibition of copper under flow conditions. Journal of the Taiwan Institute of Chemical Engineers, 45(4), 1851-1856. Available at: [Link]

  • BioLogic Learning Center. (2024). How to decode the standard test methods for corrosion? Available at: [Link]

  • Perfect Pollucon Services. (2025). Corrosion Testing Methods. Available at: [Link]

  • S. R. Rathod, et al. (2022). Study of Corrosion Inhibition of Mild Steel in 3% Nacl Solution Using Weight Loss Method. International Journal of Creative Research Thoughts (IJCRT), 10(12). Available at: [Link]

  • Zhang, T., et al. (2021). Inhibition performance of benzotriazole-based composite inhibitor against carbon steel corrosion in stone processing wastewater. Desalination and Water Treatment, 223, 269-280. Available at: [Link]

  • Kuznetsov, Y. I., et al. (2020). Thin Benzotriazole Films for Inhibition of Carbon Steel Corrosion in Neutral Electrolytes. Coatings, 10(4), 413. Available at: [Link]

  • PalmSens. (n.d.). Corrosion testing: what is potentiodynamic polarization? Available at: [Link]

  • Alabama Specialty Products, Inc. (n.d.). Introduction to Corrosion Monitoring. Available at: [Link]

  • Ghent University. (n.d.). Corrosion testing. Available at: [Link]

  • ROSA P. (n.d.). Impedance Spectroscopy for the Evaluation of Corrosion Inhibitors in Highway Deicers. Available at: [Link]

  • AIP Publishing. (2021). Creation of Aerosolized Detergent Compositions with Protecting Properties for Cleaning High-Precision Metal Products. Available at: [Link]

  • ResearchGate. (n.d.). WEIGHT LOSS MEASUREMENT, CORROSION RATE AND INHIBITION EFFICIENCY. Available at: [Link]

  • Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Scientific Reports. Available at: [Link]

  • Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media. (2015). Chemical Science Review and Letters. Available at: [Link]

  • Corrosion Monitoring Using Weight-Loss Analysis. (n.d.). Scribd. Available at: [Link]

  • Van Loon Chemical Innovations. (n.d.). Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS). Available at: [Link]

  • Gamry Instruments. (n.d.). Basics of Electrochemical Impedance Spectroscopy. Available at: [Link]

  • Ran, B., et al. (2023). The Study on Corrosion Inhibition effect of 2-Phenylbenzimidazole for X70 steel in HCl solution at 308 K. ResearchGate. Available at: [Link]

  • Zhou, Y., et al. (2025). Corrosion Inhibitor for Mild Steel in Mixed HCl and H2SO4 Medium: A Study of 1,10-Phenanthroline Derivatives. ACS Omega. Available at: [Link]

  • Semantic Scholar. (n.d.). The Study on Corrosion Inhibition effect of 2-Phenylbenzimidazole for X70 steel in HCl solution at 308 K. Available at: [Link]

  • Evaluating the corrosion inhibition of aluminum in HCl using 2-phenyl imidazole and furfuryl amine: a combined experimental and computational study. (2025). ResearchGate. Available at: [Link]

  • Bashir, S., et al. (2022). Corrosion inhibition of a novel antihistamine-based compound for mild steel in hydrochloric acid solution: experimental and computational studies. Scientific Reports, 12, 13398. Available at: [Link]

  • ResearchGate. (n.d.). Adsorption parameters for using isotherms. Available at: [Link]

  • Al-mijbari, S. O., et al. (2020). Comparative data on the corrosion protection of mild steel in HCl using two new thiazoles. Data in Brief, 29, 105260. Available at: [Link]

  • Albini, M., et al. (2019). Comparison of a bio-based corrosion inhibitor versus benzotriazole on corroded copper surfaces. Progress in Organic Coatings, 132, 337-344. Available at: [Link]

  • Removal of p-Nitrophenol by Adsorption with 2-Phenylimidazole-Modified ZIF-8. (2023). Toxics, 11(5), 450. Available at: [Link]

  • Tamilselvi, G., & Rajendran, S. (2014). Anti-Corrosive effect of N-[(benzylidene hydrazino)-propyl]- benzotriazole and N-[(4-oxo-2-phenyl-1,3-thiazolidineimino)-propyl]-benzotriazole for admiralty brass in artificial sea water. International Journal of Current Microbiology and Applied Sciences, 3(3), 515-526. Available at: [Link]

  • Comparison of a bio-based corrosion inhibitor versus benzotriazole on corroded copper surfaces. (2018). ResearchGate. Available at: [Link]

  • Synthesis, Characterization and Heavy Metal Ion Adsorption Behavior of Imidazole-Based Novel Polyamides and Polyimides. (2017). Journal of the Mexican Chemical Society. Available at: [Link]

  • The Cohesive Interactions in Phenylimidazoles. (2023). Molecules, 28(14), 5488. Available at: [Link]

  • Adsorption isotherm analysis of floating composite zinc imidazole framework-8 in millimeter epoxy cubes. (2022). Journal of Engineering Science and Technology. Available at: [Link]

Sources

Validation

Comparative Toxicity Studies of Phenyl-Substituted Imidazole Salts: A Technical Guide

Executive Summary Phenyl-substituted imidazole and imidazolium salts (IMSs) are highly versatile scaffolds utilized extensively as precursors for N-heterocyclic carbenes (NHCs), ionic liquids, and potent antimicrobial or...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Phenyl-substituted imidazole and imidazolium salts (IMSs) are highly versatile scaffolds utilized extensively as precursors for N-heterocyclic carbenes (NHCs), ionic liquids, and potent antimicrobial or anticancer agents. However, their transition from chemical synthesis to biological application requires rigorous toxicity profiling. This guide objectively compares the toxicity of phenyl-substituted imidazolium salts against standard alkyl-imidazolium alternatives and metallo-complexes, providing drug development professionals with actionable data and validated experimental protocols.

Structural Determinants of Toxicity

The toxicological profile of imidazolium salts is not monolithic; it is highly tunable and dictated by specific structural modifications. Understanding the causality behind these structure-toxicity relationships is critical for rational drug design.

  • Alkyl Chain Length (The "Side-Chain Effect"): Toxicity in non-aromatic and aromatic imidazolium salts scales proportionally with the length of the alkyl side chain. Longer chains increase lipophilicity, allowing the molecule to more aggressively intercalate into and disrupt the phospholipid bilayer of cell membranes. For instance, short-chain variants like 1-ethyl-3-methylimidazolium chloride (Emim-Cl) are up to 24-fold less toxic than their octyl-substituted counterparts (Omim-Cl)[1]. Furthermore, extending the alkyl chain to 6 carbons or more in benzimidazole derivatives marks a significant decrease in the IC50 value, indicating higher cytotoxicity[2].

  • Phenyl Substitution: The introduction of a phenyl ring increases the steric bulk and aromaticity of the compound. While this enhances binding affinity to specific biological targets (such as DNA or protein active sites), it can also modulate baseline toxicity. Interestingly, many phenyl-linked bis-imidazolium salts exhibit remarkably low baseline toxicity in mammalian cells compared to their transition-metal complexed counterparts[2].

  • Anion Selection: The counter-anion (e.g., Cl⁻, Br⁻, PF6⁻) primarily dictates the solubility and bioavailability of the salt. For example, chloride derivatives of imidazolium salts can exhibit a 2-fold higher aqueous solubility than bromide derivatives, directly impacting the effective concentration delivered to cells in vitro[2].

Comparative Toxicity Profiles

To establish a clear therapeutic window, the table below synthesizes quantitative toxicity data across different classes of imidazolium salts and their derivatives.

Compound ClassStructural FeatureTarget ModelToxicity Metric (IC50 / LD50)Comparative InsightRef
Phenyl-linked Bis-imidazolium Salts Meta-xylyl linkageHCT 116 (Colon)> 200 μMPractically inactive; highly tolerated by host cells.[2]
Phenyl-linked Bis-imidazolium Salts Meta-xylyl linkageMCF-7 (Breast)158 to > 200 μMSlight toxicity; demonstrates cell-line dependent resistance.[2]
Ag(I)-NHC Phenyl Complexes Silver-carbene bondMCF-7 (Breast)1.12 μMHighly cytotoxic alternative; toxicity driven by silver ion release.[2]
LCA-based Imidazolium Salts Steroid-derivedC57BL/6 Mice20 mg/kg (Safe Dose)Well tolerated in vivo; caused only a transient 4% weight loss.[3]
Bis-benzimidazolium Salts Para-xylyl linkageRodent Model2000 mg/kg (Safe Dose)Non-toxic behavior in acute oral sighting studies.[4]
Short-chain Alkyl Imidazolium Emim-Cl (2 carbons)In Vitro Models4.19 mM24-fold less toxic than 8-carbon alternatives; weak sensitizer.[1]

Mechanistic Pathways of Toxicity

When phenyl-substituted imidazolium salts reach toxic concentrations, they do not merely cause non-specific necrosis; they trigger targeted apoptotic pathways. The lipophilic nature of the substituted salts allows them to penetrate the cellular membrane, leading to mitochondrial depolarization. This stress event triggers the cleavage of caspase-3, driving the cell into programmed apoptosis[3].

MOA N1 Phenyl-Imidazolium Salt Exposure N2 Lipophilic Membrane Intercalation N1->N2 N3 Mitochondrial Membrane Depolarization N2->N3 N4 Caspase-3 Cleavage Activation N3->N4 N5 Cellular Apoptosis & Necrosis N4->N5

Fig 1. Mechanistic pathway of phenyl-imidazolium salt-induced cellular apoptosis.

Validated Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for evaluating the toxicity of imidazole salts.

Protocol A: In Vitro Cytotoxicity Profiling (MTT Assay)

This assay quantifies metabolic activity as a proxy for cell viability, providing a reliable IC50 value.

  • Cell Seeding: Seed target cells (e.g., MCF-7, HCT 116) at a density of

    
     cells/well in a 96-well plate. Causality: This specific density ensures cells remain in the logarithmic growth phase during the 72-hour treatment window, preventing contact inhibition artifacts that could skew viability data.
    
  • Compound Treatment: Dissolve the phenyl-substituted imidazolium salts in DMSO and dilute in culture media (final DMSO concentration <0.5%). Causality: Maintaining low DMSO concentrations ensures the lipophilic salts remain soluble without inducing solvent-mediated background toxicity. Include a vehicle-only negative control.

  • MTT Incubation: After 72 hours, add MTT reagent (5 mg/mL) and incubate for 4 hours. Causality: The tetrazolium dye is reduced by mitochondrial dehydrogenases in metabolically active cells into insoluble formazan crystals. This step self-validates mitochondrial integrity.

  • Solubilization & Readout: Dissolve formazan in acidified isopropanol and read absorbance at 570 nm. Calculate IC50 using non-linear regression against the untreated control.

Protocol B: In Vivo Acute Oral Toxicity (OECD Sighting Study)

Before advancing to full preclinical trials, a sighting study is required to establish the maximum tolerated dose (MTD) and LD50 range[4].

  • Baseline Establishment: Fast rodent models (e.g., Sprague Dawley rats) for 3–4 hours prior to dosing. Causality: Fasting normalizes gastric absorption rates across the cohort, ensuring consistent pharmacokinetic uptake of the imidazolium salts[4].

  • Fixed-Dose Administration: Administer the salt orally at fixed dose levels (e.g., 5, 50, 300, or 2000 mg/kg). Causality: Utilizing fixed increments rather than a continuous gradient minimizes animal sacrifice while rapidly identifying the threshold of evident toxicity[4].

  • Longitudinal Observation: Monitor subjects daily for 14 days. Causality: A 14-day window captures both acute neuro/hepatotoxicity and delayed metabolic failure. Weight loss exceeding 20% triggers humane endpoints.

  • Necropsy & Histopathology: Perform gross pathological examinations on all subjects. Causality: Histopathology validates whether mortality or morbidity was driven by specific target organ failure (e.g., adrenal lesions common in high-dose cationic exposures)[1].

Protocol S1 Select Starting Dose (e.g., 300 mg/kg) S2 14-Day Observation (Body Wt. & Clinical Signs) S1->S2 S3 Evident Toxicity or Mortality? S2->S3 S4 Escalate Dose (up to 2000 mg/kg) S3->S4 No S5 De-escalate Dose (to 50 mg/kg) S3->S5 Yes S6 Establish Safe Therapeutic Window S4->S6 S5->S6

Fig 2. In vivo acute oral toxicity sighting study workflow based on OECD guidelines.

References

  • NTP Technical Report on the Toxicity Studies of Select Ionic Liquids Source: National Institutes of Health (NIH) URL:[Link]

  • Establishment of In Vitro and In Vivo Anticolorectal Cancer Efficacy of Lithocholic Acid-Based Imidazolium Salts Source: MDPI URL:[Link]

  • Synthesis, crystal structures, in vitro anticancer, and in vivo acute oral toxicity studies of bis-imidazolium/benzimidazolium salts... Source: Taylor & Francis Online URL:[Link]

  • Recent Developments in the Medicinal Applications of Silver-NHC Complexes and Imidazolium Salts Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

Comparative

Electrochemical Validation of 2-Phenyl-1H-imidazole HCl Purity

This guide outlines a technical framework for validating the purity of 2-Phenyl-1H-imidazole Hydrochloride (2-PhI HCl) . It contrasts the industry-standard High-Performance Liquid Chromatography (HPLC) with a rapid, cost...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines a technical framework for validating the purity of 2-Phenyl-1H-imidazole Hydrochloride (2-PhI HCl) . It contrasts the industry-standard High-Performance Liquid Chromatography (HPLC) with a rapid, cost-effective Electrochemical Validation (Cyclic Voltammetry) protocol.

A Comparative Technical Guide for Drug Development & Materials Science

Executive Summary

2-Phenyl-1H-imidazole (2-PhI) is a critical intermediate in pharmaceutical synthesis and a high-performance curing agent for epoxy resins. Its purity is traditionally validated via HPLC, which, while accurate, is time-consuming and solvent-intensive.

This guide introduces an Electrochemical Validation Protocol using Cyclic Voltammetry (CV). This method exploits the significant difference in oxidation potentials between the stable imidazole ring and its common synthetic impurities (specifically unreacted benzaldehyde and intermediate imidazolines).

  • The Advantage: CV provides a "fingerprint" purity check in <5 minutes.

  • The Trade-off: While less specific than HPLC for structural isomer separation, CV offers superior sensitivity to oxidizable precursors, making it an ideal "gatekeeper" assay for raw material acceptance.

Technical Background & Impurity Profile

The Molecule: 2-Phenyl-1H-imidazole HCl

The imidazole ring is an electron-rich, aromatic heterocycle. The C2-phenyl substitution adds steric bulk and conjugation, affecting its redox properties.

  • Oxidation Behavior: The imidazole ring itself is electrochemically stable up to relatively high potentials (> +1.5 V vs. Ag/AgCl).[1] Oxidation typically leads to radical cation formation and subsequent polymerization.

  • The Salt Form (HCl): The hydrochloride salt improves water solubility, making it amenable to aqueous electrochemical analysis without aggressive organic solvents.

The Impurity Profile (The "Target")

The primary synthesis route (Debus-Radziszewski reaction) involves the condensation of Benzaldehyde , Glyoxal , and Ammonia .[2]

  • Impurity A (Benzaldehyde): The starting material. It oxidizes easily (approx. +0.8 V to +1.2 V depending on pH/electrode).

  • Impurity B (2-Phenylimidazoline): The dihydro-intermediate. It lacks the aromatic stability of the imidazole ring and is more susceptible to oxidation.

The Electrochemical Logic: A pure sample of 2-PhI HCl should remain "silent" (no significant current response) in the potential window of 0.0 V to +1.2 V . The appearance of anodic peaks in this region indicates the presence of unreacted precursors or intermediates.

Comparative Analysis: CV vs. HPLC

The following table contrasts the performance of the proposed electrochemical method against the HPLC gold standard.

FeatureMethod A: Cyclic Voltammetry (CV)Method B: RP-HPLC (UV Detection)
Principle Redox potential differentiationPolarity/Hydrophobicity separation
Primary Target Oxidizable impurities (Benzaldehyde, Imidazoline)All UV-absorbing species
Analysis Time < 5 Minutes (Setup + Scan)30–45 Minutes (Gradient + Wash)
LOD (Limit of Detection) ~0.1 µM (High sensitivity to electroactive species)~1.0 µM (Dependent on extinction coefficient)
Cost Per Run Negligible (Buffer solution only)High (HPLC Grade Solvents, Column wear)
Specificity Low (Total oxidizable content)High (Peak resolution for each species)
Best Use Case Goods-In QC / Rapid Screening Final Product Release / Structural ID

Experimental Protocols

Method A: Electrochemical Purity Validation (The Challenger)
  • Objective: Detect oxidizable impurities in the "Stability Window" of 2-PhI.

  • Apparatus: Potentiostat with a 3-electrode cell.

    • Working Electrode: Glassy Carbon (GCE), polished to mirror finish.

    • Reference: Ag/AgCl (3M KCl).

    • Counter: Platinum Wire.

Step-by-Step Workflow:

  • Electrode Preparation: Polish GCE with 0.05 µm alumina slurry.[3] Sonicate in DI water for 2 mins.

  • Blank Scan: Run a CV in 0.1 M Phosphate Buffer (pH 7.0) from 0.0 V to +1.6 V at 100 mV/s. Requirement: The baseline must be flat (current < 1 µA).

  • Sample Prep: Dissolve 2-PhI HCl to a concentration of 1.0 mM in the buffer.

  • Measurement Scan: Run CV from 0.0 V to +1.6 V.

  • Data Interpretation (The "Gatekeeper"):

    • Pass: No significant anodic peaks observed below +1.4 V.

    • Fail: Distinct anodic peak observed between +0.8 V and +1.2 V . This corresponds to the oxidation of residual Benzaldehyde or Imidazoline.

Self-Validation (Standard Addition): To confirm a "Fail" result, spike the sample with 10 µM pure Benzaldehyde. If the impurity peak current increases, the identity of the impurity is confirmed.

Method B: RP-HPLC Protocol (The Standard)
  • Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase:

    • A: 0.1% Phosphoric Acid in Water.

    • B: Acetonitrile.[4][5]

  • Gradient: 10% B to 90% B over 20 mins.

  • Detection: UV at 254 nm (aromatic ring) and 210 nm (general).

  • Flow Rate: 1.0 mL/min.[5]

Visualization of Logic & Workflow

The following diagram illustrates the synthesis pathway, impurity entry points, and how the electrochemical validation acts as a filter.

G cluster_synthesis Synthesis (Debus-Radziszewski) cluster_analysis Electrochemical Validation (CV) Benz Benzaldehyde (Starting Material) Inter 2-Phenylimidazoline (Intermediate) Benz->Inter Condensation Scan CV Scan (0.0V to +1.6V) Benz->Scan Residual (Impurity) Gly Glyoxal Gly->Inter Product 2-Phenyl-1H-imidazole (Target) Inter->Product Dehydrogenation Inter->Scan Residual (Impurity) Product->Scan Main Analyte Peak_Low Peak at +0.9V? (Impurity Detected) Scan->Peak_Low Peak_High Peak at >+1.5V (Product Oxidation) Scan->Peak_High Result_Fail FAIL: Impure (Benzaldehyde Present) Peak_Low->Result_Fail Yes Result_Pass PASS: Pure (Silent Window) Peak_Low->Result_Pass No

Caption: Workflow showing the synthesis origin of impurities and the electrochemical "Gatekeeper" logic distinguishing low-potential impurities from the stable product.

References

  • Electrochemical Behavior of Imidazoles: Finšgar, M., & Xhanari, K. (2018). Electrochemical and Surface Analysis of 2-Phenylimidazole Adsorbed on Copper from Chloride Solution. Coatings, 8(7), 234. Link

  • Benzaldehyde Oxidation: Ramos, N., et al. (2025). Anodic hydrogen production during benzaldehyde electrooxidation on Au, Ag, and Cu. ACS Fall 2025 Presentation. Link

  • Synthesis Impurities: Caloong Chemical Co. (2023). Overview of the Synthesis Method of 2-Phenylimidazole. Link

  • HPLC Methodology: Sielc Technologies. (2018).[4] Separation of 2,4,5-Triphenylimidazole on Newcrom R1 HPLC column. Link

  • General Electrochemical Validation: Kaur, J., et al. (2021). Degradation and Evaluation of Kinetic Parameters of p-Nitrobenzaldehyde: A Cyclic Voltammetry Study. Rasayan J. Chem. Link

Sources

Safety & Regulatory Compliance

Safety

2-Phenyl-1H-imidazole hydrochloride proper disposal procedures

Topic: 2-Phenyl-1H-imidazole hydrochloride Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: Immediate Action Card Parameter Critical Data CAS Number 1352...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 2-Phenyl-1H-imidazole hydrochloride Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Immediate Action Card

Parameter Critical Data
CAS Number 13523-11-0 (Hydrochloride salt) / 670-96-2 (Free base)
Hazard Class Irritant / Harmful (Acute Tox. 4, Skin Irrit. 2, Eye Irrit.[1][2] 2A)
Disposal Method High-Temperature Incineration with acid gas scrubbing.
Drain Disposal STRICTLY PROHIBITED . Toxic to aquatic life; pH dependent solubility.
Incompatibility Strong oxidizers, acid chlorides, acid anhydrides.[3][4][5]
RCRA Status Non-listed (Determined by Characteristic); Treat as Hazardous Chemical Waste.

Chemical Profile & Hazard Assessment

To determine the correct waste stream, one must understand the chemical behavior of 2-Phenyl-1H-imidazole hydrochloride (2-Ph-Im·HCl) under waste processing conditions.

  • Chemical Nature: 2-Ph-Im[1]·HCl is the hydrochloride salt of a phenyl-substituted imidazole. Unlike neutral organic compounds, it is an ionic solid.

  • Thermal Decomposition: Upon combustion, the chloride counterion dissociates and reacts with hydrogen sources to form Hydrogen Chloride (HCl) gas . This necessitates the use of incinerators equipped with wet scrubbers (alkaline wash) to neutralize acid gases.

  • Solubility & pH: It is soluble in water and polar organic solvents (methanol, DMSO). In aqueous solution, it is acidic due to the hydrolysis of the hydrochloride salt.

GHS Hazard Classification:

  • H302: Harmful if swallowed.[1][2][3][6][7]

  • H315/H319: Causes skin and serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

Pre-Disposal Handling & Segregation

Proper segregation at the bench prevents dangerous cross-reactions in the central waste accumulation area.

Segregation Rules
  • Do Not Mix with Oxidizers: Imidazoles can react vigorously with strong oxidizing agents (e.g., nitric acid, perchlorates), potentially leading to exothermic reactions or fire.

  • Separate from Strong Bases: Mixing with strong bases (NaOH, KOH) will deprotonate the salt, liberating the free base (2-Phenylimidazole), which may precipitate out of solution and alter the waste profile (solubility changes).

  • Halogenated vs. Non-Halogenated Stream:

    • Technical Nuance: Although the chlorine is ionic (chloride) and not covalently bound to carbon (as in chloroform), most waste disposal vendors classify this as Halogenated Waste because it generates acid gas (HCl) during incineration.

    • Best Practice: Label as "Halogenated" to ensure the receiving facility uses appropriate corrosion-resistant incineration.

Disposal Protocols (Step-by-Step)

Scenario A: Solid Waste (Pure Substance or Spill Debris)

Applicability: Expired reagent, contaminated gloves, weighing boats, or spill cleanup materials.

  • Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) or glass jar.

  • Labeling: Attach a hazardous waste tag.

    • Constituents: "2-Phenyl-1H-imidazole hydrochloride, solid."

    • Hazard Checkbox: Toxic, Irritant.[1][2][7][8]

  • Secondary Containment: Store the jar in a secondary bin to capture potential leaks until pickup.

  • Disposal Path: Lab Pack for Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: Filtrates from synthesis, HPLC waste, or cleaning solvents.

  • Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., do not put aqueous acidic waste in unlined metal drums).

  • Stream Selection:

    • If in Organic Solvent (MeOH, DCM, Ethyl Acetate): Pour into the Halogenated Organic Waste carboy. Even if the solvent is non-halogenated (like MeOH), the presence of the chloride salt renders the mixture halogen-bearing for incineration purposes.

    • If in Aqueous Solution: Adjust pH to neutral (pH 6-8) if required by your specific facility's "Aqueous Waste" profile. If not neutralized, collect in Acidic Aqueous Waste .

  • Documentation: Log the estimated concentration of 2-Ph-Im·HCl on the waste container log sheet.

Waste Stream Decision Matrix

The following logic flow ensures the material ends up in the correct destruction facility.

WasteDecision Start Waste Generation: 2-Phenyl-1H-imidazole HCl StateCheck Physical State? Start->StateCheck Solid Solid / Debris StateCheck->Solid Solid Liquid Liquid Solution StateCheck->Liquid Liquid StreamC Stream C: Lab Pack (Solid Incineration) Solid->StreamC Pack in HDPE Jar SolventCheck Solvent Type? Liquid->SolventCheck Organic Organic Solvent SolventCheck->Organic >10% Organic Aqueous Aqueous Solution SolventCheck->Aqueous Mostly Water StreamA Stream A: Halogenated Solvents (Incineration + Scrubber) Organic->StreamA Salt generates HCl upon burning StreamB Stream B: Aqueous Toxic (Chemical Treatment) Aqueous->StreamB Collect separately HalogenCheck Contains Other Halogens (DCM, etc.)?

Caption: Decision logic for segregating 2-Phenyl-1H-imidazole HCl waste based on physical state and solvent matrix.

Regulatory Compliance & RCRA Coding

While 2-Phenyl-1H-imidazole hydrochloride is not a specifically "Listed" waste (F, K, P, or U lists) under US EPA regulations, it is regulated based on Characteristics and Generator Knowledge .

Regulatory Body Classification Code/Action
US EPA (RCRA) Non-Listed Hazardous WasteNot P-Listed .[9] Determine if it meets toxicity characteristics.[2][7][8][10] If not, manage as "Non-RCRA Regulated Hazardous Waste" (state dependent).
California (Cal/EPA) Presumed HazardousDue to aquatic toxicity and LD50 data, CA regulations often treat this as hazardous regardless of federal listing.
DOT (Transport) Not Regulated (Solid)Often not regulated as Dangerous Goods for transport unless in solution with flammable/toxic solvents. Check SDS Section 14.

Labeling Requirement: Always label the container with the full chemical name. Do not use abbreviations (e.g., "2-Ph-Im") on waste tags, as this violates EPA "Generator Knowledge" requirements for clear identification.

Emergency Spill Response

Protocol for Solid Spill (Powder):

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[3] If powder is fine and aerosolizing, use an N95 or P100 respirator.

  • Isolation: Demarcate the area.

  • Cleanup:

    • Do not dry sweep if dust generation is likely.

    • Cover the spill with wet paper towels (dampened with water) to suppress dust.

    • Scoop the wet material into a waste container.

    • Wipe the surface with a soap/water solution.[1][2][6]

  • Disposal: Label the cleanup debris as Solid Hazardous Waste (Scenario A).

Protocol for Liquid Spill:

  • Absorb: Use a universal absorbent pad or vermiculite.

  • Neutralize: If the solution is highly acidic (due to the HCl salt), sprinkle sodium bicarbonate (baking soda) over the spill until bubbling ceases before absorbing.

  • Collect: Place saturated absorbents into a heavy-duty plastic bag or bucket.

References

  • PubChem. (n.d.). 2-Phenyl-1H-imidazole Compound Summary. National Library of Medicine. Retrieved March 2, 2026, from [Link]

  • US Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved March 2, 2026, from [Link]

Sources

Handling

Operational Guide to Personal Protective Equipment for Handling 2-Phenyl-1H-imidazole hydrochloride

This guide provides comprehensive, step-by-step safety and logistical protocols for the handling and disposal of 2-Phenyl-1H-imidazole hydrochloride. As a Senior Application Scientist, my objective is to ground these pro...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides comprehensive, step-by-step safety and logistical protocols for the handling and disposal of 2-Phenyl-1H-imidazole hydrochloride. As a Senior Application Scientist, my objective is to ground these procedures in established safety principles, ensuring that each step is not merely a rule to be followed, but part of a self-validating system for risk mitigation in the laboratory.

Hazard Identification and Risk Assessment

2-Phenyl-1H-imidazole hydrochloride and related imidazole compounds are classified as hazardous substances.[1] Understanding their specific risks is fundamental to implementing effective protective measures. The primary hazards include severe skin and eye irritation or burns, respiratory tract irritation, and harm if swallowed.[2][3][4][5][6] Furthermore, as a fine powder, this compound may form combustible dust concentrations in the air.[2][7][8][9]

A robust safety protocol begins with acknowledging the causality between a chemical's properties and the required precautions. The corrosive nature of this compound dictates the necessity of full barrier protection, while its potential for aerosolization during handling mandates the use of controlled ventilation.

Table 1: GHS Hazard Classification for Imidazole Compounds

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3][4][5][10]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation / H314: Causes severe skin burns[2][3][4][5][6]
Serious Eye Damage/Irritation Category 2A / 1 H319: Causes serious eye irritation / H318: Causes serious eye damage[2][3][4][5][7]

| Specific target organ toxicity — single exposure | Category 3 | H335: May cause respiratory irritation[1][4][5][6] |

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. The following equipment is mandatory for all personnel handling 2-Phenyl-1H-imidazole hydrochloride.

Table 2: PPE Requirements for Handling 2-Phenyl-1H-imidazole hydrochloride

Protection Type Specification Rationale and Field Insight
Eye and Face Protection ANSI Z87.1-compliant or European Standard EN166 chemical safety goggles.[2][7][8][11] A face shield should be worn over goggles during procedures with a high risk of splashing.[1][5] The hydrochloride salt can be corrosive. Goggles provide a seal against dust and splashes. A face shield offers a secondary barrier, crucial when preparing stock solutions or performing vigorous reactions.
Hand Protection Chemically compatible gloves (Nitrile rubber is a standard and effective choice).[1][2] Always inspect gloves for pinholes or tears before use. Employ the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[2] Contaminated gloves must be disposed of as hazardous waste.
Skin and Body Protection A buttoned, long-sleeved, chemically compatible laboratory coat. Full-length pants and closed-toe shoes are required.[1][2][7] This ensures no skin is exposed between the shoe and ankle or at the wrist. The lab coat protects personal clothing from contamination and should be removed before leaving the laboratory area.

| Respiratory Protection | All handling of the solid compound must occur within a certified chemical fume hood to minimize inhalation exposure.[1][2][8] For emergencies or situations where exposure levels are unknown, a full-face, positive-pressure, air-supplied respirator is necessary.[2] | Imidazole dust can cause significant respiratory irritation.[4][5][6] The fume hood is the primary engineering control to prevent the release of these particulates into the laboratory environment. |

Standard Operating Procedures (SOPs) for Handling

Adherence to a strict, logical workflow is critical for safety. The following protocols break down the handling process into discrete, manageable steps.

Preparation and Area Setup
  • Verify Engineering Controls: Confirm that the chemical fume hood has a current certification and is functioning correctly.[2][9]

  • Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware, etc.) and place them within the fume hood to minimize movement in and out of the controlled workspace.

  • Locate Emergency Equipment: Before beginning work, verify the location of the nearest safety shower and eyewash station and ensure they are unobstructed.[7][8][9][11]

  • Don PPE: Put on all required PPE as detailed in Table 2, ensuring a proper fit.

Weighing and Transferring the Solid Compound
  • Work in Fume Hood: Conduct all weighing and transfer operations deep within the chemical fume hood to contain any dust.[12]

  • Minimize Dust Generation: Handle the container of 2-Phenyl-1H-imidazole hydrochloride gently. Use a spatula to carefully transfer the powder to a weigh boat. Avoid dropping or scooping actions that could create airborne dust.[7][8][11][13]

  • Seal Container Promptly: Immediately and tightly close the source container after dispensing the required amount.[7][8][11]

Post-Handling Decontamination
  • Clean Work Area: Decontaminate all surfaces, glassware, and equipment that may have come into contact with the chemical. Use appropriate cleaning agents and dispose of all wipes as hazardous waste.

  • Doff PPE Correctly: Remove PPE in the correct order to prevent cross-contamination: first gloves, then face shield/goggles, and finally the lab coat.

  • Wash Hands: Wash hands thoroughly with soap and water immediately after removing all PPE.[4][6][7][11]

Workflow Visualization

The following diagram illustrates the comprehensive workflow for safely handling 2-Phenyl-1H-imidazole hydrochloride, from initial preparation to final disposal.

G cluster_prep 1. Pre-Operation cluster_handling 2. Handling Protocol (in Fume Hood) cluster_post 3. Post-Operation cluster_disposal 4. Waste Management cluster_emergency Emergency Procedures prep1 Verify Fume Hood Certification prep2 Locate Safety Shower & Eyewash prep1->prep2 prep3 Don Full PPE (Goggles, Gloves, Coat) prep2->prep3 handle1 Weigh Solid Chemical prep3->handle1 handle2 Prepare Solution handle1->handle2 em1 Spill or Exposure Occurs handle1->em1 handle3 Perform Experiment handle2->handle3 handle2->em1 post1 Decontaminate Work Surfaces & Equipment handle3->post1 handle3->em1 post2 Segregate Waste post1->post2 post3 Doff PPE Correctly post2->post3 disp1 Collect Contaminated PPE & Materials post2->disp1 post4 Wash Hands Thoroughly post3->post4 disp2 Label Hazardous Waste Container disp1->disp2 disp3 Store in Designated Area disp2->disp3 em2 Follow First Aid & Spill Protocol em1->em2 em3 Report to Supervisor em2->em3

Caption: Workflow for handling 2-Phenyl-1H-imidazole hydrochloride.

Emergency Response and Disposal Plan

Emergency Procedures for Exposure
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[2][4][8][9][14] Seek immediate medical attention.[8][12]

  • Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with soap and plenty of water for at least 15 minutes, preferably under a safety shower.[2][4][8][9] Seek immediate medical attention.[12]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.[3][4][8] Seek immediate medical attention.[2][8]

  • Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate medical attention.[12][13]

Spill Response
  • Minor Spill: For a small spill contained within the fume hood, ensure proper PPE is worn.[2] Carefully sweep or vacuum up the solid material, avoiding dust creation, and place it into a labeled, sealed container for hazardous waste disposal.[7][9]

  • Major Spill: If a large amount is spilled, especially outside of a fume hood, immediately evacuate the area and alert others.[9][15] Contact your institution's Environmental Health & Safety (EH&S) office or local emergency services.[9]

Waste Disposal Plan

All materials contaminated with 2-Phenyl-1H-imidazole hydrochloride, including the chemical itself, empty containers, contaminated PPE, and cleanup materials, must be treated as hazardous waste.[9]

  • Collection: Collect waste in a designated, compatible, and clearly labeled hazardous waste container.[9]

  • Storage: Store the sealed waste container in a cool, dry, well-ventilated, and designated waste accumulation area, away from incompatible materials.[9]

  • Disposal: Dispose of the waste through your institution's official hazardous waste program, following all local, state, and federal regulations.[4][12][16]

References

  • University of Washington. (2025, February 28).
  • Cole-Parmer. (2003, March 18).
  • Thermo Fisher Scientific. (2010, February 4).
  • BenchChem. (2025). Personal protective equipment for handling 1- Methyl-1H-imidazole-4-carbonitrile.
  • Cole-Parmer. (2006, June 7).
  • Washington State University. STANDARD OPERATING PROCEDURES FOR HAZARDOUS AND PARTICULARLY HAZARDOUS CHEMICALS For Imidazole.
  • R&D Systems Inc.
  • Fisher Scientific. (2010, February 16).
  • BOC Sciences. (2024, November 1). 2-(1-Chloroethyl)
  • Thermo Fisher Scientific. (2018, January 23).
  • Fisher Scientific.
  • Sigma-Aldrich Inc. (2025, October 7).
  • University of Kentucky. Emergency Procedures for Incidents Involving Chemicals - Research Safety.
  • Weill Cornell Medicine-Qatar.
  • PubChem. 2-Phenylimidazole | C9H8N2 | CID 69591. [Link]

  • ECHEMI.
  • Carl ROTH.
  • R&D Systems Inc.
  • Centers for Disease Control and Prevention. Emergency Room Procedures in Chemical Hazard Emergencies: A Job Aid.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.